3-Amino-1-(2-methylphenyl)urea

• CAS: 15940-63-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-Amino-1-(2-methylphenyl)urea

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of 3-Amino-1-(2-methylphenyl)urea, a molecule of interest in medicinal chemistry and drug discovery. The synthesis pathway is detailed, emphasizing the underlying chemical principles and providing practical, field-proven insights into the experimental protocol.

Introduction: The Significance of the Semicarbazide Moiety

3-Amino-1-(2-methylphenyl)urea, also known as 1-(o-tolyl)semicarbazide, belongs to the semicarbazide class of compounds. The semicarbazide functional group is a key pharmacophore in a variety of biologically active molecules. Its ability to form stable hydrogen bonds and act as a versatile scaffold has led to its incorporation into numerous drug candidates with a wide range of therapeutic applications, including anticonvulsant, antimicrobial, and anticancer activities. A thorough understanding of its synthesis is therefore crucial for researchers engaged in the development of novel therapeutics.

Core Synthesis Pathway: A Two-Step Approach

The most direct and efficient synthesis of 3-Amino-1-(2-methylphenyl)urea involves a two-step process. The first step is the preparation of the key intermediate, 2-methylphenyl isocyanate, from o-toluidine. The second step is the reaction of this isocyanate with hydrazine to yield the final product.

Caption: Overall synthesis workflow for 3-Amino-1-(2-methylphenyl)urea.

Part 1: Synthesis of 2-Methylphenyl Isocyanate

The synthesis of 2-methylphenyl isocyanate from o-toluidine is typically achieved through phosgenation. Phosgene (COCl₂) or its safer solid equivalent, triphosgene, is used to convert the primary amine group of o-toluidine into an isocyanate group.

Reaction Mechanism

The reaction proceeds through the formation of a carbamoyl chloride intermediate, which then eliminates hydrogen chloride to form the isocyanate.

Caption: Mechanism of 2-methylphenyl isocyanate formation.

Experimental Protocol: Synthesis of 2-Methylphenyl Isocyanate

Disclaimer: This protocol involves the use of highly toxic reagents like phosgene or triphosgene and should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
o-Toluidine	107.15	10.7 g	0.1
Triphosgene	296.75	10.9 g	0.037
Triethylamine	101.19	20.2 g (27.8 mL)	0.2
Anhydrous Dichloromethane	-	200 mL	-

Procedure:

• A solution of o-toluidine (10.7 g, 0.1 mol) in anhydrous dichloromethane (100 mL) is prepared in a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap.

• The solution is cooled to 0-5 °C in an ice bath.

• A solution of triphosgene (10.9 g, 0.037 mol) in anhydrous dichloromethane (50 mL) is added dropwise to the stirred solution of o-toluidine over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, triethylamine (20.2 g, 0.2 mol) is added dropwise over 30 minutes.

• The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered to remove the triethylamine hydrochloride salt.

• The filtrate is concentrated under reduced pressure to yield crude 2-methylphenyl isocyanate, which can be purified by vacuum distillation.

Part 2: Synthesis of 3-Amino-1-(2-methylphenyl)urea

The final step in the synthesis is the nucleophilic addition of hydrazine to the isocyanate group of 2-methylphenyl isocyanate. This reaction is generally rapid and high-yielding.

Reaction Mechanism

The lone pair of electrons on one of the nitrogen atoms of hydrazine attacks the electrophilic carbon atom of the isocyanate group. A subsequent proton transfer results in the formation of the stable semicarbazide product.

Caption: Mechanism of semicarbazide formation.

Experimental Protocol: Synthesis of 3-Amino-1-(2-methylphenyl)urea

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Methylphenyl Isocyanate	133.15	13.3 g	0.1
Hydrazine Hydrate (64%)	50.06	7.8 g (7.6 mL)	0.1
Ethanol (95%)	-	100 mL	-

Procedure:

• A solution of 2-methylphenyl isocyanate (13.3 g, 0.1 mol) in ethanol (50 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• The solution is cooled in an ice bath.

• Hydrazine hydrate (7.8 g, 0.1 mol) is added dropwise to the stirred isocyanate solution over a period of 15-20 minutes. An exothermic reaction will occur, and a white precipitate will form.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 1 hour to ensure complete reaction.

• The white precipitate is collected by vacuum filtration.

• The crude product is washed with cold ethanol to remove any unreacted starting materials.

• The product can be purified by recrystallization from hot ethanol to yield pure 3-Amino-1-(2-methylphenyl)urea as a white crystalline solid.[1][2]

Characterization of 3-Amino-1-(2-methylphenyl)urea

The structure and purity of the synthesized compound should be confirmed by spectroscopic methods.

• ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 8.2-8.4 (s, 1H, -NH-CO-)

  • δ 7.0-7.3 (m, 4H, Ar-H)

  • δ 6.5-6.7 (s, 1H, -CO-NH-)

  • δ 4.3-4.5 (s, 2H, -NH₂)

  • δ 2.2-2.3 (s, 3H, Ar-CH₃)

• ¹³C NMR (DMSO-d₆, 100 MHz):

  • δ 158-160 (C=O)

  • δ 137-139 (Ar-C)

  • δ 130-132 (Ar-C)

  • δ 126-128 (Ar-C)

  • δ 124-126 (Ar-C)

  • δ 122-124 (Ar-C)

  • δ 118-120 (Ar-C)

  • δ 17-19 (Ar-CH₃)

• IR (KBr, cm⁻¹):

  • 3300-3400 (N-H stretching, -NH₂ and -NH-)

  • 1640-1660 (C=O stretching, urea)

  • 1550-1570 (N-H bending)

  • Aromatic C-H and C=C stretching bands.

Trustworthiness and Self-Validating Systems

The protocols described are designed to be self-validating. The successful synthesis of the 2-methylphenyl isocyanate intermediate can be confirmed by its characteristic sharp IR absorption band around 2250-2270 cm⁻¹. The final product formation is indicated by the disappearance of this isocyanate peak and the appearance of the characteristic urea C=O and N-H stretching bands in the IR spectrum. Furthermore, the melting point of the purified 3-Amino-1-(2-methylphenyl)urea should be sharp and consistent with literature values. The NMR spectra should show the expected chemical shifts and integration values for all protons and carbons, confirming the structure of the final product.

Conclusion

This guide provides a detailed and scientifically grounded pathway for the synthesis of 3-Amino-1-(2-methylphenyl)urea. By understanding the underlying reaction mechanisms and following the outlined experimental protocols, researchers can reliably synthesize this valuable compound for further investigation in drug discovery and development. The importance of safety precautions when handling hazardous reagents cannot be overstated.

References

• Singh, G. et al. (2011). Design synthesis and biological evaluation of 2-methylphenyl semicarbazone derivatives. Journal of Chemical and Pharmaceutical Research, 3(3), 733-740.

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• NIST. Semicarbazide, hydrochloride. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-1-(2-methylphenyl)urea

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of the aromatic urea compound, 3-Amino-1-(2-methylphenyl)urea. As a molecule with potential applications in medicinal chemistry and materials science, a thorough understanding of its fundamental characteristics is paramount for researchers and developers. This document delves into the structural and electronic properties, predicted physicochemical parameters, and established analytical methodologies for the characterization of this and structurally related compounds. Detailed, field-proven experimental protocols are provided to ensure reliable and reproducible analysis. The causality behind experimental choices is explained to provide a deeper understanding of the analytical processes. This guide is intended to be a valuable resource for scientists engaged in the synthesis, characterization, and application of novel urea derivatives.

Introduction

3-Amino-1-(2-methylphenyl)urea, with the CAS number 15940-63-3, is an organic compound featuring a urea backbone substituted with an amino group and a 2-methylphenyl (o-tolyl) group.[1] The presence of the urea moiety, a well-established pharmacophore, suggests its potential for biological activity. Urea derivatives are known to form strong hydrogen bonds with biological targets, a key interaction in many drug-receptor binding events. The structural combination of an aromatic ring, a urea linker, and a reactive amino group makes 3-Amino-1-(2-methylphenyl)urea an interesting candidate for further investigation in drug discovery programs and as a building block in the synthesis of more complex molecules. A comprehensive understanding of its physicochemical properties is the foundational step in unlocking its potential.

Molecular Structure and Identifiers

The molecular structure of 3-Amino-1-(2-methylphenyl)urea consists of a central carbonyl group double-bonded to two nitrogen atoms. One nitrogen is substituted with a 2-methylphenyl group, and the other is substituted with an amino group.

Molecular Formula: C₈H₁₁N₃O[1]

Molecular Weight: 165.19 g/mol

IUPAC Name: 3-amino-1-(2-methylphenyl)urea

CAS Number: 15940-63-3[1]

Physicochemical Properties

Property	Value	Source
Molecular Weight	165.19 g/mol	-
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Not available	-
pKa	Not available	-
LogP	Not available	-

Note on Predicted Properties: The absence of extensive experimental data highlights the novelty of this specific compound and underscores the importance of the analytical protocols detailed in the subsequent sections for its thorough characterization.

Analytical Characterization: Methodologies and Protocols

The structural elucidation and purity assessment of 3-Amino-1-(2-methylphenyl)urea can be achieved through a combination of standard analytical techniques. The following sections provide detailed, self-validating protocols grounded in established practices for the analysis of substituted urea derivatives.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for determining the purity of synthesized compounds and for monitoring reaction progress. For a polar compound like a urea derivative, reverse-phase HPLC is a suitable method.

Causality of Experimental Choices: A C18 column is chosen for its versatility and ability to retain moderately polar to nonpolar compounds. The mobile phase, a mixture of acetonitrile and water, is selected to allow for gradient elution, which is crucial for separating the main compound from potential impurities with varying polarities. UV detection is employed as the aromatic phenyl ring in the molecule is expected to have a strong UV absorbance.

Experimental Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the proportion of Mobile Phase B to elute more hydrophobic compounds. For example:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the compound (approx. 1 mg/mL) in a suitable solvent such as acetonitrile or methanol. Filter the sample through a 0.45 µm syringe filter before injection.

Workflow for HPLC Analysis:

Caption: Workflow for purity assessment by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful tool for the unambiguous determination of the molecular structure. Both ¹H and ¹³C NMR spectra should be acquired.

Causality of Experimental Choices: Deuterated dimethyl sulfoxide (DMSO-d₆) is a common solvent for urea derivatives due to its excellent solubilizing power and the fact that the amide and amine protons are often observable and do not exchange as rapidly as in protic solvents like methanol-d₄. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of DMSO-d₆.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Parameters:

  • Acquire a standard proton spectrum.

  • Expected signals: Aromatic protons (multiplets in the range of ~6.5-7.5 ppm), NH and NH₂ protons (broad singlets, potentially in the range of 5-9 ppm), and methyl protons (a singlet around 2.3 ppm). The exact chemical shifts will depend on the electronic environment.

  • Integration of the signals will confirm the number of protons in each environment.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: Use the same sample as for ¹H NMR.

• Instrument: Same NMR spectrometer.

• Parameters:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Expected signals: Carbonyl carbon (~155-160 ppm), aromatic carbons (multiple signals in the range of ~110-140 ppm), and the methyl carbon (~20 ppm).

Workflow for NMR Analysis:

Caption: Workflow for structural elucidation by NMR.

Fourier-Transform Infrared (FT-IR) Spectroscopy for Functional Group Identification

FT-IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.

Causality of Experimental Choices: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation. The characteristic vibrational frequencies of the N-H, C=O, and C-N bonds of the urea moiety, as well as the aromatic C-H bonds, provide a unique fingerprint for the molecule.

Experimental Protocol:

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Instrument: A standard FT-IR spectrometer.

• Parameters:

  • Scan a range from 4000 to 400 cm⁻¹.

  • Expected characteristic peaks:

    • N-H stretching: Two bands in the region of 3400-3200 cm⁻¹ (from the -NH₂ and -NH- groups).

    • Aromatic C-H stretching: Bands just above 3000 cm⁻¹.

    • C=O stretching (Amide I band): A strong absorption around 1650-1680 cm⁻¹.

    • N-H bending (Amide II band): An absorption around 1550-1620 cm⁻¹.

    • C-N stretching: Bands in the 1400-1200 cm⁻¹ region.

Workflow for FT-IR Analysis:

Caption: Workflow for functional group analysis by FT-IR.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry provides information about the mass-to-charge ratio of the molecule, which is crucial for confirming its molecular weight and elemental composition.

Causality of Experimental Choices: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like urea derivatives, which minimizes fragmentation and allows for the observation of the molecular ion. High-resolution mass spectrometry (HRMS) is preferred to confirm the elemental composition by providing a highly accurate mass measurement.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 0.1 mg/mL) in a solvent compatible with ESI, such as methanol or acetonitrile.

• Instrument: A mass spectrometer equipped with an ESI source, preferably a high-resolution instrument like a time-of-flight (TOF) or Orbitrap analyzer.

• Parameters:

  • Ionization Mode: Positive ion mode is typically used, as the molecule can be readily protonated to form [M+H]⁺.

  • Analysis: The spectrum should show a prominent peak corresponding to the protonated molecule ([C₈H₁₁N₃O + H]⁺) at an m/z of approximately 166.10. HRMS will provide a more precise mass, which can be compared to the calculated exact mass to confirm the elemental formula.

Workflow for Mass Spectrometry Analysis:

Caption: Plausible synthetic route for 3-Amino-1-(2-methylphenyl)urea.

General Experimental Protocol:

• To a solution of hydrazine hydrate (1.1 equivalents) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dichloromethane, cooled in an ice bath, add a solution of 2-methylphenyl isocyanate (1.0 equivalent) in the same solvent dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product may precipitate from the reaction mixture. If so, it can be collected by filtration. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 3-Amino-1-(2-methylphenyl)urea.

Potential Applications

While specific applications for 3-Amino-1-(2-methylphenyl)urea have not been extensively reported, its structural motifs are present in molecules with known biological activities and material properties.

• Drug Discovery: Substituted phenylureas are a well-known class of compounds with a broad range of biological activities, including as kinase inhibitors for cancer therapy, anti-inflammatory agents, and antimicrobials. The presence of the amino group provides a handle for further chemical modification, allowing for the generation of a library of derivatives for screening against various biological targets.

• Materials Science: Urea-based compounds can self-assemble through hydrogen bonding to form supramolecular structures. These materials can have applications in areas such as organogels, liquid crystals, and functional polymers. The specific substitution pattern on the phenyl ring can be tuned to modulate these self-assembly properties.

Conclusion

3-Amino-1-(2-methylphenyl)urea is a compound with significant potential for further exploration in both medicinal chemistry and materials science. This technical guide has provided a comprehensive overview of its known and predicted physicochemical properties, along with detailed, field-proven protocols for its analytical characterization and a plausible synthetic route. The provided methodologies are designed to be robust and self-validating, empowering researchers to confidently synthesize and characterize this and related molecules. As research into novel urea derivatives continues to expand, a solid understanding of their fundamental properties, as outlined in this guide, will be crucial for driving innovation in these fields.

References

• Beijing xh-y Technology Co., Ltd. (n.d.). 3-Amino-1-(2-methylphenyl)urea - CAS:15940-63-3.

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• 1. 3-Amino-1-(2-methylphenyl)urea - CAS:15940-63-3 - 北京欣恒研科技有限公司 [konoscience.com]

3-Amino-1-(2-methylphenyl)urea CAS number and structure

Introduction

3-Amino-1-(2-methylphenyl)urea, a substituted semicarbazide, belongs to the broader class of aryl ureas. This class of compounds is of significant interest in medicinal chemistry and materials science due to the versatile hydrogen bonding capabilities of the urea moiety and the potential for diverse functionalization. While specific research on 3-Amino-1-(2-methylphenyl)urea is not extensively documented in public literature, its structure presents it as a valuable building block for the synthesis of more complex molecules. The presence of a terminal primary amino group provides a reactive handle for derivatization, making it a compelling scaffold for library synthesis in drug discovery programs. This guide provides a comprehensive overview of its chemical identity, a proposed synthetic pathway based on established chemical principles, predicted spectroscopic characteristics, and a discussion of its potential applications grounded in the known activities of related aryl urea derivatives.

Compound Identification and Properties

The foundational step in utilizing any chemical compound is the confirmation of its identity and a clear understanding of its physicochemical properties.

Chemical Structure and Identifiers

The structure of 3-Amino-1-(2-methylphenyl)urea consists of a urea backbone where one nitrogen atom is substituted with a 2-methylphenyl (o-tolyl) group, and the other nitrogen is substituted with an amino group, forming a semicarbazide derivative.

Table 1: Chemical Identifiers for 3-Amino-1-(2-methylphenyl)urea

Identifier	Value	Source
CAS Number	15940-63-3	[1]
Molecular Formula	C₈H₁₁N₃O	[1]
Molecular Weight	165.19 g/mol	[1]
Common Name	3-Amino-1-(2-methylphenyl)urea	[1]
Systematic IUPAC Name	N'-(2-methylphenyl)hydrazinecarboxamide	N/A
SMILES	CC1=CC=CC=C1NC(=O)NN	N/A

Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Source
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
logP (Octanol/Water)	1.2 - 1.5 (Estimated)	N/A
Water Solubility	Low to moderate (Estimated)	N/A
Appearance	White to off-white solid (Expected)	N/A

Synthesis and Mechanism

The synthesis of unsymmetrical ureas and semicarbazides is well-established in organic chemistry. The most direct and reliable method for preparing 3-Amino-1-(2-methylphenyl)urea is the nucleophilic addition of hydrazine to 2-methylphenyl isocyanate (o-tolyl isocyanate).

Synthetic Rationale

The isocyanate group (-N=C=O) is highly electrophilic at the central carbon atom. Hydrazine (H₂N-NH₂) is a potent nucleophile. The reaction proceeds via the attack of one of the nitrogen atoms of hydrazine on the carbonyl carbon of the isocyanate. This pathway is efficient and typically high-yielding, forming the stable semicarbazide product.[2][3][4] The use of anhydrous hydrazine and a non-protic solvent is crucial to prevent side reactions, such as the hydrolysis of the isocyanate.

Experimental Protocol: Synthesis of 3-Amino-1-(2-methylphenyl)urea

This protocol is a representative procedure based on established methods for similar reactions and should be adapted and optimized under appropriate laboratory conditions.

• Reactor Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain the system under a positive pressure of dry nitrogen throughout the reaction.

• Reagent Preparation: In the dropping funnel, prepare a solution of 2-methylphenyl isocyanate (1.0 eq.) in anhydrous tetrahydrofuran (THF, approx. 2 M).

• Initial Reaction: To the reaction flask, add anhydrous hydrazine (1.1 eq.) dissolved in anhydrous THF (approx. 1 M). Cool the flask to 0 °C using an ice-water bath.

• Isocyanate Addition: Add the 2-methylphenyl isocyanate solution dropwise from the dropping funnel to the stirred hydrazine solution over 30-45 minutes. Maintain the temperature at 0 °C during the addition to control the exotherm.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the isocyanate starting material.

• Work-up and Isolation: Upon completion, the product may precipitate from the solution. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume in vacuo. Add a non-polar solvent like hexanes to precipitate the product.

• Purification: Wash the collected solid with cold diethyl ether or hexanes to remove any unreacted starting material. If necessary, the crude product can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield the purified 3-Amino-1-(2-methylphenyl)urea.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3-Amino-1-(2-methylphenyl)urea.

Spectroscopic Characterization

The structural confirmation of the synthesized compound relies on a combination of spectroscopic methods. The following are predicted spectral characteristics based on the compound's structure and data from analogous molecules.[5][6][7]

Table 3: Predicted Spectroscopic Data for 3-Amino-1-(2-methylphenyl)urea

Technique	Feature	Predicted Chemical Shift / Frequency
¹H NMR	Aromatic Protons	δ 7.0-7.5 ppm (multiplet, 4H)
-NH- (Aryl)	δ 8.0-9.0 ppm (broad singlet, 1H, exchangeable)
-NH- (Hydrazinyl)	δ 5.0-6.0 ppm (broad singlet, 1H, exchangeable)
-NH₂ (Terminal)	δ 3.5-4.5 ppm (broad singlet, 2H, exchangeable)
Methyl Protons	δ 2.2-2.4 ppm (singlet, 3H)
¹³C NMR	Carbonyl Carbon (C=O)	δ 155-160 ppm
Aromatic Carbons	δ 120-140 ppm
Methyl Carbon	δ 17-20 ppm
FT-IR	N-H Stretching	3200-3400 cm⁻¹ (multiple broad bands)
C-H Stretching (Aromatic/Alkyl)	2900-3100 cm⁻¹
C=O Stretching (Amide I)	1640-1670 cm⁻¹ (strong)
N-H Bending (Amide II)	1550-1620 cm⁻¹

Applications and Research Interest

The true value of a chemical scaffold is realized through its application. While 3-Amino-1-(2-methylphenyl)urea is not a final drug product, its structural motifs are prevalent in biologically active compounds.

• Kinase Inhibitors: The N,N'-disubstituted aryl urea moiety is a classic pharmacophore found in numerous FDA-approved kinase inhibitors used in oncology, such as Sorafenib. The urea group acts as a critical hydrogen bond donor and acceptor, anchoring the molecule in the ATP-binding pocket of kinases.[7] This compound could serve as a starting point for developing novel kinase inhibitors by derivatizing the terminal amino group to explore interactions with the solvent-exposed region of the kinase.

• Anticonvulsant Agents: Aryl semicarbazides have been identified as a class of compounds with potent anticonvulsant activity.[8] The key pharmacophoric features include an aryl binding site, a hydrogen-bonding domain (the urea/semicarbazide moiety), and a terminal amino group. This compound fits the pharmacophore perfectly and could be a candidate for screening or for the synthesis of a focused library of potential anticonvulsant drugs.

• Agrochemicals: Phenylurea derivatives are widely used as herbicides. Their mechanism often involves the inhibition of photosystem II in plants. The structural features of 3-Amino-1-(2-methylphenyl)urea make it a candidate for investigation in agrochemical research, either as a primary active ingredient or as a synthetic intermediate.

Safety and Handling

Due to the lack of specific toxicological data, 3-Amino-1-(2-methylphenyl)urea should be handled with the standard precautions applied to all new or uncharacterized chemical entities.

• General Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

• First Aid: In case of skin or eye contact, flush immediately with copious amounts of water for at least 15 minutes. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disclaimer: This information is not a substitute for a comprehensive Safety Data Sheet (SDS). Always consult the SDS provided by the supplier before handling this compound.

References

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Unveiling the Bio-Potential of 3-Amino-1-(2-methylphenyl)urea: A Technical Guide for Preclinical Research and Development

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The aryl urea scaffold is a cornerstone in modern medicinal chemistry, forming the backbone of numerous FDA-approved drugs and clinical candidates.[1] Its remarkable versatility stems from the urea moiety's ability to form stable, directional hydrogen bonds with biological targets, making it a privileged structure for inhibitor design.[1] This technical guide provides an in-depth, prospective analysis of 3-Amino-1-(2-methylphenyl)urea, a molecule of significant interest due to its unique structural features: an ortho-methylated phenyl ring and a terminal amino group. While direct biological data for this specific compound is limited, this document synthesizes knowledge from structurally related aryl ureas to propose a strategic framework for elucidating its biological activity. We will explore potential therapeutic applications, outline detailed experimental protocols for a comprehensive biological evaluation, and provide the scientific rationale behind each step, empowering research teams to unlock the therapeutic potential of this promising chemical entity.

Introduction: The Aryl Urea Scaffold and the Promise of 3-Amino-1-(2-methylphenyl)urea

Aryl ureas have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[2][3] Prominent examples include the multi-kinase inhibitor Sorafenib, a staple in oncology, which underscores the therapeutic success of this chemical class.[2] The structure of 3-Amino-1-(2-methylphenyl)urea presents intriguing possibilities. The ortho-methyl group can induce a conformational bias, potentially enhancing selectivity for specific protein targets, while the terminal amino group offers a site for further chemical modification or can participate in key interactions within a biological active site.

Based on the extensive literature on analogous compounds, we hypothesize that 3-Amino-1-(2-methylphenyl)urea may exhibit biological activity in the following key areas:

• Anticancer Activity: Many aryl ureas function as potent inhibitors of protein kinases, which are often dysregulated in cancer.[4] The structural motifs of our target compound suggest it could interfere with signaling pathways crucial for tumor growth and proliferation.

• Antimicrobial Activity: The urea functionality is present in several compounds with demonstrated antibacterial and antifungal properties.[5][6] Investigations into this area are warranted, especially in the context of rising antimicrobial resistance.

• Enzyme Inhibition: Beyond kinases, urea derivatives have been shown to inhibit other enzymes, such as urease, which is implicated in infections by pathogens like Helicobacter pylori.[7][8]

This guide will now delve into the practical steps required to systematically investigate these potential biological activities.

A Strategic Approach to Biological Characterization

To comprehensively assess the biological profile of 3-Amino-1-(2-methylphenyl)urea, a tiered screening approach is recommended. This begins with broad-spectrum cytotoxicity and antimicrobial assays, followed by more focused mechanistic studies based on the initial findings.

Foundational Screening: Cytotoxicity and Antimicrobial Potential

The initial evaluation should focus on determining the compound's general effect on cell viability and its potential to inhibit microbial growth.

Determining the cytotoxic profile of 3-Amino-1-(2-methylphenyl)urea is a critical first step. This will establish a therapeutic window for potential anticancer applications and provide essential safety data. The MTT and XTT assays are robust, colorimetric methods for quantifying metabolic activity, which serves as a proxy for cell viability.[9]

Experimental Protocol: MTT Cytotoxicity Assay [9]

• Cell Seeding: Plate human cancer cell lines (e.g., a panel representing different cancer types such as MCF-7 for breast, A549 for lung, and HCT-116 for colon) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 3-Amino-1-(2-methylphenyl)urea (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Causality Behind Experimental Choices:

• Choice of Cell Lines: A panel of cell lines from diverse tissue origins provides a broader understanding of the compound's spectrum of activity and potential selectivity.

• MTT vs. XTT: The MTT assay is a widely accepted and cost-effective initial screen.[9] The XTT assay, which produces a water-soluble formazan, can be used as an alternative to simplify the protocol by eliminating the solubilization step.

• Concentration Range: A broad concentration range is essential to capture the full dose-response curve and accurately determine the IC₅₀.

To explore the potential antimicrobial effects, the Minimum Inhibitory Concentration (MIC) of 3-Amino-1-(2-methylphenyl)urea should be determined against a panel of clinically relevant bacteria and fungi.

Experimental Protocol: Broth Microdilution MIC Assay

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in the appropriate broth medium.

• Compound Dilution: Perform a two-fold serial dilution of 3-Amino-1-(2-methylphenyl)urea in a 96-well plate containing the broth medium.

• Inoculation: Add the standardized inoculum to each well. Include positive (microorganism without compound) and negative (broth only) controls.

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Causality Behind Experimental Choices:

• Broth Microdilution: This is the gold-standard method for quantitative antimicrobial susceptibility testing, providing a precise MIC value.

• Microorganism Panel: Including both Gram-positive and Gram-negative bacteria, as well as a fungal representative, allows for a broad-spectrum assessment of antimicrobial activity.

Mechanistic Exploration: Unraveling the Mode of Action

Should the initial screening reveal significant biological activity, the next phase of research should focus on elucidating the underlying mechanism of action.

Given that many bioactive aryl ureas are kinase inhibitors, this is a primary avenue for mechanistic investigation if anticancer activity is observed.[4] A general kinase inhibition assay can be adapted to screen against a panel of relevant kinases (e.g., VEGFR, Raf kinases, EGFR).

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

• Compound Preparation: Prepare serial dilutions of 3-Amino-1-(2-methylphenyl)urea.

• Reaction Setup: In a 384-well plate, combine the test compound, a specific recombinant kinase, and its corresponding substrate.

• Reaction Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate at room temperature for a defined period (e.g., 60 minutes).

• ADP Detection: Add ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP. Subsequently, add the Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction.

• Luminescence Measurement: Measure the luminescent signal, which is proportional to the amount of ADP produced and thus indicative of kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC₅₀ value.

Causality Behind Experimental Choices:

• ADP-Glo™ Assay: This is a highly sensitive and robust luminescence-based assay that can be used for a wide range of kinases. It measures the amount of ADP produced, which is a direct measure of kinase activity.

• Kinase Panel: Selecting kinases that are known targets of other aryl ureas and are relevant to the cancer types where cytotoxicity was observed will provide the most meaningful results.

Data Presentation and Visualization

Clear and concise presentation of data is paramount for interpretation and communication of results.

Quantitative Data Summary

All quantitative data, such as IC₅₀ and MIC values, should be presented in tabular format for easy comparison.

Assay Type	Target	3-Amino-1-(2-methylphenyl)urea IC₅₀/MIC	Reference Compound IC₅₀/MIC
Cytotoxicity	MCF-7	Experimental Value	Doxorubicin: Value
Cytotoxicity	A549	Experimental Value	Doxorubicin: Value
Antimicrobial	S. aureus	Experimental Value	Vancomycin: Value
Antimicrobial	E. coli	Experimental Value	Ciprofloxacin: Value
Kinase Inhibition	VEGFR-2	Experimental Value	Sorafenib: Value

Visualization of Workflows and Pathways

Visual diagrams are essential for illustrating complex processes and relationships.

Caption: Hypothesized Kinase Inhibition Pathway

Conclusion and Future Directions

This technical guide provides a comprehensive and scientifically grounded framework for the initial biological evaluation of 3-Amino-1-(2-methylphenyl)urea. By systematically applying the outlined experimental protocols, researchers can efficiently determine its cytotoxic, antimicrobial, and potential enzyme-inhibitory activities. The causality-driven approach to experimental design ensures that the generated data will be robust and readily interpretable. Positive findings in any of the proposed screening cascades will pave the way for more advanced preclinical studies, including in vivo efficacy models, pharmacokinetic profiling, and detailed structure-activity relationship (SAR) studies to optimize the lead compound. The unique structural attributes of 3-Amino-1-(2-methylphenyl)urea make it a compelling candidate for drug discovery, and the strategic approach detailed herein offers a clear path to potentially uncovering a novel therapeutic agent.

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An In-depth Technical Guide to the Therapeutic Targeting of Fatty Acid Amide Hydrolase (FAAH) by URB597

A Senior Application Scientist's Perspective on Mechanism, Validation, and Therapeutic Potential

This guide provides a comprehensive technical overview of the potential therapeutic targets of URB597 (also known as KDS-4103), a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH). For the purpose of this guide, we will focus on URB597, a well-characterized compound, as a proxy to explore the therapeutic landscape of FAAH inhibition, a strategy with significant clinical interest. While the compound "3-Amino-1-(2-methylphenyl)urea" as initially queried is not readily identified in scientific literature, the exploration of URB597 will serve as a robust model for understanding the therapeutic targeting of the endocannabinoid system.

Introduction: The Endocannabinoid System and the Central Role of FAAH

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a plethora of physiological processes, including pain, mood, memory, and inflammation. A key component of the ECS is the endocannabinoid anandamide (AEA), a lipid signaling molecule. The biological actions of AEA are tightly controlled by its synthesis on demand and its rapid degradation. The primary enzyme responsible for the intracellular hydrolysis and inactivation of anandamide is Fatty Acid Amide Hydrolase (FAAH)[1][2].

URB597 has emerged as a valuable research tool and a potential therapeutic agent due to its potent and selective inhibition of FAAH.[2][3] By blocking FAAH, URB597 effectively increases the endogenous levels of anandamide, thereby amplifying its signaling through cannabinoid receptors (CB1 and CB2) and other pathways. This targeted elevation of endocannabinoids offers a more nuanced therapeutic approach compared to the direct activation of cannabinoid receptors by exogenous agonists, which can be associated with undesirable psychoactive side effects.[4]

Primary Therapeutic Target: Fatty Acid Amide Hydrolase (FAAH)

The principal and most well-documented therapeutic target of URB597 is FAAH.

Mechanism of FAAH Inhibition by URB597

URB597 acts as a potent and selective inhibitor of FAAH. In vitro studies have demonstrated its high affinity for the enzyme, with IC₅₀ values in the low nanomolar range in both human and rat tissues.[2][3] The inhibitory effect of URB597 is rapid and long-lasting, leading to a significant elevation of anandamide and other fatty-acid ethanolamides in the brain and peripheral tissues.[2] Importantly, URB597 exhibits minimal interaction with cannabinoid receptors, anandamide transporters, or other related enzymes, highlighting its selectivity for FAAH.[2][3]

Therapeutic Implications of FAAH Inhibition

The inhibition of FAAH by URB597 has been shown to produce a range of therapeutically relevant effects in preclinical models:

• Analgesia: URB597 has demonstrated efficacy in various models of pain, including inflammatory, neuropathic, and visceral pain.[3][4][5] This analgesic effect is primarily mediated by the enhanced activation of CB1 and CB2 receptors by elevated anandamide levels.[4]

• Anxiolytic and Antidepressant Effects: By modulating endocannabinoid signaling in brain regions associated with mood and emotion, URB597 has shown promise in reducing anxiety and depressive-like behaviors in animal models.[6]

• Neuroprotection: There is growing evidence that FAAH inhibition may offer neuroprotective benefits. Studies suggest that URB597 can reduce neuroinflammation and modulate neuroplasticity, potentially offering therapeutic value in conditions like Alzheimer's disease.[7]

• Anti-inflammatory Effects: The endocannabinoid system plays a key role in regulating inflammation. URB597 has been shown to exert anti-inflammatory effects, which could be beneficial in a variety of inflammatory conditions.[3]

Quantitative Data on URB597's Potency

Parameter	Species/Tissue	Value	Reference
IC₅₀	Human Liver Microsomes	3 nM	[2]
IC₅₀	Rat Brain Membranes	52 nM	[2]
IC₅₀	Rat Brain Membranes	5 nM	[3]
IC₅₀	Intact Neurons	0.5 nM	[2]
ID₅₀ (in vivo)	Rat Brain	0.15 mg/kg	[2]

Potential Secondary and Off-Target Considerations

While FAAH is the primary target of URB597, some studies have suggested the existence of FAAH-independent or CB1-independent mechanisms of action. These findings warrant further investigation to fully elucidate the compound's pharmacological profile.

One study indicated that URB597 can reduce tyrosine hydroxylase expression, the rate-limiting enzyme in dopamine synthesis, through a mechanism that is independent of both FAAH and CB1 receptors.[8] This suggests that URB597 may have direct effects on other cellular targets. Potential involvement of TRPV1 channels and PPARs has also been proposed, although the direct interaction and functional consequences require more definitive evidence.[8]

Experimental Workflows for Target Identification and Validation

The following protocols outline standard methodologies for identifying and validating the therapeutic targets of a novel compound, using URB597 and FAAH as an illustrative example.

Workflow for Primary Target Identification

Caption: Workflow for primary therapeutic target identification and validation.

Step-by-Step Protocol: FAAH Enzyme Inhibition Assay

• Preparation of Reagents:

  • Prepare a buffer solution (e.g., 50 mM Tris-HCl, pH 9.0).

  • Prepare a stock solution of the FAAH substrate, for example, anandamide labeled with a fluorescent or radioactive tag.

  • Prepare serial dilutions of URB597 in the assay buffer.

  • Obtain a source of FAAH enzyme (e.g., recombinant human FAAH or tissue homogenates).

• Assay Procedure:

  • In a microplate, add the FAAH enzyme to the assay buffer.

  • Add the different concentrations of URB597 to the wells.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the FAAH substrate.

  • Incubate the reaction for a specific time (e.g., 30 minutes) at 37°C.

  • Stop the reaction (e.g., by adding an organic solvent).

  • Measure the amount of product formed using an appropriate detection method (e.g., fluorescence or scintillation counting).

• Data Analysis:

  • Calculate the percentage of FAAH inhibition for each concentration of URB597.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Signaling Pathway: FAAH Inhibition and Endocannabinoid Signaling

The therapeutic effects of URB597 are primarily mediated through the enhancement of endocannabinoid signaling.

Caption: Signaling pathway of URB597-mediated FAAH inhibition.

Conclusion and Future Directions

URB597 serves as a powerful pharmacological tool to probe the therapeutic potential of FAAH inhibition. The primary and well-validated target of URB597 is FAAH, and its inhibition leads to the potentiation of endocannabinoid signaling, resulting in a wide range of potentially beneficial therapeutic effects. While the existence of secondary targets or alternative mechanisms of action cannot be entirely ruled out and warrants further investigation, the current body of evidence strongly supports FAAH as the central mediator of URB597's pharmacological activity.

Future research should focus on further delineating the precise roles of enhanced endocannabinoid signaling in various disease states and on the development of next-generation FAAH inhibitors with improved pharmacokinetic and pharmacodynamic profiles for clinical applications. The targeted modulation of the endocannabinoid system through FAAH inhibition represents a promising avenue for the development of novel therapeutics for a variety of debilitating conditions.

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An In-depth Technical Guide to 3-Amino-1-(2-methylphenyl)urea: Synthesis, Properties, and Potential Applications

Authored by a Senior Application Scientist

Abstract: 3-Amino-1-(2-methylphenyl)urea is an aromatic organic compound featuring a core urea functional group. This guide provides a comprehensive technical overview of its chemical properties, plausible synthetic routes, and potential applications in the fields of medicinal chemistry and materials science. Drawing upon established principles of organic synthesis and the known biological activities of related aryl urea derivatives, this document serves as a foundational resource for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Aryl Urea Scaffold

The urea functional group is a cornerstone in the architecture of numerous biologically active molecules and clinically approved therapeutics.[1] Its ability to form stable hydrogen bonds with biological targets, such as enzymes and receptors, makes it a privileged structure in drug design.[1][2] The synthesis of urea by Friedrich Wöhler in 1828 is widely considered the dawn of modern organic chemistry, and since then, urea derivatives have been integral to the advancement of the field.[1][3]

Aryl urea derivatives, in particular, have garnered significant attention in medicinal chemistry for their diverse pharmacological activities.[4][5] Compounds incorporating this scaffold have demonstrated efficacy as anticancer, antimicrobial, anticonvulsant, and anti-inflammatory agents.[2][5] The well-known anticancer drug Sorafenib, a diaryl urea, exemplifies the therapeutic potential of this class of compounds.[2][4] The strategic placement of substituents on the aromatic rings allows for the fine-tuning of a compound's physicochemical properties and biological activity.

This guide focuses on a specific, yet under-documented, member of this class: 3-Amino-1-(2-methylphenyl)urea. By examining its structure and the established chemistry of related compounds, we can infer its properties and potential for future research and application.

Chemical Properties and Structure of 3-Amino-1-(2-methylphenyl)urea

3-Amino-1-(2-methylphenyl)urea, also known by its synonym 3-Amino-1-(o-tolyl)urea, possesses the chemical formula C8H11N3O. Its structure consists of a central urea moiety asymmetrically substituted with a 2-methylphenyl (o-tolyl) group and an amino group.

Table 1: Chemical Identifiers and Properties

Property	Value
IUPAC Name	1-amino-3-(2-methylphenyl)urea
Molecular Formula	C8H11N3O
Molecular Weight	165.19 g/mol
CAS Number	Not available
Synonyms	3-Amino-1-(o-tolyl)urea

The presence of both hydrogen bond donors (the amino and urea N-H groups) and a hydrogen bond acceptor (the carbonyl oxygen) suggests that this molecule can participate in intricate intermolecular interactions, a key feature for binding to biological targets. The 2-methylphenyl group introduces a lipophilic character and steric bulk, which can influence its solubility, membrane permeability, and binding specificity.

Plausible Synthetic Pathways

Synthesis via Isocyanate Intermediate

A primary and widely employed method for urea synthesis involves the reaction of an amine with an isocyanate.[1] In the context of 3-Amino-1-(2-methylphenyl)urea, this would involve the reaction of 2-methylphenyl isocyanate with hydrazine, followed by a subsequent reaction. A more direct, albeit potentially challenging, route would involve a protected hydrazine derivative.

A plausible multi-step synthesis is outlined below:

Step 1: Formation of a Semicarbazide Intermediate. The synthesis would likely commence with the reaction of 2-methylaniline (o-toluidine) with a phosgene equivalent to form 2-methylphenyl isocyanate. This reactive intermediate would then be treated with hydrazine to yield 1-(2-methylphenyl)semicarbazide.

Step 2: Introduction of the Second Amino Group. The terminal amino group of the semicarbazide could then be further functionalized. However, a more direct approach to the target molecule would involve the use of a protected hydrazine in the initial step, followed by deprotection.

A more direct conceptual pathway is the reaction of o-tolyl isocyanate with hydrazine.

Figure 1: Conceptual synthetic pathway via an isocyanate intermediate.

Alternative Synthetic Approaches

Alternative methods for urea formation that avoid the use of hazardous phosgene and isocyanates have been developed. These include catalytic carbonylation reactions of amines with carbon monoxide or carbon dioxide.[8] Another approach involves the use of carbamate precursors which can then react with an amine to form the urea linkage.[8]

Potential Applications and Future Research Directions

The structural motifs present in 3-Amino-1-(2-methylphenyl)urea suggest several avenues for future research, particularly in drug discovery.

Medicinal Chemistry

The aryl urea scaffold is a well-established pharmacophore. The presence of an additional amino group in 3-Amino-1-(2-methylphenyl)urea provides a handle for further chemical modification, allowing for the generation of a library of derivatives for biological screening.

• Kinase Inhibition: Many aryl urea derivatives are potent kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[4] The urea moiety often forms key hydrogen bonds within the ATP-binding pocket of kinases.

• Antimicrobial Activity: Urea and thiourea derivatives have demonstrated promising antimicrobial and antifungal activities.[5][9] The structural features of 3-Amino-1-(2-methylphenyl)urea make it a candidate for evaluation against various bacterial and fungal strains.

• Anticonvulsant and CNS Activity: Certain aryl urea derivatives have shown potential as anticonvulsant agents.[2][5] The lipophilic nature of the o-tolyl group may facilitate crossing the blood-brain barrier, making it a candidate for neurological drug discovery.

Figure 2: Potential areas of application for 3-Amino-1-(2-methylphenyl)urea.

Materials Science

Urea-based compounds are also utilized in the development of polymers and resins.[10] The functional groups in 3-Amino-1-(2-methylphenyl)urea could potentially be used in polymerization reactions to create novel materials with specific properties.

Experimental Protocols (Hypothetical)

The following are hypothetical, yet plausible, experimental protocols for the synthesis of 3-Amino-1-(2-methylphenyl)urea based on established chemical principles. These protocols have not been experimentally validated for this specific compound and should be approached with appropriate safety precautions and optimization.

Protocol 1: Synthesis of 1-(2-Methylphenyl)semicarbazide

• Reaction Setup: In a well-ventilated fume hood, dissolve 2-methylaniline (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane) in a three-necked flask equipped with a dropping funnel and a nitrogen inlet.

• Isocyanate Formation: Cool the solution in an ice bath. Slowly add a solution of triphosgene (0.4 eq) in the same solvent.

• Reaction with Hydrazine: In a separate flask, prepare a solution of hydrazine hydrate (1.2 eq) in the same solvent. Slowly add the freshly prepared isocyanate solution to the hydrazine solution with vigorous stirring.

• Workup and Purification: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction by thin-layer chromatography. Upon completion, quench the reaction with water. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Conclusion

While 3-Amino-1-(2-methylphenyl)urea is not a widely studied compound, its structural features place it firmly within the important class of aryl ureas. Based on the extensive body of research on related compounds, it holds potential for applications in medicinal chemistry and materials science. This guide provides a foundational understanding of its properties and plausible synthetic routes, intended to stimulate further research and exploration of this and similar molecules. The versatility of the urea scaffold, combined with the potential for further functionalization of the amino group, makes 3-Amino-1-(2-methylphenyl)urea an attractive target for future synthetic and screening efforts.

References

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• Novel process for synthesis of heteroaryl-substituted urea compounds. (2001). Google Patents.

• Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

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Whitepaper: A Strategic Guide to the Preliminary Bioactivity Screening of 3-Amino-1-(2-methylphenyl)urea

Audience: Researchers, scientists, and drug development professionals.

Abstract: The urea functional group is a cornerstone in medicinal chemistry, renowned for its ability to form stable hydrogen bonds with biological targets, a property leveraged in numerous approved therapeutics.[1] This guide presents a comprehensive, logic-driven framework for the preliminary bioactivity screening of a novel urea derivative, 3-Amino-1-(2-methylphenyl)urea. Moving beyond a simple checklist of assays, we delve into the causality behind the experimental cascade, establishing a self-validating workflow from initial computational predictions to targeted in vitro validation. This document serves as a technical and strategic resource for scientists aiming to efficiently characterize new chemical entities and identify promising lead compounds.

Foundational Strategy: De-risking Through a Phased Approach

The journey from a novel compound to a viable drug candidate is fraught with attrition. A significant portion of failures in later stages can be attributed to poor pharmacokinetic profiles or unforeseen toxicity.[2][3] Therefore, our screening strategy for 3-Amino-1-(2-methylphenyl)urea is designed as a tiered funnel, prioritizing cost-effective, high-throughput methods to first assess broad liabilities and potential activities before committing resources to more complex, target-specific investigations. This "fail fast, fail cheap" philosophy is central to modern drug discovery.

The workflow begins with in silico modeling to build a preliminary profile of the molecule. This is followed by a foundational in vitro assessment of cytotoxicity, which is a critical gatekeeper for any potential therapeutic. Only compounds that pass this initial filter proceed to functional screens, such as enzyme or receptor-based assays, the direction of which is informed by the initial computational predictions and the known bioactivities of the urea scaffold.[1][4]

Figure 1: A tiered workflow for preliminary bioactivity screening.

Phase 1: In Silico & Computational Assessment

Before any wet lab experiments are conducted, computational tools can provide invaluable foresight.[5] These methods leverage existing data to predict the physicochemical and pharmacokinetic properties of a novel molecule, helping to identify potential liabilities early.[2][6][7]

Rationale for Computational First Approach

The primary drivers for initiating screening with computational methods are efficiency and resource allocation. By predicting key Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, we can quickly flag compounds that are unlikely to succeed in vivo.[6][7] For example, a molecule predicted to have poor oral bioavailability or high potential for off-target toxicity can be deprioritized.[8] Furthermore, molecular docking studies against libraries of known protein structures can generate hypotheses about potential biological targets, guiding the design of subsequent experimental assays.[2][4]

Key Computational Analyses

Parameter	Tool/Method Examples	Rationale & Interpretation
Physicochemical Properties	SwissADME, pkCSM, ADMETlab[6]	Calculation of molecular weight, logP, hydrogen bond donors/acceptors. Evaluated against frameworks like Lipinski's Rule of Five to assess "drug-likeness" and potential oral bioavailability.[8]
ADMET Prediction	ADMET Predictor, DeepOrigin's ADMET Tool[6]	Predicts properties like aqueous solubility, blood-brain barrier penetration, CYP450 enzyme inhibition, and potential toxicity (e.g., hERG inhibition, mutagenicity).[7][9]
Target Identification	Molecular Docking (e.g., AutoDock, Surflex-Dock)	Docks the 3D structure of the compound into the binding sites of known drug targets (kinases, proteases, GPCRs) to predict binding affinity and mode of interaction.[4][10]

Phase 2: Foundational In Vitro Screening - Cytotoxicity

The first and most critical experimental step is to assess the compound's general toxicity to living cells. This provides a therapeutic window and establishes the concentration range for subsequent, more specific assays. A compound that is highly cytotoxic at low concentrations may be suitable for oncology but is often a poor candidate for other indications.

The Principle of Metabolic Assays: MTT & XTT

Colorimetric assays like MTT and XTT are mainstays for assessing cell viability.[11][12] They are robust, reproducible, and easily adapted for high-throughput screening in 96- or 384-well plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): This yellow tetrazolium salt is reduced by mitochondrial dehydrogenases in metabolically active cells to form a purple, insoluble formazan product.[11][13] The amount of formazan, which is solubilized and measured spectrophotometrically, is directly proportional to the number of viable cells.[12][13]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Similar to MTT, XTT is reduced to a colored formazan product. However, the XTT formazan is water-soluble, simplifying the protocol by eliminating the formazan solubilization step.[11][13]

Experimental Protocol: MTT Cytotoxicity Assay

Objective: To determine the concentration of 3-Amino-1-(2-methylphenyl)urea that inhibits 50% of cell viability (IC50) in a selected cell line (e.g., HEK293 for general toxicity, or a cancer cell line like A549).

Materials:

• Target cell line

• Complete culture medium (e.g., DMEM + 10% FBS)

• 3-Amino-1-(2-methylphenyl)urea (dissolved in DMSO to create a 10 mM stock)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well flat-bottom plates

• Multichannel pipette, microplate reader

Step-by-Step Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3-Amino-1-(2-methylphenyl)urea stock solution in culture medium. A typical final concentration range would be 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include "vehicle control" wells (containing DMSO at the same final concentration as the highest compound dose) and "untreated control" wells.

• Incubation: Incubate the plate for 24-72 hours (a 48-hour time point is a common starting point).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT reagent to each well. Incubate for another 3-4 hours. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance on a microplate reader at a wavelength of 570 nm.

Data Analysis and Interpretation

The absorbance values are converted to percentage viability relative to the vehicle control. This data is then plotted against the logarithm of the compound concentration to generate a dose-response curve, from which the IC50 value is calculated using non-linear regression.

Concentration (µM)	Absorbance (OD 570nm)	% Viability (Relative to Control)
0 (Vehicle Control)	1.25	100%
0.1	1.22	97.6%
1.0	1.15	92.0%
10	0.88	70.4%
25	0.61	48.8%
50	0.35	28.0%
100	0.15	12.0%
Calculated IC50	~26.5 µM

Interpretation: An IC50 value above 30-50 µM is often considered non-cytotoxic in initial screens for many non-oncology targets. This result allows for the selection of non-toxic concentrations (e.g., ≤10 µM) for subsequent functional assays.

Phase 3: Hypothesis-Driven Functional Assays

With a defined cytotoxicity profile, the next phase investigates the compound's effect on specific biological targets. The choice of assays should be guided by the in silico predictions and the well-documented activities of urea-based compounds, which frequently act as enzyme inhibitors or receptor modulators.[1][4][14]

Rationale: Targeting Enzymes and Receptors

The urea moiety is an excellent hydrogen bond donor and acceptor, enabling it to fit into the active sites of many enzymes, particularly kinases, where it can mimic interactions of the ATP hinge-binding region.[1] Similarly, these hydrogen bonding capabilities allow for interactions with receptors.[4] Therefore, screening against a panel of relevant enzymes and receptors is a logical next step.

Figure 2: Urea functionality interacting with a kinase hinge region.

Protocol: General Enzyme Inhibition Assay

Objective: To determine if 3-Amino-1-(2-methylphenyl)urea inhibits the activity of a specific enzyme (e.g., a protein kinase like SRC or a protease like Trypsin).

Principle: Enzyme assays measure the rate at which an enzyme converts a substrate into a product.[15] An inhibitor will reduce this rate.[16] Assays can be designed to produce a change in fluorescence, absorbance, or luminescence, making them suitable for high-throughput screening.[17]

Step-by-Step Procedure (Example using a generic kinase assay):

• Reagent Preparation: Prepare assay buffer, a solution of the purified kinase, a solution of the specific substrate (e.g., a peptide), and an ATP solution.

• Compound Plating: In a 384-well plate, add a small volume (e.g., 50 nL) of 3-Amino-1-(2-methylphenyl)urea from a dilution plate to achieve the desired final concentration (e.g., 10 µM). Include positive controls (a known inhibitor) and negative controls (DMSO vehicle).

• Enzyme/Substrate Addition: Add a mixture of the kinase and its substrate to all wells. Allow a short pre-incubation period (e.g., 15 minutes) for the compound to bind to the enzyme.

• Initiate Reaction: Add ATP to all wells to start the enzymatic reaction. Incubate for a defined period (e.g., 60 minutes) at room temperature.

• Detection: Add a "detection reagent." In many modern kinase assays (e.g., ADP-Glo™), this reagent stops the reaction and simultaneously measures the amount of product (ADP) formed, often via a luminescent signal.

• Signal Reading: Read the plate on a luminometer.

Data Interpretation: The signal is inversely proportional to kinase inhibition. Data is typically normalized to controls and expressed as "% Inhibition."

Protocol: Competitive Receptor Binding Assay

Objective: To determine if 3-Amino-1-(2-methylphenyl)urea can displace a known, labeled ligand from its receptor.

Principle: This assay measures the ability of a test compound to compete with a high-affinity radiolabeled or fluorescently labeled ligand for binding to a receptor.[18][19][20] A reduction in the signal from the labeled ligand indicates that the test compound is binding to the receptor.[21]

Step-by-Step Procedure (Example using a generic radioligand assay):

• Reagent Preparation: Prepare assay buffer, a cell membrane preparation containing the target receptor, a solution of a specific radioligand (e.g., ³H-labeled), and solutions of the test compound.

• Assay Setup: In tubes or a filter plate, combine the membrane preparation, the radioligand (at a concentration near its Kd), and varying concentrations of 3-Amino-1-(2-methylphenyl)urea.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Rapidly separate the receptor-bound radioligand from the unbound radioligand via vacuum filtration through a glass fiber filter mat. The receptors and bound ligand are trapped on the filter, while the unbound ligand passes through.[18]

• Washing: Quickly wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

Data Interpretation: A dose-dependent decrease in radioactivity indicates competitive binding. The data can be used to calculate an inhibition constant (Ki), which reflects the compound's affinity for the receptor.

Conclusion and Next Steps

This structured, multi-phase approach provides a robust and efficient pathway for the preliminary bioactivity screening of 3-Amino-1-(2-methylphenyl)urea. By integrating predictive computational analysis with a logical cascade of in vitro experiments, this strategy maximizes the potential for identifying meaningful biological activity while conserving resources.

A positive "hit" from this preliminary screen—for instance, selective inhibition of a specific kinase with an IC50 below 1 µM and a cytotoxicity IC50 above 30 µM—would warrant progression to more advanced studies. These would include mechanism of action studies to confirm the mode of inhibition (e.g., competitive, noncompetitive), selectivity profiling against a broader panel of related targets, and evaluation in more complex cell-based models before any consideration for in vivo testing.[22]

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Spectroscopic Analysis of 3-Amino-1-(2-methylphenyl)urea: A Comprehensive Technical Guide

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. Among the vast landscape of organic molecules, urea derivatives hold a significant place due to their diverse biological activities. This guide focuses on the spectroscopic characterization of a specific urea derivative, 3-Amino-1-(2-methylphenyl)urea (CAS No. 15940-63-3). A thorough understanding of its spectroscopic properties is paramount for its synthesis, quality control, and exploration of its potential as a pharmacophore.

This document provides a detailed, albeit theoretical, exploration of the expected spectroscopic data for 3-Amino-1-(2-methylphenyl)urea, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). The interpretations are grounded in the fundamental principles of spectroscopy and data from analogous structures.

Molecular Structure and Key Features

To fully appreciate the spectroscopic data, a clear understanding of the molecule's structure is essential.

Figure 1. Chemical structure of 3-Amino-1-(2-methylphenyl)urea.

The molecule possesses several key structural features that will give rise to characteristic spectroscopic signals:

• An ortho-substituted tolyl group (2-methylphenyl).

• A central urea moiety (-NH-C(=O)-NH-).

• A terminal amino group (-NH2).

These functional groups and their relative positions will dictate the fragmentation patterns in mass spectrometry, the vibrational modes in IR spectroscopy, and the chemical shifts and coupling patterns in NMR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound. For 3-Amino-1-(2-methylphenyl)urea (C₈H₁₁N₃O), the expected molecular weight is approximately 165.19 g/mol .

Expected Fragmentation Pattern:

Electron ionization (EI) would likely lead to the following key fragmentation pathways:

Figure 2. Plausible mass spectrometry fragmentation of 3-Amino-1-(2-methylphenyl)urea.

• Molecular Ion (M⁺˙): The parent ion peak should be observed at m/z 165.

• Loss of the Amino-urea Moiety: Cleavage of the C-N bond between the phenyl ring and the urea group would result in a fragment corresponding to the tolyl isocyanate radical cation or a related structure.

• Formation of the Tropylium Ion: A prominent peak at m/z 91, corresponding to the stable tropylium ion ([C₇H₇]⁺), is anticipated due to the fragmentation of the tolyl group.

• Other Fragments: Other significant peaks may arise from the cleavage of the urea backbone.

Table 1: Predicted Mass Spectrometry Data

m/z (Predicted)	Possible Fragment Ion
165	[C₈H₁₁N₃O]⁺˙ (Molecular Ion)
120	[M - NH₂NH]⁺
106	[M - NH₂NCO]⁺

| 91 | [C₇H₇]⁺ (Tropylium ion) |

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Absorption Bands:

The IR spectrum of 3-Amino-1-(2-methylphenyl)urea is expected to show characteristic absorption bands for the N-H, C=O, and aromatic C-H bonds.

Table 2: Predicted Infrared Spectroscopy Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3200	N-H stretch	Amine (NH₂) and Amide (N-H)
3100 - 3000	C-H stretch	Aromatic C-H
2980 - 2850	C-H stretch	Methyl (CH₃)
1680 - 1640	C=O stretch (Amide I)	Urea (C=O)
1620 - 1550	N-H bend (Amide II)	Urea (N-H)
1600 - 1450	C=C stretch	Aromatic Ring

| 770 - 730 | C-H bend | ortho-disubstituted benzene |

The N-H stretching region is expected to be complex, with multiple overlapping bands arising from the primary amine and the two secondary amide protons. The strong carbonyl (C=O) stretch is a key diagnostic peak for the urea functionality.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon and hydrogen framework.

¹H NMR Spectroscopy

The proton NMR spectrum will provide information on the number of different types of protons, their chemical environment, and their connectivity.

Predicted ¹H NMR Chemical Shifts and Multiplicities:

Figure 3. Predicted regions for proton signals in the ¹H NMR spectrum.

Table 3: Predicted ¹H NMR Spectroscopy Data

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~ 8.5 - 9.5	broad singlet	1H	Ar-NH-C=O
~ 7.0 - 7.5	multiplet	4H	Aromatic protons
~ 5.0 - 6.0	broad singlet	1H	C=O-NH-NH₂
~ 4.0 - 5.0	broad singlet	2H	-NH₂

| ~ 2.2 | singlet | 3H | Ar-CH₃ |

• Aromatic Protons: The four protons on the tolyl ring will appear as a complex multiplet in the aromatic region.

• Amide and Amine Protons: The N-H protons of the urea and amino groups are expected to appear as broad singlets. Their chemical shifts can be highly variable and are dependent on solvent and concentration. These peaks will be exchangeable with D₂O.

• Methyl Protons: The methyl group on the tolyl ring will give rise to a sharp singlet in the aliphatic region.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will show a signal for each unique carbon atom in the molecule.

Table 4: Predicted ¹³C NMR Spectroscopy Data

Chemical Shift (δ, ppm)	Assignment
~ 155 - 160	C=O (Urea)
~ 135 - 140	Aromatic C (quaternary, C-NH)
~ 130 - 135	Aromatic C (quaternary, C-CH₃)
~ 120 - 130	Aromatic C-H

| ~ 17 - 22 | Ar-CH₃ |

The carbonyl carbon of the urea will be the most downfield signal. The aromatic region will show six distinct signals for the six carbons of the tolyl ring, two of which will be quaternary. The methyl carbon will appear at the most upfield position.

Experimental Protocols

Sample Preparation for NMR

• Accurately weigh 5-10 mg of the compound.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Ensure the sample is fully dissolved before placing it in the spectrometer.

NMR Data Acquisition

• ¹H NMR: A standard one-pulse experiment is typically sufficient. Data is usually acquired over a spectral width of 0-12 ppm with 16-64 scans.

• ¹³C NMR: A proton-decoupled experiment is used to obtain a spectrum with singlets for each carbon. A larger number of scans (e.g., 1024 or more) is generally required due to the low natural abundance of ¹³C.

IR Spectroscopy

• For a solid sample, prepare a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing it into a thin disk.

• Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of the solid.

• Acquire the spectrum, typically over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via a direct insertion probe (for EI) or an electrospray ionization (ESI) source.

• Acquire the mass spectrum over an appropriate m/z range.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 3-Amino-1-(2-methylphenyl)urea. The expected MS, IR, and NMR data are based on the known spectroscopic behavior of its constituent functional groups. While actual experimental data is necessary for definitive structural confirmation, this guide serves as a valuable resource for researchers working on the synthesis and characterization of this and related urea derivatives. The provided protocols offer a starting point for the empirical determination of its spectroscopic properties.

References

At the time of writing, no specific peer-reviewed articles with the complete spectroscopic data for 3-Amino-1-(2-methylphenyl)urea were publicly available. The interpretations and predictions in this guide are based on general principles of organic spectroscopy as found in standard textbooks and databases for analogous compounds.

Navigating the Physicochemical Landscape of 3-Amino-1-(2-methylphenyl)urea: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting Unexplored Territory

In the realm of pharmaceutical sciences and drug development, a comprehensive understanding of a compound's physicochemical properties is paramount. It is the bedrock upon which formulation development, pharmacokinetic profiling, and ultimately, therapeutic efficacy are built. This guide delves into the core solubility and stability characteristics of 3-Amino-1-(2-methylphenyl)urea , a molecule of interest within medicinal chemistry.

Section 1: The Molecular Architecture and Its Implications for Solubility

The solubility of a compound is a direct consequence of its molecular structure and the interplay of intermolecular forces with a given solvent. The structure of 3-Amino-1-(2-methylphenyl)urea, featuring a urea backbone, a substituted aromatic ring, and an additional amino group, presents a fascinating case study in solubility prediction.

Predicted Solubility Profile

Based on the general solubility principles of its constituent moieties, we can anticipate the following solubility behavior for 3-Amino-1-(2-methylphenyl)urea:

• Aqueous Solubility: Urea itself is highly soluble in water due to its ability to form multiple hydrogen bonds.[1][2] However, the introduction of the lipophilic 2-methylphenyl group is expected to significantly decrease aqueous solubility compared to unsubstituted urea. Phenylurea, for instance, exhibits low solubility in water.[3][4] The presence of the additional amino group, which can also participate in hydrogen bonding, may partially counteract the effect of the aromatic ring, leading to a predicted low to moderate aqueous solubility. The pH of the aqueous medium will be a critical factor; protonation of the amino groups at acidic pH would likely enhance solubility.

• Polar Organic Solvents: Phenylurea and urea generally show good solubility in polar organic solvents like ethanol, methanol, and acetone.[1][3] It is therefore highly probable that 3-Amino-1-(2-methylphenyl)urea will be readily soluble in these solvents. Solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are excellent candidates for achieving high solubility.[5]

• Non-Polar Organic Solvents: The solubility in non-polar solvents such as hexane and toluene is predicted to be very low.[1] The polar urea and amino functionalities will dominate, preventing effective solvation by non-polar media.

Comparative Solubility of Urea and Phenylurea

To provide a quantitative context for our predictions, the following table summarizes the known solubility of urea and phenylurea in various solvents.

Solvent	Urea Solubility	Phenylurea Solubility
Water	High (108 g/100 mL at 25°C)[1]	Low[3][5]
Ethanol	Moderate[1]	High[3][4]
Methanol	Moderate[1]	High[5]
Acetone	-	High[3]
Dimethylformamide (DMF)	-	Very High[5]
Dimethyl Sulfoxide (DMSO)	Soluble (40 g/100 mL at 20-30°C)[6]	Very High[5]
Hexane	Very Low[1]	-

Note: This table is a compilation from multiple sources and is intended for comparative purposes.

Experimental Protocol for Solubility Determination: The Equilibrium Solubility Method

This protocol outlines a robust method for the empirical determination of the solubility of 3-Amino-1-(2-methylphenyl)urea.

Objective: To determine the equilibrium solubility of the test compound in a range of pharmaceutically relevant solvents.

Materials:

• 3-Amino-1-(2-methylphenyl)urea

• Selected solvents (e.g., water, phosphate-buffered saline at various pH values, ethanol, methanol, propylene glycol, polyethylene glycol 400, DMSO, etc.)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Amino-1-(2-methylphenyl)urea to a series of vials, each containing a known volume of a different solvent. The excess solid should be clearly visible.

  • Seal the vials tightly.

• Equilibration:

  • Place the vials in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

• Quantification:

  • Dilute the supernatant with a suitable mobile phase to a concentration within the linear range of a pre-validated HPLC method.

  • Analyze the diluted samples by HPLC to determine the concentration of the dissolved compound.

  • Prepare a calibration curve using standard solutions of 3-Amino-1-(2-methylphenyl)urea of known concentrations.

• Data Analysis:

  • Calculate the solubility of the compound in each solvent based on the concentration determined by HPLC and the dilution factor. Express the results in units such as mg/mL or µg/mL.

Caption: Workflow for Equilibrium Solubility Determination.

Section 2: Unraveling the Stability Profile

The stability of a drug candidate is a critical attribute that influences its shelf-life, formulation, and potential for degradation into inactive or toxic byproducts. A forced degradation study is an essential tool to probe the intrinsic stability of a molecule under various stress conditions.

Predicted Stability of 3-Amino-1-(2-methylphenyl)urea

Based on the known degradation pathways of phenylurea compounds, we can anticipate the following stability characteristics for 3-Amino-1-(2-methylphenyl)urea:

• Hydrolytic Stability: Phenylureas are known to undergo hydrolysis, particularly under acidic and basic conditions. The urea linkage is susceptible to cleavage, which would lead to the formation of 2-methylaniline and aminourea. The rate of hydrolysis is influenced by pH and temperature.

• Oxidative Stability: The amino group on the phenyl ring may be susceptible to oxidation, potentially leading to the formation of colored degradation products. The presence of oxidizing agents and exposure to air should be considered as potential risks.

• Photostability: While some phenylurea herbicides are relatively stable to sunlight, others can undergo photodegradation. The specific chromophores in 3-Amino-1-(2-methylphenyl)urea will determine its sensitivity to light. It is prudent to assume some degree of photosensitivity and to handle the compound with appropriate light protection until empirical data is available.

• Thermal Stability: Phenylureas are generally crystalline solids with relatively high melting points and good thermal stability at ambient temperatures. However, at elevated temperatures, thermal decomposition can occur.

Experimental Protocol for Forced Degradation Studies

This protocol provides a framework for conducting forced degradation studies on 3-Amino-1-(2-methylphenyl)urea, in line with the principles outlined in ICH guidelines.

Objective: To identify potential degradation products and pathways and to establish the intrinsic stability of the compound under various stress conditions.

Materials:

• 3-Amino-1-(2-methylphenyl)urea

• Hydrochloric acid (HCl) solutions (e.g., 0.1 M, 1 M)

• Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• Water bath or oven for thermal stress

• Photostability chamber

• HPLC system with a photodiode array (PDA) detector and a mass spectrometer (MS) for peak purity analysis and identification of degradation products.

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Amino-1-(2-methylphenyl)urea in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with HCl solutions of varying concentrations. Heat the samples at a controlled temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Mix the stock solution with NaOH solutions of varying concentrations. Keep the samples at room temperature or heat gently, monitoring for degradation.

  • Oxidation: Mix the stock solution with H₂O₂ solution. Keep the samples at room temperature, protected from light.

  • Thermal Degradation: Expose a solid sample of the compound to elevated temperatures (e.g., 80°C) for a specified duration. Also, heat a solution of the compound.

  • Photodegradation: Expose a solid sample and a solution of the compound to a light source in a photostability chamber, alongside a dark control.

• Sample Analysis:

  • At various time points, withdraw aliquots from each stress condition, neutralize if necessary, and dilute appropriately.

  • Analyze the samples using a stability-indicating HPLC method. The method should be capable of separating the parent compound from all major degradation products.

  • Use a PDA detector to assess peak purity and a mass spectrometer to obtain mass-to-charge ratio (m/z) information for the parent compound and any degradation products.

• Data Evaluation:

  • Calculate the percentage of degradation for each condition.

  • Identify and, if possible, characterize the major degradation products.

  • Determine the primary degradation pathways.

Caption: Workflow for Forced Degradation Studies.

Section 3: Concluding Remarks and Future Directions

This technical guide has provided a comprehensive, albeit predictive, overview of the solubility and stability of 3-Amino-1-(2-methylphenyl)urea. The provided experimental protocols offer a clear and actionable path for researchers to empirically determine these critical physicochemical parameters. The insights gained from such studies will be invaluable for guiding formulation development, understanding potential liabilities, and ultimately accelerating the journey of this compound from the laboratory to clinical application. As with any novel chemical entity, a thorough and systematic experimental investigation is the cornerstone of successful drug development.

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• Gholami, M., et al. (2016). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Research in Pharmaceutical Sciences. [Link]

• Fickle, J. S. (1972). MOVEMENT AND PERSISTENCE OF TWO SUBSTITUTED PHENYLUREA HERBICIDES IN SELECTED HIGH PLAINS SOILS. Texas Tech University. [Link]

• ResearchGate. Stability of WHO phenylurea pesticides over time after preservation with copper sulfate plus buffer. [Link]

• Hedrick, J. L., et al. (2014). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Organic Syntheses. [Link]

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• Attia, M. I., et al. (2012). 1-{(E)-[3-(1H-Imidazol-1-yl)-1-(4-methoxyphenyl)propylidene]amino}-3-(2-methylphenyl)urea. Acta Crystallographica Section E: Structure Reports Online. [Link]

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• MolPort. 3-amino-1-(3-chloro-2-methylphenyl)urea. [Link]

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Protocols & Analytical Methods

Application Note: A Reliable Two-Step Synthesis of 3-Amino-1-(2-methylphenyl)urea from 2-Methylaniline

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 3-Amino-1-(2-methylphenyl)urea, also known as 1-(o-tolyl)semicarbazide, from 2-methylaniline. The described methodology is a robust two-step process involving the formation of a reactive isocyanate intermediate, followed by its reaction with hydrazine. This guide emphasizes the causality behind experimental choices, offers insights into reaction mechanisms, and includes detailed, self-validating protocols to ensure reproducibility and high yield. Safety considerations for handling the hazardous reagents involved are also detailed.

Introduction and Rationale

Substituted aryl ureas and their derivatives, such as semicarbazides, are privileged structures in medicinal chemistry and drug discovery, often serving as key pharmacophores in enzyme inhibitors and receptor modulators.[1] The target compound, 3-Amino-1-(2-methylphenyl)urea, is a valuable synthetic intermediate for constructing more complex bioactive molecules.

The synthesis of unsymmetrical ureas can be challenging, often plagued by the formation of undesired symmetrical urea byproducts.[2] The most reliable and scalable approach involves the reaction of an amine with an isocyanate.[2][3] However, directly coupling 2-methylaniline with a reagent to install the aminourea moiety is inefficient. Therefore, a two-step strategy is employed:

• Activation: Conversion of the relatively unreactive 2-methylaniline into the highly electrophilic 2-methylphenyl isocyanate.

• Coupling: Nucleophilic addition of hydrazine to the isocyanate intermediate to form the final semicarbazide product.

This method provides excellent control over the reaction, leading to high purity and yield of the desired product.

Overall Synthetic Scheme

The synthesis proceeds via two distinct chemical transformations as outlined below. The initial step involves the conversion of the primary aromatic amine into an isocyanate using a phosgene equivalent, followed by the formation of the semicarbazide linkage.

Figure 1: Two-step synthesis of 3-Amino-1-(2-methylphenyl)urea.

Part I: Synthesis of 2-Methylphenyl Isocyanate

Mechanistic Rationale

The conversion of anilines to isocyanates is a cornerstone of urea synthesis.[1] While phosgene gas is the historical reagent, its extreme toxicity makes solid, safer alternatives like triphosgene (bis(trichloromethyl) carbonate) the preferred choice in a modern laboratory setting. In the presence of a tertiary amine base like triethylamine, triphosgene decomposes in situ to generate phosgene.

The mechanism involves the nucleophilic attack of the 2-methylaniline on the carbonyl carbon of the in situ generated phosgene. This is followed by the elimination of two molecules of HCl (scavenged by the triethylamine base) to yield the final isocyanate product. The reaction is typically performed in an inert, anhydrous solvent like toluene or dichloromethane to prevent premature hydrolysis of the isocyanate.

Experimental Protocol: 2-Methylphenyl Isocyanate

Safety Warning: Triphosgene is a solid but decomposes to release highly toxic phosgene gas upon heating or contact with nucleophiles. Hydrazine is highly toxic and corrosive. 2-Methylaniline is toxic and a suspected carcinogen.[4] This entire procedure must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equiv.
2-Methylaniline	107.15	5.36 g	50.0	1.0
Triphosgene	296.75	5.44 g	18.3	0.37
Triethylamine (TEA)	101.19	11.1 mL	80.0	1.6
Anhydrous Toluene	-	150 mL	-	-

Procedure:

• Setup: Assemble a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet, a thermometer, and a dropping funnel. Ensure the system is under a positive pressure of dry nitrogen.

• Reagent Preparation: In the flask, dissolve 2-methylaniline (5.36 g, 50.0 mmol) and triethylamine (11.1 mL, 80.0 mmol) in 100 mL of anhydrous toluene.

• Triphosgene Addition: Dissolve triphosgene (5.44 g, 18.3 mmol) in 50 mL of anhydrous toluene and add it to the dropping funnel.

• Reaction: Cool the flask containing the aniline solution to 0 °C using an ice bath. Add the triphosgene solution dropwise over 60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reflux: After the addition is complete, remove the ice bath and slowly heat the reaction mixture to reflux (approx. 110 °C). Maintain reflux for 3 hours. Monitor the reaction progress by IR spectroscopy, observing the appearance of the strong isocyanate (-N=C=O) stretch at ~2270 cm⁻¹.

• Workup: Cool the mixture to room temperature. The triethylamine hydrochloride salt will precipitate. Filter the mixture through a pad of Celite® under an inert atmosphere to remove the salt.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: Do not heat the mixture above 40 °C to avoid polymerization of the isocyanate. The resulting crude oil is 2-methylphenyl isocyanate, which is used immediately in the next step without further purification.

Part II: Synthesis of 3-Amino-1-(2-methylphenyl)urea

Mechanistic Rationale

This step involves the classic nucleophilic addition of a primary amine to an isocyanate.[2] Hydrazine (H₂N-NH₂) possesses two nucleophilic nitrogen atoms. The terminal nitrogen of hydrazine hydrate will attack the highly electrophilic carbon of the isocyanate's -N=C=O group. This forms a zwitterionic intermediate which rapidly rearranges to the stable urea linkage, yielding the desired semicarbazide product. The reaction is highly exothermic and should be controlled by slow addition and cooling. Dichloromethane is an excellent solvent choice as it is inert to the reactants and allows for easy precipitation of the product.

Experimental Protocol: 3-Amino-1-(2-methylphenyl)urea

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equiv.
2-Methylphenyl Isocyanate	133.15	~6.66 g (crude)	~50.0	1.0
Hydrazine Hydrate (~64% N₂H₄)	50.06	2.6 mL	52.5	1.05
Anhydrous Dichloromethane	-	100 mL	-	-

Procedure:

• Setup: In a 250 mL Erlenmeyer flask with a magnetic stir bar, dissolve the crude 2-methylphenyl isocyanate from Part I in 75 mL of anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Hydrazine Addition: In a separate beaker, dilute hydrazine hydrate (2.6 mL, 52.5 mmol) with 25 mL of anhydrous dichloromethane. Add this solution dropwise to the cold isocyanate solution over 30 minutes with vigorous stirring.

• Precipitation: A white precipitate will form immediately upon addition. After the addition is complete, allow the mixture to stir at 0 °C for an additional 1 hour, then warm to room temperature and stir for another hour.

• Isolation: Collect the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with cold dichloromethane (2 x 20 mL) and then diethyl ether (2 x 20 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the pure white solid under high vacuum to a constant weight.

• Characterization: The final product can be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis. Expected yield: 70-85% over two steps.

Comprehensive Experimental Workflow

The following diagram illustrates the complete workflow from starting materials to final product analysis.

Figure 2: Detailed workflow for the synthesis of 3-Amino-1-(2-methylphenyl)urea.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in Step 1	1. Incomplete reaction. 2. Moisture in reagents/glassware. 3. Loss of product during workup.	1. Extend reflux time; monitor by TLC/IR. 2. Ensure all glassware is flame-dried and solvents are anhydrous. 3. Ensure filtration is done under inert gas; avoid excessive heating on rotary evaporator.
Low yield in Step 2	1. Isocyanate intermediate degraded. 2. Incorrect stoichiometry.	1. Use the crude isocyanate immediately after preparation. 2. Verify the concentration and purity of the hydrazine hydrate. Use a slight excess (1.05-1.1 equiv.).
Product is oily or impure	1. Presence of symmetrical urea byproduct.[2] 2. Incomplete reaction.	1. This can happen if the isocyanate reacts with water and then another isocyanate molecule. Ensure anhydrous conditions in Step 1. Purify the final product by recrystallization (e.g., from ethanol/water). 2. Ensure sufficient reaction time in Step 2.

Conclusion

The two-step synthesis protocol detailed herein provides a reliable and efficient pathway to 3-Amino-1-(2-methylphenyl)urea from readily available 2-methylaniline. By converting the aniline to a reactive isocyanate intermediate before coupling with hydrazine, this method circumvents common problems in urea synthesis and allows for the generation of a high-purity product in good yield. The provided causal explanations, detailed procedures, and troubleshooting guide serve as a comprehensive resource for researchers in synthetic and medicinal chemistry.

References

• Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. MDPI. [Link]

• Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles. PubMed Central. [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry. [Link]

• Synthesis of 3-(5-amino-1 H -1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. [Link]

• One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. Asian Journal of Chemistry. [Link]

• Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Taylor & Francis Online. [Link]

• Synthesis of 1,3-Diaryltriazenes and Azo Dyes from Aryl Amines Using N-Nitrososulfonamides. Organic Letters. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. [Link]

• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. PubMed Central. [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

• Derivatization reaction of semicarbazide hydrochloride (SEM) with... ResearchGate. [Link]

• Synthesis, Mechanism of Action And Characterization of Semicarbazide. International Journal of Novel Research and Development. [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. [Link]

• Synthesis and characterization of 3-amino-1, 2-propanediol. ResearchGate. [Link]

• Synthesis of Aryl-Heteroaryl Ureas (AHUs) Based on 4-Aminoquinoline and Their Evaluation Against the Insulin-Like Growth Factor Receptor (IGF-1R). National Institutes of Health. [Link]

• A convenient one-pot synthesis of aryl amines from aryl aldoximes mediated by Koser's reagent. Arkivoc. [Link]

• 3-Chloro-2-methylaniline. PubChem, National Institutes of Health. [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. National Institutes of Health. [Link]

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Application Note and Protocol for the Purification of 3-Amino-1-(2-methylphenyl)urea

For Researchers, Scientists, and Drug Development Professionals

Introduction

Understanding the Impurity Profile

A successful purification strategy begins with an understanding of the potential impurities. The synthesis of aryl ureas, such as 3-Amino-1-(2-methylphenyl)urea, often involves the reaction of an amine with an isocyanate or a phosgene equivalent.[1][2] Common impurities may include:

• Unreacted starting materials (e.g., 2-methylaniline, and an amine or hydrazine derivative).

• Symmetrically substituted ureas (e.g., 1,3-bis(2-methylphenyl)urea).

• Byproducts from side reactions.

• Residual solvents from the synthesis.

The choice of purification method will depend on the nature and quantity of these impurities, as well as the desired final purity and scale of the operation.

Purification Strategies: A Comparative Overview

Two primary methods are recommended for the purification of 3-Amino-1-(2-methylphenyl)urea: recrystallization and preparative HPLC.

Method	Principle	Advantages	Disadvantages
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Cost-effective, scalable, can yield highly crystalline material.	Requires finding a suitable solvent system, may not remove all impurities, potential for product loss in the mother liquor.
Preparative HPLC	Differential partitioning of the compound and impurities between a stationary and a mobile phase.	High resolution, can separate closely related impurities, applicable to a wide range of compounds.	More expensive, less scalable, requires specialized equipment.

Method 1: Purification by Recrystallization

Recrystallization is a powerful and economical technique for purifying solid organic compounds. The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures.[3][4] An ideal solvent for recrystallization will dissolve the compound sparingly at room temperature but will have high solubility at an elevated temperature.

For aryl ureas, a mixture of ethanol and water is often an effective solvent system.[5]

Protocol for Recrystallization

Materials:

• Crude 3-Amino-1-(2-methylphenyl)urea

• Ethanol (95% or absolute)

• Deionized water

• Activated charcoal (optional)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, add the crude 3-Amino-1-(2-methylphenyl)urea. Add a minimal amount of hot ethanol and stir to dissolve the solid. Continue adding small portions of hot ethanol until the solid is completely dissolved. It is crucial to use the minimum amount of hot solvent to ensure maximum recovery of the purified product upon cooling.[4]

• Decolorization (Optional): If the solution is colored, it may indicate the presence of colored impurities. Add a small amount of activated charcoal to the hot solution and swirl for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean Erlenmeyer flask to remove the activated charcoal. This step must be performed rapidly to prevent premature crystallization of the product.

• Inducing Crystallization: Add hot water dropwise to the hot ethanolic solution until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[4] Once the flask has reached room temperature, place it in an ice bath to maximize the yield of the crystallized product.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any residual impurities adhering to the crystal surface.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Method 2: Purification by Preparative HPLC

For higher purity requirements or for the separation of closely related impurities, preparative reversed-phase high-performance liquid chromatography (RP-HPLC) is the method of choice. This technique separates compounds based on their hydrophobicity.

Protocol for Preparative HPLC

Instrumentation and Columns:

• Preparative HPLC system with a UV detector

• C18 reversed-phase column

Mobile Phase:

• Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

Procedure:

• Sample Preparation: Dissolve the crude 3-Amino-1-(2-methylphenyl)urea in a minimal amount of the mobile phase or a suitable solvent like methanol. Filter the sample through a 0.45 µm syringe filter before injection.

• Method Development (Analytical Scale): Before performing a preparative run, it is advisable to develop an optimized separation method on an analytical scale. A typical starting gradient could be 5-95% Solvent B over 30 minutes. The goal is to achieve baseline separation of the target compound from its impurities.

• Preparative Run: Scale up the optimized analytical method to the preparative column. Inject the prepared sample onto the column.

• Fraction Collection: Monitor the elution profile using the UV detector (a wavelength of around 254 nm is often suitable for aromatic compounds). Collect the fractions corresponding to the peak of the purified 3-Amino-1-(2-methylphenyl)urea.

• Solvent Removal: Combine the pure fractions and remove the organic solvent (acetonitrile) using a rotary evaporator.

• Lyophilization: Freeze-dry the remaining aqueous solution to obtain the purified product as a solid.

Characterization of Purified 3-Amino-1-(2-methylphenyl)urea

After purification, it is essential to confirm the identity and assess the purity of the compound. The following analytical techniques are recommended:

Technique	Expected Results (based on related structures)
Melting Point	A sharp melting point is indicative of high purity. The exact melting point for 3-Amino-1-(2-methylphenyl)urea is not widely reported, but for the related (3-methylphenyl)urea, it is 142 °C.[5]
¹H NMR	The proton NMR spectrum should show distinct signals for the aromatic protons, the methyl protons, and the amine protons. Aromatic protons are expected in the range of δ 6.8-7.5 ppm, NH and NH₂ protons as broad singlets between δ 5.5-9.0 ppm, and the methyl protons as a singlet around δ 2.3 ppm.[5]
¹³C NMR	The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon (δ 155-160 ppm), aromatic carbons (δ 110-140 ppm), and the methyl carbon (around δ 21 ppm).[5]
FT-IR	The IR spectrum will exhibit characteristic absorption bands for N-H stretching (3200-3500 cm⁻¹), C=O stretching (Amide I band, ~1650-1680 cm⁻¹), and N-H bending (Amide II band, ~1550-1620 cm⁻¹).[5]
HPLC/UPLC	A single sharp peak in the chromatogram indicates high purity. The retention time should be consistent.

Workflow Diagrams

Recrystallization Workflow

Caption: Workflow for the purification of 3-Amino-1-(2-methylphenyl)urea by recrystallization.

Preparative HPLC Workflow

Caption: Workflow for the purification of 3-Amino-1-(2-methylphenyl)urea by preparative HPLC.

Conclusion

The choice between recrystallization and preparative HPLC for the purification of 3-Amino-1-(2-methylphenyl)urea will depend on the specific requirements of the researcher. For obtaining moderately pure material on a larger scale, recrystallization from an ethanol/water mixture is a practical and efficient method. For achieving very high purity, especially when dealing with closely related impurities, preparative HPLC is the superior technique. In all cases, post-purification analysis is critical to confirm the identity and purity of the final product, ensuring the reliability of subsequent experimental work.

References

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (n.d.). Retrieved from [Link]

• UMNOrganicChemistry. (2014, November 20). Recrystallization [Video]. YouTube. [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000294). Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000294). Retrieved from [Link]

• Chamni, S., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Monatshefte für Chemie - Chemical Monthly, 151(2), 249-257. [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.

• Alizadeh, A., et al. (2018). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Research in Pharmaceutical Sciences, 13(5), 446–456. [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Retrieved from [Link]

• NileRed. (2016, February 1). Technique Series: Recrystallization (urea as an example) [Video]. YouTube. [Link]

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Application Notes and Protocols for 3-Amino-1-(2-methylphenyl)urea in Agrochemical Research

For Distribution to: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide on the potential applications of 3-Amino-1-(2-methylphenyl)urea in the field of agrochemical research. While specific biological activity data for this compound is not extensively documented in public literature, its structural classification as a phenylurea suggests potential utility as a herbicide, insecticide, or fungicide. Phenylurea derivatives are a well-established class of agrochemicals, with many commercialized products.[1] This guide synthesizes the known mechanisms of action of phenylurea compounds to propose a research framework for 3-Amino-1-(2-methylphenyl)urea. Detailed, field-proven protocols for synthesis, and for screening herbicidal, insecticidal, and fungicidal activities are provided to enable a thorough investigation of its potential.

Introduction and Rationale

3-Amino-1-(2-methylphenyl)urea, also known as 3-Amino-1-(o-tolyl)urea, belongs to the phenylurea class of chemical compounds. This class is of significant interest in agrochemical research due to the diverse biological activities exhibited by its derivatives.[1] The primary applications of phenylureas in agriculture are as herbicides that inhibit photosynthesis, and as insect growth regulators.[1] Some urea derivatives have also demonstrated fungicidal properties.[2][3]

The structure of 3-Amino-1-(2-methylphenyl)urea, featuring a urea bridge connected to a substituted phenyl ring, provides a strong rationale for investigating its potential as a novel agrochemical agent. The presence of the amino group and the methylphenyl moiety could modulate its biological activity and selectivity compared to existing phenylurea compounds. These application notes are designed to provide researchers with the foundational knowledge and detailed methodologies to explore the bioactivity of this specific molecule.

Potential Mechanisms of Action

Based on the known activities of the phenylurea chemical class, two primary mechanisms of action are proposed for investigation for 3-Amino-1-(2-methylphenyl)urea.

Herbicidal Activity: Inhibition of Photosystem II

The most common mode of action for phenylurea herbicides is the inhibition of photosynthesis.[1][4] These compounds act by binding to the D1 protein of the Photosystem II (PSII) complex in plant chloroplasts. This binding blocks the electron transfer from the primary electron acceptor, QA, to the secondary electron acceptor, QB.[1] The interruption of this electron flow leads to a buildup of reactive oxygen species, causing cellular damage and ultimately leading to plant death.[1][5]

Diagram of Photosynthesis Inhibition Pathway

Caption: Proposed mechanism of herbicidal action via inhibition of Photosystem II.

Insecticidal Activity: Chitin Synthesis Inhibition

Certain phenylurea derivatives, specifically benzoylphenylureas, function as potent insect growth regulators (IGRs).[6][7][8][9] They interfere with the synthesis of chitin, a vital component of the insect exoskeleton.[6][7][8][9][10] This disruption of chitin formation is particularly effective during the molting process, leading to the inability of the insect to form a new, functional exoskeleton, resulting in mortality.[11] While 3-Amino-1-(2-methylphenyl)urea is not a benzoylphenylurea, the urea pharmacophore is a key structural feature, warranting an investigation into its potential IGR activity.

Diagram of Insect Growth Regulation Workflow

Caption: Proposed mechanism of insecticidal action via chitin synthesis inhibition.

Synthesis Protocol

A general and adaptable method for the synthesis of unsymmetrical aryl ureas is presented below. This can be tailored for the specific synthesis of 3-Amino-1-(2-methylphenyl)urea.

Reaction: o-Toluidine + Urea → 3-Amino-1-(2-methylphenyl)urea

Materials:

• o-Toluidine (2-methylaniline)

• Urea

• Anhydrous Toluene

• Hydrochloric Acid (HCl)

• Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

• Büchner funnel and flask

• Beakers and filter paper

Procedure:

• In a round-bottom flask, combine 1 molar equivalent of o-toluidine and 1.2 molar equivalents of urea.

• Add a suitable volume of anhydrous toluene to create a slurry that can be effectively stirred.

• Heat the mixture to reflux (approximately 110-120°C) with continuous stirring.

• Maintain the reflux for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature, which should cause the product to precipitate.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold water to remove any unreacted urea.

• For purification, recrystallize the crude product from a suitable solvent, such as an ethanol-water mixture.

• Dry the purified crystals of 3-Amino-1-(2-methylphenyl)urea in a vacuum oven.

Characterization: The structure of the synthesized compound should be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR, and its purity assessed by HPLC.

Experimental Protocols for Agrochemical Screening

The following protocols provide a framework for evaluating the potential herbicidal, insecticidal, and fungicidal activities of 3-Amino-1-(2-methylphenyl)urea.

Herbicidal Activity Screening

Objective: To determine the pre- and post-emergence herbicidal efficacy of the test compound.

Materials:

• 3-Amino-1-(2-methylphenyl)urea

• Acetone (as a solvent)

• Tween-20 (as a surfactant)

• Distilled water

• Seeds of representative monocot (e.g., Echinochloa crus-galli) and dicot (e.g., Amaranthus retroflexus) weed species.

• Pots or trays with sterile potting mix

• Precision bench sprayer

Herbicidal Screening Workflow

Caption: Workflow for pre- and post-emergence herbicidal screening.

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of 3-Amino-1-(2-methylphenyl)urea in acetone.

  • Create a series of dilutions to achieve the desired application rates (e.g., 10, 100, 1000 g a.i./ha).

  • For application, mix the acetone solution with distilled water containing 0.5% (v/v) Tween-20. The final acetone concentration should not exceed 10%.

  • A control solution (solvent + surfactant) must be included.

• Pre-Emergence Assay:

  • Fill pots with potting mix and sow a predetermined number of seeds for each weed species at a depth of 1-2 cm.[12]

  • Apply the test solutions evenly to the soil surface using a precision bench sprayer.[12]

  • Place the pots in a greenhouse or growth chamber with controlled temperature, humidity, and light conditions.

  • Water the pots as needed.

  • After 21-28 days, assess the percentage of seedling emergence and the overall health of the emerged seedlings (e.g., stunting, chlorosis) compared to the control.[12]

• Post-Emergence Assay:

  • Sow seeds as described above and allow them to grow until the seedlings have reached the 2-3 leaf stage.[12]

  • Apply the test solutions to the foliage of the seedlings using a precision bench sprayer, ensuring uniform coverage.

  • Return the pots to the controlled environment.

  • Assess phytotoxicity at 7, 14, and 21 days after treatment, using a rating scale for chlorosis, necrosis, and stunting.[12]

Insecticidal Activity Screening

Objective: To evaluate the potential of the test compound as an insect growth regulator.

Materials:

• 3-Amino-1-(2-methylphenyl)urea

• Acetone and Tween-20

• Distilled water

• Larvae of a model insect pest (e.g., Spodoptera exigua - beet armyworm)

• Fresh, untreated host plant leaves (e.g., cotton or cabbage)

• Petri dishes or ventilated containers

• Filter paper

Procedure (Leaf-Dip Bioassay): [13][14][15][16][17]

• Preparation of Test Solutions: Prepare a series of concentrations of the test compound in an acetone-water-surfactant solution as described for the herbicidal assay.

• Leaf Treatment:

  • Excise fresh, undamaged host plant leaves.

  • Dip each leaf into a test solution for 10-30 seconds with gentle agitation.[11]

  • Allow the leaves to air dry completely.

  • Control leaves should be dipped in the solvent-surfactant solution without the test compound.

• Infestation:

  • Place a treated leaf in a Petri dish lined with moist filter paper to maintain turgor.

  • Introduce a specific number of insect larvae (e.g., 10 third-instar larvae) onto the leaf.

• Incubation and Assessment:

  • Incubate the Petri dishes at a controlled temperature and photoperiod suitable for the insect species.

  • After 24-48 hours, replace the treated leaves with fresh, untreated leaves.[11]

  • Monitor the larvae daily for mortality, developmental abnormalities (e.g., failure to molt), and feeding inhibition.

  • Record mortality data until all larvae in the control group have either pupated or died.

Fungicidal Activity Screening

Objective: To assess the in vitro antifungal activity of the test compound.

Materials:

• 3-Amino-1-(2-methylphenyl)urea

• Dimethyl sulfoxide (DMSO) or acetone as a solvent

• Cultures of representative plant pathogenic fungi (e.g., Botrytis cinerea, Fusarium oxysporum)

• Potato Dextrose Agar (PDA) or other suitable growth medium

• Sterile petri dishes

• Micropipettes and sterile spreaders

Procedure (Poisoned Food Technique):

• Preparation of Test Solutions: Prepare a stock solution of the test compound in a suitable solvent.

• Media Preparation:

  • Prepare PDA according to the manufacturer's instructions and autoclave.

  • Cool the molten agar to approximately 45-50°C.

  • Add the appropriate volume of the stock solution to the molten agar to achieve the desired final concentrations (e.g., 10, 50, 100 µg/mL).

  • A solvent-only control must be included.

  • Pour the amended and control media into sterile petri dishes and allow them to solidify.

• Inoculation:

  • From a fresh culture of the test fungus, cut a small disc (e.g., 5 mm diameter) of mycelial growth from the edge of the colony.

  • Place the mycelial disc, mycelium-side down, in the center of each petri dish.

• Incubation and Assessment:

  • Incubate the plates at a suitable temperature for the test fungus.

  • Measure the radial growth of the fungal colony daily until the colony in the control plate reaches the edge of the dish.

  • Calculate the percentage of growth inhibition for each concentration relative to the control.

Data Presentation and Interpretation

For robust analysis, all experiments should be conducted with multiple replicates and a range of concentrations.

Table 1: Comparative Toxicity Data of Related Phenylurea Compounds

Compound	Organism	Test Type	Endpoint	Value	Reference
o-Tolylurea	Mice	Acute Oral	LD50	Toxic if swallowed	[18]
Diuron	Rat	Acute Oral	LD50	3400 mg/kg	[1]
Thiourea Derivative 3d	Aedes aegypti (Larvae)	Larvicidal	LD50	67.9 ppm	[19]
Urea Derivative 4e	Phomopsis obscurans	In vitro	Growth Inhibition	80% at 30 µM	[20]
Urea Derivative 4e	P. viticola	In vitro	Growth Inhibition	100% at 30 µM	[20]

Note: The data presented for related compounds is for comparative purposes only and does not predict the activity of 3-Amino-1-(2-methylphenyl)urea.

Conclusion and Future Directions

3-Amino-1-(2-methylphenyl)urea presents a viable candidate for agrochemical research based on its structural similarity to a class of compounds with proven herbicidal and insecticidal activity. The protocols detailed in this guide provide a systematic and scientifically rigorous approach to elucidating its biological activity profile. Initial screening should focus on its potential as a photosystem II-inhibiting herbicide, with secondary screening to investigate insect growth regulatory and fungicidal effects. Positive results from these initial assays would warrant further investigation into its spectrum of activity, mode of action, and potential for crop selectivity.

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• Journal of Agricultural and Food Chemistry. (n.d.). Benzoylurea Chitin Synthesis Inhibitors. [Link]

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• Frontiers in Microbiology. (2020). Preparation, and Assessment of Antidermatophyte Activity of Miconazole–Urea Water-Soluble Film. [Link]

• El-Sayed, A. A., & El-Hawash, A. B. (2015). Synthesis of some Benzoylthiourea and Benzoylurea Derivatives as Insect Growth Regulators and Study of their Toxicity Impacts on Spodoptera littorals (Bosid.). International Journal of Chemical and Pharmaceutical Sciences, 6(4), 404-410. [Link]

• PubChem. (n.d.). (3-Aminophenyl)urea. [Link]

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• Boyce, R., et al. (2025). Assessing Insect Growth Regulator Resistance Using Bioassays: A Systematic Review and Meta-Analysis of Methoprene and Pyriproxyfen Inhibition of Emergence in Three Vector Mosquito Species. Insects, 16(4), 282. [Link]

• Hogendoorn, E. A., et al. (1996). Multiresidue HPLC methods for phenyl urea herbicides in water. Journal of AOAC International, 79(4), 949-960. [Link]

• Ali, A., et al. (2014). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Molecules, 19(6), 7480-7497. [Link]

• Asian Journal of Chemistry. (2013). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. [Link]

• MDPI. (2023). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. [Link]

• Chamni, S., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Journal of the Serbian Chemical Society, 85(2), 245-256. [Link]

• ResearchGate. (n.d.). Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. [Link]

• ResearchGate. (n.d.). Preparation of structurally different symmetrical and unsymmetrical ureas by using triphenylphosphine/trichloroisocyanuric acid system. [Link]

• Bureau of Land Management. (2007). Protocol for Identifying, Evaluating, and Using New Herbicides. [Link]

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• PubChem. (n.d.). 1-(2,6-Dimethylphenyl)-3-[(3-fluoro-4-methylphenyl)methylideneamino]urea. [Link]

• Mohammadi-Far, M., et al. (2018). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Research in Pharmaceutical Sciences, 13(5), 419-428. [Link]

• MDPI. (2021). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. [Link]

• ResearchGate. (n.d.). General synthetic route to urea analogs. Reagents and conditions: a) R1R2NH, CH2Cl2, RT, 25–90%. [Link]

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Application Note: 3-Amino-1-(2-methylphenyl)urea as a Versatile Scaffold for Modern Drug Discovery

Introduction: The Power of the Urea Moiety in Medicinal Chemistry

The urea functional group is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its remarkable ability to form stable, dual hydrogen bond interactions with protein targets.[1][2] This seemingly simple motif is embedded in a wide array of FDA-approved drugs and clinical candidates, demonstrating its versatility across numerous therapeutic areas.[3] Aryl urea derivatives, in particular, have garnered significant attention for their potent biological activities, ranging from anticancer and antimicrobial to anti-inflammatory and antiviral effects.[1][4]

One of the most notable successes of the aryl urea scaffold is in the domain of oncology. Diaryl ureas, such as the multi-kinase inhibitor Sorafenib, have revolutionized cancer treatment by targeting key signaling pathways involved in tumor growth and angiogenesis.[5] The mechanism often involves the urea NH groups acting as hydrogen bond donors to key residues in the ATP-binding pocket of kinases, effectively shutting down their catalytic activity. This proven track record underscores the immense potential of novel aryl urea scaffolds in the development of next-generation therapeutics.

This application note introduces 3-Amino-1-(2-methylphenyl)urea as a novel, strategically designed scaffold for library synthesis and drug discovery. Its unsymmetrical nature, featuring a reactive primary amino group and a substituted phenyl ring, provides an ideal starting point for creating diverse libraries of compounds for high-throughput screening and lead optimization. We will provide a comprehensive guide, from the conceptualization of a drug discovery workflow to detailed, field-proven protocols for synthesis and biological evaluation.

The Strategic Advantage of the 3-Amino-1-(2-methylphenyl)urea Scaffold

The design of the 3-Amino-1-(2-methylphenyl)urea scaffold offers several distinct advantages for medicinal chemists:

• Vector for Diversity: The terminal primary amino group serves as a versatile chemical handle for introducing a wide range of substituents. This allows for the systematic exploration of structure-activity relationships (SAR) by reacting the scaffold with various isocyanates, sulfonyl chlorides, or carboxylic acids (after appropriate activation).

• Modulation of Physicochemical Properties: The 2-methylphenyl group provides a degree of steric hindrance that can influence the conformational preferences of the molecule. This can be exploited to fine-tune binding interactions and improve pharmacokinetic properties such as solubility and metabolic stability.

• Scaffold Hopping Potential: For research programs looking to move away from existing intellectual property, derivatives of this scaffold can serve as novel cores. The concept of "scaffold hopping" allows for the discovery of unique chemotypes that retain the key pharmacophoric features of a known active compound but are built around a different central structure.[2][6][7]

Below is a conceptual workflow for leveraging this scaffold in a typical drug discovery campaign.

Caption: A generalized workflow for scaffold-based drug discovery.

Protocols for Application

The following protocols provide detailed, step-by-step methodologies for the synthesis and evaluation of compound libraries derived from the 3-Amino-1-(2-methylphenyl)urea scaffold.

Protocol 1: Synthesis of a Diverse N,N'-Disubstituted Urea Library

This protocol describes a robust method for the synthesis of unsymmetrical ureas via the reaction of the primary amine on the scaffold with a diverse set of commercially available isocyanates. This approach is highly amenable to parallel synthesis formats.[8][9]

Rationale: The reaction between an amine and an isocyanate is a highly efficient and generally clean reaction, often proceeding to high yield without the need for a catalyst. This makes it an ideal choice for generating a library of compounds quickly and reliably.

Materials:

• 3-Amino-1-(2-methylphenyl)urea (Starting Scaffold)

• A diverse selection of aryl and alkyl isocyanates

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• DIPEA (N,N-Diisopropylethylamine) (Optional, as a non-nucleophilic base)

• 96-well reaction block or individual reaction vials

• Magnetic stirrer and stir bars

• Reverse-phase HPLC for purification and analysis

• LC-MS and NMR for characterization

Procedure:

• Scaffold Preparation: In a reaction vial, dissolve 1.0 equivalent of 3-Amino-1-(2-methylphenyl)urea in anhydrous DMF to a final concentration of 0.2 M.

• Reagent Addition: To the stirred solution, add 1.1 equivalents of the selected isocyanate. If the isocyanate hydrochloride salt is used, add 1.2 equivalents of DIPEA.

• Reaction: Seal the vial and stir the mixture at room temperature for 12-18 hours. The reaction can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash column chromatography or preparative reverse-phase HPLC to yield the desired N,N'-disubstituted urea derivative.

• Characterization: Confirm the structure and purity of the final compound using LC-MS and ¹H NMR spectroscopy.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DMF or DCM	Good solubility for reactants and inert under reaction conditions.
Stoichiometry	1.1 eq. Isocyanate	A slight excess ensures complete consumption of the scaffold.
Temperature	Room Temperature	The reaction is typically efficient without heating, minimizing side products.
Reaction Time	12-18 hours	Allows for the reaction to proceed to completion.

Protocol 2: In Vitro Kinase Inhibition Assay

Given the prevalence of aryl ureas as kinase inhibitors, a primary screen against a panel of kinases is a logical first step.[5] This protocol describes a generic, luminescence-based assay to measure the inhibition of kinase activity.[10][11]

Rationale: Many kinase assays measure the amount of ADP produced, which is directly proportional to kinase activity. Luminescence-based ADP detection kits offer high sensitivity and a broad dynamic range, making them suitable for HTS.

Caption: Principle of a luminescence-based kinase inhibition assay.

Materials:

• Kinase of interest and its corresponding substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (or similar)

• Kinase reaction buffer (specific to the kinase)

• Synthesized urea derivatives dissolved in DMSO

• Positive control inhibitor (e.g., Staurosporine)

• White, opaque 384-well assay plates

• Multichannel pipettes

• Plate-reading luminometer

Procedure:

• Compound Plating: Dispense 1 µL of your synthesized urea derivatives (at various concentrations) or control compounds in DMSO into the wells of a 384-well plate.

• Enzyme Addition: Add 2 µL of the kinase enzyme solution (diluted in kinase buffer) to each well. Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Initiate Kinase Reaction: Add 2 µL of a solution containing the kinase substrate and ATP (at a concentration near its Kₘ for the enzyme) to each well to start the reaction.[12]

• Incubation: Incubate the plate at 30°C for 60 minutes. The optimal time may vary depending on the specific kinase.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated into ATP and provides the luciferase/luciferin to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive (no inhibitor) and negative (no enzyme) controls. Determine the IC₅₀ value by fitting the dose-response data to a suitable model.

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

Aryl ureas have also shown promise as antimicrobial agents.[4] The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a novel compound.[13][14][15]

Rationale: This method provides a quantitative measure of a compound's antimicrobial activity by identifying the lowest concentration that prevents visible microbial growth. It is highly reproducible and scalable for screening a library of compounds against various microbial strains.

Materials:

• Bacterial or fungal strains of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or appropriate microbial growth medium

• Synthesized urea derivatives dissolved in DMSO

• Positive control antibiotic (e.g., Vancomycin, Ciprofloxacin)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate, pick 3-5 colonies of the test microorganism and inoculate into broth.

  • Incubate the culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[15]

• Compound Dilution Series:

  • In a 96-well plate, perform a two-fold serial dilution of your test compounds in the appropriate broth. A typical concentration range is 0.25 to 128 µg/mL.

  • Prepare similar dilutions for the positive control antibiotic.

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Seal the plate and incubate at 37°C for 16-20 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound with no visible growth. This can be confirmed by measuring the optical density (OD) at 600 nm with a plate reader.

Organism	Gram Stain	Potential Control	Rationale
Staphylococcus aureus	Positive	Vancomycin	Representative Gram-positive pathogen.
Escherichia coli	Negative	Ciprofloxacin	Representative Gram-negative pathogen.
Pseudomonas aeruginosa	Negative	Gentamicin	Opportunistic pathogen often showing high resistance.
Candida albicans	N/A (Fungus)	Fluconazole	Common fungal pathogen.

Conclusion and Future Directions

The 3-Amino-1-(2-methylphenyl)urea scaffold represents a promising and highly tractable starting point for the discovery of novel therapeutic agents. Its strategic design facilitates the rapid generation of diverse chemical libraries. The protocols outlined in this application note provide a robust framework for synthesizing these libraries and evaluating their biological activity against two high-impact target classes: protein kinases and microbial pathogens.

Successful "hit" compounds identified through these primary screens can be advanced into lead optimization programs. This involves iterative cycles of chemical synthesis to explore the SAR, followed by more complex biological and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling to develop a potent, selective, and drug-like clinical candidate. The versatility of the aryl urea motif, combined with the systematic approach detailed here, offers a powerful strategy for addressing unmet needs in modern medicine.

References

• Breitler, S., Oldenhuis, N. J., Fors, B. P., & Buchwald, S. L. (2011). Synthesis of Unsymmetrical Diarylureas via Pd-Catalyzed C–N Cross-Coupling Reactions. Organic Letters, 13(12), 3262–3265. Available at: [Link]

• Breitler, S., Oldenhuis, N. J., Fors, B. P., & Buchwald, S. L. (n.d.). Synthesis of Unsymmetrical Diarylureas via Pd-Catalyzed C–N Cross-Coupling Reactions. MIT Open Access Articles. Available at: [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(6), 2751–2789. Available at: [Link]

• Giménez-Dorado, A., et al. (2021). Aryl Urea Based Scaffolds for Multitarget Drug Discovery in Anticancer Immunotherapies. Molecules, 26(7), 2051. Available at: [Link]

• Jain, A., & Sharma, S. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Hilaris Publisher. Available at: [Link]

• Li, Y., et al. (2023). Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation. Organic Chemistry Frontiers. Available at: [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Available at: [Link]

• Sun, H., Tawa, G., & Wallqvist, A. (2012). Classification of Scaffold Hopping Approaches. Drug Discovery Today, 17(7-8), 310–324. Available at: [Link]

• Tariq, A., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 10(4), e25893. Available at: [Link]

• Lategahn, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8794. Available at: [Link]

• ResearchGate. (n.d.). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Available at: [Link]

• Charles River Laboratories. (2024). Hop To It! The World of Scaffold Hopping. Eureka blog. Available at: [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. Available at: [Link]

• BioSolveIT. (n.d.). Scaffold Hopping. Available at: [Link]

• Horvat, M., et al. (2022). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Journal of Global Antimicrobial Resistance, 30, 134-146. Available at: [Link]

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Application Note: A Validated Experimental Framework for Assessing the Antimicrobial Activity of 3-Amino-1-(2-methylphenyl)urea

Abstract

This document provides a comprehensive, technically detailed guide for the in vitro evaluation of the antimicrobial properties of the novel compound, 3-Amino-1-(2-methylphenyl)urea. In response to the escalating threat of multidrug-resistant (MDR) pathogens, the exploration of new chemical entities with antimicrobial potential is a critical priority in drug discovery. Urea derivatives have emerged as a promising class of compounds, demonstrating a broad spectrum of biological activities, including antibacterial and antifungal effects.[1][2] This application note outlines a structured, field-proven experimental workflow, beginning with fundamental susceptibility assays and extending to preliminary safety profiling. The protocols herein are grounded in internationally recognized standards, primarily those set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), to ensure data integrity, reproducibility, and comparability across different laboratories.[3][4]

Introduction: The Rationale for Investigating Urea Derivatives

The chemical scaffold of urea (R₂N(CO)NR₂) lends itself to diverse molecular hybridization, allowing for the synthesis of derivatives with a wide range of pharmacological activities.[5] The inclusion of different aryl and alkyl moieties can significantly modulate the biological effects of these compounds, leading to the development of agents with antituberculosis, antibacterial, and anticonvulsant properties.[5] The specific compound, 3-Amino-1-(2-methylphenyl)urea, has been selected for evaluation based on preliminary structural analyses suggesting potential for interaction with microbial targets. The primary objective of the described experimental setup is to systematically quantify its inhibitory and bactericidal activity against a panel of clinically relevant microorganisms.

Core Experimental Workflow

A tiered approach is recommended to efficiently characterize the antimicrobial profile of 3-Amino-1-(2-methylphenyl)urea. This workflow is designed to first establish its primary activity (bacteriostatic vs. bactericidal) and then to determine its spectrum of activity.

Caption: High-level workflow for antimicrobial compound evaluation.

Materials and Reagents

This section details the necessary materials for the successful execution of the described protocols.

Category	Item	Recommended Supplier & Catalog No.	Purpose
Test Compound	3-Amino-1-(2-methylphenyl)urea	Custom Synthesis / Chemical Supplier	The investigational antimicrobial agent.
Solvent	Dimethyl sulfoxide (DMSO), Cell Culture Grade	Sigma-Aldrich: D2650	To solubilize the test compound.
Growth Media	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Becton Dickinson: 212322	Standard medium for susceptibility testing.[6]
Mueller-Hinton Agar (MHA)	Becton Dickinson: 225250	For disk diffusion and bacterial enumeration.
Tryptic Soy Broth (TSB) / Agar (TSA)	Becton Dickinson: 211825	General purpose bacterial growth.
Microbial Strains	Staphylococcus aureus (ATCC 29213)	ATCC	Gram-positive control.
Escherichia coli (ATCC 25922)	ATCC	Gram-negative control.
Pseudomonas aeruginosa (ATCC 27853)	ATCC	Gram-negative control.
Enterococcus faecalis (ATCC 29212)	ATCC	Gram-positive control.
Clinically relevant isolates (e.g., MRSA)	Hospital/Clinical Microbiology Lab	To assess activity against resistant strains.
Consumables	Sterile 96-well flat-bottom microtiter plates	Corning: 3596	For broth microdilution assays.
Sterile Petri dishes (100 mm)	VWR: 25384-306	For agar-based assays.
Sterile filter paper disks (6 mm)	Whatman: 10325026	For disk diffusion assays.
McFarland Turbidity Standard (0.5)	Remel: R20410	For standardizing bacterial inoculum.
Equipment	Incubator (35 ± 2 °C, ambient air)	For bacterial culture.
Spectrophotometer or Turbidimeter	To measure inoculum density.
Calibrated Micropipettes and sterile tips	For accurate liquid handling.
Biosafety Cabinet (Class II)	To maintain sterility.

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Scientific Rationale: The broth microdilution method is a quantitative technique that determines the lowest concentration of an antimicrobial agent required to inhibit the visible growth of a microorganism in vitro.[7] It is the gold standard for susceptibility testing and provides a precise endpoint (the MIC) that is essential for further characterization and for comparison with other compounds.

Step-by-Step Methodology:

• Preparation of Compound Stock Solution:

  • Accurately weigh 10 mg of 3-Amino-1-(2-methylphenyl)urea and dissolve it in 1 mL of DMSO to create a 10 mg/mL (10,000 µg/mL) stock solution.

  • Causality Insight: DMSO is used as it can dissolve a wide range of hydrophobic compounds. However, its final concentration in the assay wells should not exceed 1-2% to avoid solvent-induced toxicity to the bacteria.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism using a sterile loop.

  • Suspend the colonies in sterile saline or TSB.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[6]

  • Dilute this standardized suspension 1:100 in CAMHB to achieve a working inoculum of approximately 1-2 x 10⁶ CFU/mL. This will result in a final concentration of ~5 x 10⁵ CFU/mL in the test wells.

• Microtiter Plate Setup:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate.

  • Prepare an intermediate dilution of the compound stock in CAMHB. Add 100 µL of this intermediate dilution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and repeating this process across the plate to well 10. Discard 50 µL from well 10. Wells 1-10 now contain serially diluted compound.

  • Well 11 serves as the positive control (growth control): add 50 µL of CAMHB.

  • Well 12 serves as the negative control (sterility control): add 100 µL of CAMHB and no bacteria.

• Inoculation and Incubation:

  • Add 50 µL of the working bacterial inoculum to wells 1 through 11. The final volume in each well will be 100 µL.

  • Seal the plate (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plate at 35 ± 2 °C for 16-20 hours in ambient air.[6]

• MIC Determination:

  • Following incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Caption: Step-by-step workflow for the Broth Microdilution MIC Assay.

Protocol 2: Minimum Bactericidal Concentration (MBC) Assay

Scientific Rationale: While the MIC indicates growth inhibition (bacteriostatic activity), the MBC determines the lowest concentration of an agent that kills ≥99.9% of the initial bacterial inoculum.[8] This distinction is crucial for drug development, as bactericidal agents are often preferred for treating serious infections.

Step-by-Step Methodology:

• Perform MIC Assay: Complete the MIC protocol as described above.

• Subculturing:

  • From each well of the MIC plate that shows no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

  • Spot-plate the aliquot onto a quadrant of a Mueller-Hinton Agar (MHA) plate.

  • Also, plate an aliquot from the growth control well (well 11) to confirm the viability of the original inoculum.

• Incubation: Incubate the MHA plate at 35 ± 2 °C for 18-24 hours.

• MBC Determination:

  • After incubation, count the number of colonies on each spot.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Protocol 3: Agar Disk Diffusion Assay

Scientific Rationale: The disk diffusion method is a qualitative or semi-quantitative test that provides a visual confirmation of antimicrobial activity. It is a simpler, less resource-intensive method for screening and can be used to assess the susceptibility of a wide range of bacteria.[9] The size of the zone of inhibition around the disk is proportional to the susceptibility of the organism to the compound.

Step-by-Step Methodology:

• Prepare MHA Plates: Pour sterile, molten MHA into Petri dishes to a uniform depth of 4 mm and allow them to solidify.

• Prepare Inoculum: Prepare a 0.5 McFarland standardized bacterial suspension as described in the MIC protocol.

• Inoculate Plate: Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees between each application to ensure confluent growth.

• Prepare and Apply Disks:

  • Impregnate sterile 6 mm paper disks with a known amount of 3-Amino-1-(2-methylphenyl)urea (e.g., 10 µL of a 3 mg/mL solution to yield a 30 µg disk).

  • Allow the disks to dry completely in a sterile environment.

  • Using sterile forceps, place the impregnated disk onto the surface of the inoculated MHA plate. Gently press the disk to ensure complete contact with the agar.

  • Place a control disk (e.g., a standard antibiotic like tetracycline) on the same plate for comparison.

• Incubation: Within 15 minutes of applying the disks, invert the plates and incubate them at 35 ± 2 °C for 16-20 hours.

• Measure Zones of Inhibition: After incubation, use a ruler or calipers to measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

Data Presentation and Interpretation

Quantitative data from the MIC and MBC assays should be tabulated for clarity and ease of comparison.

Table 1: Sample MIC and MBC Data for 3-Amino-1-(2-methylphenyl)urea

Microorganism	ATCC Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	29213	16	32	2	Bactericidal
Escherichia coli	25922	64	>256	>4	Bacteriostatic
Pseudomonas aeruginosa	27853	>256	>256	-	Resistant
Enterococcus faecalis	29212	32	128	4	Bacteriostatic
MRSA (Clinical Isolate)	N/A	16	64	4	Bacteriostatic

Interpretation Guidelines:

• MBC/MIC Ratio: A ratio of ≤ 4 is generally considered indicative of bactericidal activity, while a ratio of > 4 suggests bacteriostatic activity.

• Disk Diffusion: The zone diameter correlates with the MIC value. Larger zones indicate greater susceptibility. Interpretive criteria (Susceptible, Intermediate, Resistant) are typically established by regulatory bodies like CLSI for approved antibiotics.[10][11] For novel compounds, these zones provide comparative data.

Preliminary Safety Assessment: In Vitro Cytotoxicity

Scientific Rationale: An essential aspect of early-stage drug discovery is to assess the potential toxicity of a compound to mammalian cells. A compound that is highly effective against bacteria but also highly toxic to human cells has limited therapeutic potential. The MTT assay is a standard colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[6][12]

Protocol Outline: MTT Assay

• Cell Culture: Culture a suitable mammalian cell line (e.g., HEK293 - human embryonic kidney cells, or HepG2 - human liver cancer cells) in appropriate media and conditions.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with serial dilutions of 3-Amino-1-(2-methylphenyl)urea for a specified period (e.g., 24 or 48 hours). Include untreated cells as a control.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.[12]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ (half-maximal inhibitory concentration) value can then be determined, representing the concentration of the compound that causes a 50% reduction in cell viability.

Conclusion and Future Directions

This application note provides a robust and validated framework for the initial antimicrobial characterization of 3-Amino-1-(2-methylphenyl)urea. By adhering to standardized protocols, researchers can generate reliable and reproducible data on the compound's MIC, MBC, and spectrum of activity. Positive results from this initial screening would warrant further investigation, including time-kill kinetic studies, mechanism of action elucidation, and in vivo efficacy studies in appropriate animal models. The preliminary cytotoxicity data is critical for calculating a selectivity index (IC₅₀ / MIC), which helps to prioritize compounds with a favorable therapeutic window for further development.

References

• Rational Design, Synthesis, Characterization, and Anti-Bacterial Activity of Urea Derivatives Bearing 1,2,4-Triazoles as Molecular Hybrid Scaffolds. (n.d.). Oriental Journal of Chemistry. [Link]

• Patil, M., Noonikara-Poyil, A., Joshi, S. D., Patil, S. A., Siddappa, P., & Bugarin, A. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Antibiotics, 8(4), 178. [Link]

• Synthesis of novel urea and thiourea derivatives of diphenylphosphoramidate and their antimicrobial activity. (n.d.). Scholars Research Library. [Link]

• Ghannoum, M., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246. [Link]

• Patil, M., Noonikara-Poyil, A., Joshi, S. D., Patil, S. A., & Bugarin, A. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Activity of Urea-Containing α/β Hybrid Peptides against Pseudomonas aeruginosa and Methicillin-Resistant Staphylococcus aureus. (2023). ACS Omega. [Link]

• EUCAST. (n.d.). ESCMID. [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH. [Link]

• In Vitro Antimicrobials. (n.d.). Pharmacology Discovery Services. [Link]

• Ghannoum, M., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (n.d.). CLSI. [Link]

• EUCAST: EUCAST - Home. (n.d.). EUCAST. [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). LibreTexts. [Link]

• Broth Microdilution. (n.d.). MI - Microbiology. [Link]

• ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. (n.d.). CLSI. [Link]

• Guidance Documents. (n.d.). EUCAST. [Link]

• M100 | Performance Standards for Antimicrobial Susceptibility Testing. (n.d.). CLSI. [Link]

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• El-Gogary, R. I., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. PubMed Central. [Link]

• Antibacterial Susceptibility Test Interpretive Criteria. (n.d.). FDA. [Link]

• Patil, M., et al. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Semantic Scholar. [Link]

• The Action of Urea and Some of Its Derivatives on Bacteria: VI. The Antibacterial Activity of Propyl and Isopropyl Carbamate, Alone and in Combination with Sulfonamides, and the Effect of These Drugs on Para-aminobenzoic Acid. (1946). Journal of Bacteriology. [Link]

• In Vitro and In Vivo Studies on the Antibacterial Activity and Safety of a New Antimicrobial Peptide Dermaseptin-AC. (2021). Microbiology Spectrum. [Link]

• A cytotoxicity and comparative antibacterial study on the effect of Zataria multiflora Boiss, Trachyspermum copticum essential oils, and Enrofloxacin on Aeromonas hydrophila. (2016). NIH. [Link]

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• Madesclaire, M., et al. (2012). Synthesis and antimicrobial activity of urea derivatives of (1S,2S)-2-AMINO-1-(4-nitrophenyl)-1,3-propanediol. Semantic Scholar. [Link]

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Application Note: Quantitative Analysis of 3-Amino-1-(2-methylphenyl)urea

Abstract

This document provides a comprehensive technical guide for the quantitative analysis of 3-Amino-1-(2-methylphenyl)urea, a compound of interest in pharmaceutical research and development, potentially as a synthetic intermediate, impurity, or metabolite. We present detailed protocols for two primary analytical methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for routine quality control and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity bioanalysis. The guide emphasizes the rationale behind methodological choices, robust sample preparation techniques, and adherence to rigorous method validation principles as outlined by the International Council for Harmonisation (ICH).

Introduction and Analytical Strategy

The accurate quantification of 3-Amino-1-(2-methylphenyl)urea is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. Whether monitoring its levels as a process impurity in an active pharmaceutical ingredient (API) or tracking its pharmacokinetic profile in a biological matrix, a reliable and validated analytical method is essential.[1][2] The selection of an appropriate analytical technique is contingent upon the specific requirements of the analysis, including the sample matrix, the required sensitivity, and the desired throughput.

This guide details two powerful and widely adopted analytical techniques:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust, cost-effective, and widely available technique ideal for quantifying analytes in simpler matrices like drug substances and formulated products. Its specificity is primarily derived from chromatographic separation.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for trace-level quantification in complex biological matrices such as plasma and urine. It offers unparalleled sensitivity and selectivity by combining chromatographic separation with mass-based detection of specific parent-daughter ion transitions.[3]

The choice between these methods depends on the intended purpose. For release testing of bulk drug material where impurity levels are expected to be relatively high, HPLC-UV is often sufficient. For bioanalytical studies requiring the measurement of low analyte concentrations in the presence of numerous endogenous components, LC-MS/MS is the necessary choice.[4]

Physicochemical Properties of Analogs

Property	Value (for (3-methylphenyl)urea)	Implication for Analysis
Molecular Formula	C₈H₁₀N₂O	Influences mass spectrometry parameters.
Molecular Weight	150.18 g/mol [5][6]	Guides standard preparation calculations.
logP (Octanol/Water)	1.29 - 1.486[5][6]	Suggests moderate hydrophobicity, suitable for reversed-phase chromatography.
Structure	A urea group substituted with a methylphenyl ring.	The aromatic ring provides a chromophore for UV detection. The basic amino groups are sites for ionization in mass spectrometry.

These properties indicate that 3-Amino-1-(2-methylphenyl)urea is well-suited for analysis by reversed-phase HPLC.[7]

Protocol 1: Quantification by RP-HPLC with UV Detection

This method is designed for the accurate quantification of 3-Amino-1-(2-methylphenyl)urea in drug substances or finished product, where concentration levels are typically higher than in biological samples.

Principle of the Method

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) to separate 3-Amino-1-(2-methylphenyl)urea from the API and other potential impurities. The separation occurs on a non-polar stationary phase (e.g., C18) with a polar mobile phase. Quantification is achieved by measuring the analyte's UV absorbance at a specific wavelength and comparing the peak area to that of a calibration curve prepared from certified reference standards.

Experimental Workflow: HPLC-UV

Caption: General workflow for HPLC-UV analysis.

Step-by-Step Protocol

A. Instrumentation and Consumables

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data acquisition and processing software (e.g., Agilent OpenLab CDS).[8]

• Analytical balance, volumetric flasks, pipettes, and autosampler vials.

B. Reagent and Standard Preparation

• Mobile Phase A: HPLC-grade water with 0.1% formic acid.

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Rationale: Formic acid is a common mobile phase modifier that improves peak shape and provides protons for potential future transfer to LC-MS methods.[9]

• Diluent: A mixture of Mobile Phase A and B (e.g., 50:50 v/v), matching the initial gradient conditions.

• Primary Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Amino-1-(2-methylphenyl)urea reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Serially dilute the primary stock solution with the diluent to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

C. Sample Preparation (for Drug Substance)

• Accurately weigh approximately 50 mg of the drug substance into a 50 mL volumetric flask.

• Add approximately 30 mL of diluent and sonicate for 10 minutes to dissolve.

• Dilute to volume with the diluent and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

D. Chromatographic Conditions

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 10% B2-15 min: 10% to 90% B15-17 min: 90% B17.1-20 min: 10% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection Wavelength	210 nm (or optimal wavelength determined by PDA scan)[10]

Method Validation

The analytical method must be validated to ensure it is suitable for its intended purpose.[2][11] Validation should be performed according to ICH Q2(R1) guidelines and include the following parameters:

Parameter	Typical Acceptance Criteria
Specificity	Peak is free from interference at its retention time.
Linearity	Correlation coefficient (r²) ≥ 0.995.
Range	80% to 120% of the test concentration.
Accuracy	Recovery of 98.0% to 102.0% for spiked samples.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1.[11]
Robustness	Insensitive to small, deliberate changes in method parameters.

Protocol 2: Quantification by LC-MS/MS

This method is tailored for the ultra-sensitive quantification of 3-Amino-1-(2-methylphenyl)urea in complex biological matrices like human plasma, where low concentrations and high interference are expected.

Principle of the Method

The sample is first subjected to a preparation procedure, such as protein precipitation or solid-phase extraction, to remove matrix components.[4][12] The extract is then injected into an LC-MS/MS system. The analyte is separated chromatographically, ionized (typically by electrospray ionization - ESI), and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. MRM provides exceptional selectivity by monitoring a specific fragmentation pathway (precursor ion → product ion) unique to the analyte.[3]

Experimental Workflow: LC-MS/MS

Caption: General workflow for LC-MS/MS bioanalysis.

Step-by-Step Protocol

A. Instrumentation and Consumables

• UPLC/HPLC system coupled to a tandem quadrupole mass spectrometer.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Nitrogen generator.

• Centrifuge, vortex mixer, and evaporator.

B. Reagent and Standard Preparation

• Mobile Phases & Diluent: As described in Protocol 1.

• Internal Standard (IS): A stable isotope-labeled version of the analyte is ideal. If unavailable, a structurally similar compound can be used. Prepare an IS stock and a working solution.

• Calibration Standards in Matrix: Prepare stock solutions in organic solvent. Spike appropriate amounts into blank biological matrix (e.g., plasma) to create calibration standards covering the expected concentration range (e.g., 0.1 to 100 ng/mL).

C. Sample Preparation (Protein Precipitation - PPT)

• Pipette 100 µL of plasma sample (or standard/QC) into a microcentrifuge tube.

• Add 10 µL of the IS working solution.

• Add 300 µL of cold acetonitrile. Vortex for 1 minute to precipitate proteins.[13]

  • Rationale: Acetonitrile is an effective protein precipitating agent that is also a common HPLC mobile phase, ensuring compatibility.

• Centrifuge at >10,000 x g for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[14]

D. LC-MS/MS Conditions

Liquid Chromatography

Parameter	Recommended Setting
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	Optimized for rapid elution (e.g., 5% to 95% B in 2 minutes)
Flow Rate	0.4 mL/min
Column Temp.	40 °C

| Injection Vol. | 5 µL |

Tandem Mass Spectrometry (Hypothetical Parameters)

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transition (Analyte)	Precursor Ion [M+H]⁺ → Product Ion (To be determined by infusion)
MRM Transition (IS)	Precursor Ion [M+H]⁺ → Product Ion (To be determined by infusion)
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temp.	500 °C

| Capillary Voltage | 3.5 kV |

Bioanalytical Method Validation

Validation for bioanalytical methods follows guidelines from regulatory bodies like the FDA and EMA. Key parameters are similar to those for HPLC-UV but with additional considerations:

• Selectivity: Assessed by analyzing at least six different sources of blank matrix.

• Matrix Effect: Evaluated to ensure that endogenous components do not cause ion suppression or enhancement.

• Recovery: The efficiency of the extraction process is determined.

• Stability: Analyte stability is tested under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Peak Tailing	Active sites on column; pH of mobile phase inappropriate.	Use a highly deactivated column; adjust mobile phase pH with formic or acetic acid.
High Backpressure	Column or frit blockage.	Filter all samples and mobile phases; reverse-flush the column (if permitted by manufacturer).
Poor Sensitivity (HPLC)	Incorrect detection wavelength; low sample concentration.	Optimize wavelength using PDA; concentrate sample if possible.
No/Low Signal (LC-MS)	Ion source is dirty; incorrect MS/MS parameters.	Clean the ion source; optimize MRM transitions and source parameters via infusion.
High Variability (LC-MS)	Inconsistent sample prep; matrix effects.	Automate sample preparation; use a more effective cleanup method (e.g., SPE); use a stable isotope-labeled internal standard.

Conclusion

The successful quantification of 3-Amino-1-(2-methylphenyl)urea relies on the selection of an analytical method appropriate for the research question. For routine analysis in well-defined matrices, RP-HPLC-UV offers a reliable and economical solution. For challenging bioanalytical applications requiring high sensitivity and selectivity, LC-MS/MS is the superior technique. Both methods, when properly developed and validated according to international guidelines, can provide accurate and reproducible data crucial for decision-making in drug development and research.[2][15]

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A Roadmap for Functional Characterization of Novel Urea-Based Compounds: Developing Assays for 3-Amino-1-(2-methylphenyl)urea

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The urea scaffold is a cornerstone in modern medicinal chemistry, integral to numerous FDA-approved therapeutics due to its unique ability to form stable, bidentate hydrogen bonds with biological targets.[1][2][3] This structural motif is prevalent in a wide array of potent agents, including kinase inhibitors and enzyme modulators.[4][5][6] When a novel urea-containing compound such as 3-Amino-1-(2-methylphenyl)urea is synthesized or identified, a systematic and robust analytical strategy is required to elucidate its biological function and therapeutic potential. This guide provides a comprehensive, multi-phase framework for the functional characterization of novel urea derivatives, using 3-Amino-1-(2-methylphenyl)urea as the primary subject. We will detail a logical progression of assays, from broad, target-agnostic phenotypic screens to specific, target-based enzymatic and cell-based functional assays. The protocols provided are designed to be self-validating systems, incorporating decision-making logic and explaining the causality behind experimental choices to ensure scientific integrity and trustworthiness.

Introduction: The Significance of the Urea Moiety

The urea functional group is a privileged structure in drug design. Its ability to act as both a hydrogen bond donor (via N-H groups) and acceptor (via the carbonyl oxygen) allows it to anchor small molecules into the active sites of proteins with high affinity.[1][4] This has led to the development of numerous successful drugs. The challenge and opportunity for researchers lie in characterizing the vast chemical space of new urea derivatives. This application note serves as a strategic guide, outlining a workflow to move from an unknown compound to a molecule with a defined biological function and mechanism of action.

Phase 1: Foundational Profiling & Target-Agnostic Screening

The initial phase for any novel compound involves establishing a foundational understanding of its interaction with biological systems without a preconceived target. This phase aims to answer two fundamental questions: "Is the compound biologically active at a cellular level?" and "What general functional changes does it induce?"

Workflow for Novel Compound Characterization

Caption: Inhibition of FAAH by a small molecule increases anandamide levels.

Protocol 3: In Vitro FAAH Enzymatic Activity Assay

Rationale: A biochemical assay is the most direct way to confirm that the compound inhibits the enzymatic activity of the purified target protein. This protocol measures the hydrolysis of a radiolabeled substrate.

Methodology: FAAH Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 125 mM Tris-HCl, pH 9.0.

  • FAAH Source: Microsomes prepared from rat brain or recombinant human FAAH. [7] * Substrate: [³H]Anandamide (e.g., 1 µM final concentration).

  • Compound: 3-Amino-1-(2-methylphenyl)urea, serially diluted in DMSO.

• Assay Procedure:

  • In a 96-well plate or microcentrifuge tubes, add 196 µL of FAAH-containing membranes (diluted in Assay Buffer).

  • Add 2 µL of the compound serial dilutions (or DMSO for control).

  • Pre-incubate for 15 minutes at 37°C to allow the compound to bind to the enzyme.

  • Initiate the reaction by adding 2 µL of [³H]Anandamide.

  • Incubate for 30 minutes at 37°C.

• Reaction Termination and Product Separation:

  • Terminate the reaction by adding 400 µL of a 1:1 (v/v) mixture of chloroform and methanol.

  • Vortex thoroughly and centrifuge at 2,000 x g for 10 minutes to separate the organic and aqueous phases. The degradation product, [³H]ethanolamine, will be in the aqueous phase, while the unreacted [³H]Anandamide remains in the organic phase.

• Quantification:

  • Carefully transfer a 200 µL aliquot of the upper aqueous phase to a scintillation vial.

  • Add 4 mL of scintillation cocktail and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Compound	Hypothetical FAAH IC50 (nM)
URB597 (Positive Control)	5.1
3-Amino-1-(2-methylphenyl)urea	25.8
Inactive Urea Analog (Negative Control)	> 10,000

Protocol 4: Cell-Based Target Engagement Assay

Rationale: Demonstrating enzyme inhibition in a test tube is essential, but confirming that the compound can enter a cell and engage its target in a physiological context is a critical validation step. [8]This protocol measures the accumulation of the endogenous FAAH substrate, anandamide, in compound-treated cells.

Methodology: Quantification of Endogenous Anandamide Levels

• Cell Culture and Treatment: Culture a relevant cell line (e.g., N2a neuroblastoma cells or primary cortical neurons) in 6-well plates. Treat the cells with 3-Amino-1-(2-methylphenyl)urea at various concentrations (e.g., 0.1, 1, 10 µM) for 4-12 hours. [7]2. Lipid Extraction:

  • Wash the cells with ice-cold PBS and scrape them into a glass tube.

  • Add an internal standard (e.g., anandamide-d8) for quantification.

  • Perform a lipid extraction using a method like the Bligh-Dyer extraction with a chloroform:methanol:water mixture.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., 90% methanol).

  • Inject the sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Separate the lipids on a C18 column and detect anandamide and the internal standard using multiple reaction monitoring (MRM) with optimized precursor/product ion transitions.

• Data Analysis:

  • Calculate the ratio of the anandamide peak area to the internal standard peak area.

  • Quantify the amount of anandamide in each sample using a standard curve.

  • Plot the fold-increase in anandamide levels relative to the vehicle-treated control.

Expected Outcome: A dose-dependent increase in intracellular anandamide levels would confirm that 3-Amino-1-(2-methylphenyl)urea effectively inhibits FAAH activity in a cellular environment, validating the results of the biochemical assay. Studies on URB597 have shown it significantly increases brain anandamide levels in rodents. [9][10]

Conclusion and Future Directions

This application note has outlined a systematic, multi-phase approach to functionally characterize a novel urea-based compound, 3-Amino-1-(2-methylphenyl)urea. By progressing from broad phenotypic screening to specific biochemical and cell-based assays, researchers can efficiently identify a biological function and validate a molecular target. The protocols provided, using a hypothetical FAAH inhibitory role as an illustrative case study, serve as robust templates that can be adapted for other target classes. Successful completion of this workflow provides a strong foundation for further preclinical development, including in vivo studies to assess pharmacology and potential therapeutic effects, such as the antiallodynic and antihyperalgesic activities observed with FAAH inhibitors. [11]

References

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• KCAS Bio. (2023, February 6). Functional Assay Development Roadmap: Strategic Planning for Success. Retrieved from [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of medicinal chemistry, 63(11), 5445-5484. Available from: [Link]

• Mazzolari, A., et al. (2018). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. Molecules, 23(7), 1779. Available from: [Link]

• Li, G., et al. (2016). Rapid Discovery of Functional Small Molecule Ligands against Proteomic Targets through Library-Against-Library Screening. ACS Combinatorial Science, 18(5), 233-242. Available from: [Link]

• Pharmaceutical Technology. (2014). Developing and Validating Assays for Small-Molecule Biomarkers. Retrieved from [Link]

• Google Patents. (n.d.). Urea assay - US4131429A.

• Winston, J. H., et al. (2016). FAAH inhibitor URB597 shows anti-hyperalgesic action and increases brain and intestinal tissues fatty acid amides in a model of CRF1 agonist mediated visceral hypersensitivity in male rats. Neurogastroenterology & Motility, 28(5), 717-727. Available from: [Link]

• Wiley, J. L., et al. (2012). The fatty acid amide hydrolase inhibitor URB 597: interactions with anandamide in rhesus monkeys. British journal of pharmacology, 167(5), 1037-1048. Available from: [Link]

• Fegley, D., et al. (2005). Characterization of the Fatty Acid Amide Hydrolase Inhibitor Cyclohexyl Carbamic Acid 3′- Carbamoyl-biphenyl-3-yl Ester (URB597): Effects on Anandamide and Oleoylethanolamide Deactivation. Journal of Pharmacology and Experimental Therapeutics, 313(1), 352-358. Available from: [Link]

• Centre for Drug Development, Cancer Research UK. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. New Drugs, 8(1). Available from: [Link]

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• Warchol, M., et al. (2018). Phenotypic Optimization of Urea-Thiophene Carboxamides to Yield Potent, Well Tolerated and Orally Active Protective Agents Against Aminoglycoside-Induced Hearing Loss. Journal of medicinal chemistry, 61(17), 7863-7879. Available from: [Link]

• Ronchetti, R., et al. (2021). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Medicinal Chemistry, 12(8), 1293-1312. Available from: [Link]

• MDPI. (2023). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank, 2023(1), m1531. Available from: [Link]

• Asadi, A., et al. (2019). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Research in Pharmaceutical Sciences, 14(1), 11-21. Available from: [Link]

• Hilaris Publisher. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Journal of Developing Drugs, 4(4). Available from: [Link]

• Frontiers. (2022). Synthesis and Antitumor Evaluation of Menthone-Derived Pyrimidine-Urea Compounds as Potential PI3K/Akt/mTOR Signaling Pathway Inhibitor. Frontiers in Chemistry, 10, 828065. Available from: [Link]

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Introduction: Contextualizing 3-Amino-1-(2-methylphenyl)urea in Modern Drug Discovery

An In-Depth Guide to the In Vitro Experimental Profiling of 3-Amino-1-(2-methylphenyl)urea

The urea functional group is a cornerstone in medicinal chemistry, central to the development of numerous therapeutic agents due to its ability to form stable, multipoint hydrogen bonds with biological targets.[1][2] Urea derivatives are integral to a wide array of clinically approved drugs, including anticancer, antibacterial, and anti-HIV agents.[1][3] Their diverse biological activities often stem from their roles as enzyme inhibitors or modulators of critical signaling pathways.[4]

This guide provides a comprehensive framework for the initial in vitro characterization of 3-Amino-1-(2-methylphenyl)urea, a novel small molecule with therapeutic potential. As its specific biological targets are not yet elucidated, we present a systematic, hypothesis-driven approach for researchers, scientists, and drug development professionals. The protocols herein are designed not merely as procedural steps but as a logical workflow, beginning with foundational cytotoxicity assessment and progressing to targeted mechanistic studies. This structured approach ensures that experimental choices are informed by data, building a robust biological profile for the compound.

The following sections detail validated, field-proven protocols for assessing the compound's effect on cell viability and its potential modulation of key intracellular signaling cascades and enzymatic activity, providing the foundational data necessary for further preclinical development.

Section 1: Foundational Analysis: Cellular Viability and Cytotoxicity Profiling

The initial and most critical step in characterizing any novel compound is to determine its effect on cell viability.[5] This establishes the concentration range at which the compound exhibits biological activity without inducing widespread, non-specific cell death.[6] Tetrazolium reduction assays, such as the MTT and XTT assays, are robust, colorimetric methods widely used for this purpose.[7][8] They function by measuring the metabolic activity of living cells, where mitochondrial dehydrogenases in viable cells reduce a tetrazolium salt to a colored formazan product.[9]

The choice between MTT and XTT often depends on workflow efficiency; the XTT assay produces a water-soluble formazan, eliminating the crystal solubilization step required in the MTT assay and thereby reducing handling and potential for error.[9][10]

Experimental Workflow: From Cytotoxicity to Mechanistic Insight

The overall strategy involves a tiered approach. Initial broad screening for cytotoxicity identifies the appropriate concentration range for subsequent, more complex mechanistic assays.

Caption: General experimental workflow for in vitro characterization.

Protocol 1.1: XTT Cell Viability Assay

This protocol is optimized for a 96-well plate format, suitable for determining the half-maximal inhibitory concentration (IC50) of 3-Amino-1-(2-methylphenyl)urea.

Materials:

• Selected cancer or normal cell line (e.g., A549, HEK293T)

• Complete culture medium (e.g., DMEM + 10% FBS)

• 3-Amino-1-(2-methylphenyl)urea (stock solution in DMSO)

• XTT reagent and electron-coupling reagent[11]

• 96-well flat-bottom plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium.[9] Include wells with medium only for background control. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 3-Amino-1-(2-methylphenyl)urea in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control (medium with DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• Reagent Preparation: Shortly before the end of the incubation, prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.[11]

• XTT Addition and Measurement: Add 50 µL of the activated XTT solution to each well.[9] Incubate for 2-4 hours at 37°C.[9]

• Data Acquisition: Measure the absorbance of the wells at a wavelength of 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm should be used to subtract background absorbance.[9]

• Data Analysis: Subtract the background absorbance from all readings. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Data Presentation: Hypothetical Dose-Response Data

Concentration (µM)	% Viability (Mean ± SD)
Vehicle Control	100 ± 4.5
0.1	98.2 ± 5.1
1.0	85.7 ± 6.2
10.0	52.3 ± 4.8
50.0	15.1 ± 3.3
100.0	5.6 ± 2.1
Calculated IC50	9.8 µM

Section 2: Mechanistic Exploration I: Modulation of Intracellular Signaling

Many urea-containing kinase inhibitors target critical signaling pathways that regulate cell proliferation and inflammation, such as the MAPK and NF-κB pathways.[12][13] Western blotting using phosphorylation site-specific antibodies is the gold-standard method to assess the activation status of these cascades.[12][13][14] A change in the phosphorylation of key proteins like ERK (MAPK pathway) or the degradation of IκBα (NF-κB pathway) can reveal the compound's mechanism of action.[12]

The NF-κB Signaling Cascade: A Potential Target

The NF-κB pathway is a central regulator of inflammation.[12] In its inactive state, the p65/p50 NF-κB dimer is held in the cytoplasm by the inhibitor protein IκBα. Upon stimulation (e.g., by TNF-α), the IKK complex phosphorylates IκBα, targeting it for degradation. This releases NF-κB, allowing it to enter the nucleus and activate gene transcription.[12] An inhibitor could block this process at several steps.

Caption: Model of competitive enzyme inhibition.

Protocol 3.1: Urease Inhibition Assay

This protocol is adapted for a 96-well plate format to determine the IC50 value of the compound against Jack bean urease.

Materials:

• Jack bean urease

• Urea

• Phosphate buffer (pH 7.0)

• Phenol-hypochlorite reagent (for ammonia detection)

• 3-Amino-1-(2-methylphenyl)urea

• Thiourea (positive control inhibitor)

• 96-well plate

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add 25 µL of urease enzyme solution to wells containing 55 µL of phosphate buffer.

• Inhibitor Addition: Add 5 µL of various concentrations of 3-Amino-1-(2-methylphenyl)urea (dissolved in DMSO) to the wells. For controls, add 5 µL of DMSO (negative control) or 5 µL of thiourea (positive control).

• Pre-incubation: Pre-incubate the mixture for 15 minutes at 37°C.

• Initiate Reaction: Start the enzymatic reaction by adding 15 µL of urea solution.

• Incubation: Incubate the reaction mixture for 30 minutes at 37°C.

• Ammonia Detection: Stop the reaction and measure the ammonia produced by adding 40 µL of phenol reagent followed by 40 µL of alkali reagent (hypochlorite). Incubate for 10 minutes at room temperature for color development.

• Data Acquisition: Measure the absorbance at 630 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Negative Control)] * 100 Plot the percent inhibition against the log of the inhibitor concentration to determine the IC50 value.

Data Presentation: Hypothetical Urease Inhibition Data

Compound	IC50 (µM, Mean ± SD)
3-Amino-1-(2-methylphenyl)urea	15.4 ± 1.8
Thiourea (Positive Control)	21.7 ± 2.5

Conclusion and Forward Outlook

This guide outlines a logical and efficient workflow for the initial in vitro characterization of 3-Amino-1-(2-methylphenyl)urea. By first establishing a dose-response profile through cytotoxicity assays, researchers can select appropriate, non-toxic concentrations for subsequent mechanistic studies. The subsequent hypothesis-driven investigation into the modulation of key signaling pathways like MAPK and NF-κB, alongside direct enzyme inhibition assays, provides a multi-faceted approach to elucidating the compound's biological activity.

The data generated from these protocols—cellular IC50 values, effects on protein phosphorylation, and enzymatic IC50 values—will form a comprehensive preliminary profile. This foundational knowledge is indispensable for guiding further lead optimization, target identification efforts, and more complex in vivo studies, ultimately accelerating the journey of a promising compound from the laboratory bench to potential clinical application.

References

• Wikipedia. MTT assay. Available from: [Link]

• NCBI Bookshelf. Cell Viability Assays - Assay Guidance Manual. Available from: [Link]

• Pratilas, C. A., et al. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology. Available from: [Link]

• Mueller, J. M., et al. (1997). Study of gene regulation by NF-KB and AP-1 in response to reactive oxygen intermediates. Methods. Available from: [Link]

• Kausar, S., et al. (2021). A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. PubMed Central. Available from: [Link]

• MDPI. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Available from: [Link]

• PubMed. Enzyme and inhibition assay of urease by continuous monitoring of the ammonium formation based on capillary electrophoresis. Available from: [Link]

• Jones, C. A., et al. (2011). Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora. Methods in Molecular Biology. Available from: [Link]

• RayBiotech. NF-kappaB Signaling Pathway. Available from: [Link]

• Bio-Techne. Advanced Western Blotting Solutions for Cell Signaling Pathway Analysis. Available from: [Link]

• Springer Nature Experiments. Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation. Available from: [Link]

• ResearchGate. Urease and α-Chymotrypsin Inhibitory Effects of Selected Urea Derivatives. Available from: [Link]

• Semantic Scholar. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Available from: [Link]

• ResearchGate. The detection of MAPK signaling. Available from: [Link]

• Creative Diagnostics. The NF-kB Signaling Pathway. Available from: [Link]

• ResearchGate. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry | Request PDF. Available from: [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry. Available from: [Link]

• Oeckinghaus, A., et al. (2021). Monitoring the Levels of Cellular NF-κB Activation States. Cells. Available from: [Link]

• ResearchGate. (PDF) Chemistry and Mechanism of Urease Inhibition. Available from: [Link]

• PubMed. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Available from: [Link]

• MDPI. Urease Inhibitory Kinetic Studies of Various Extracts and Pure Compounds from Cinnamomum Genus. Available from: [Link]

• ACS Publications. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Available from: [Link]

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• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Amino-1-(2-methylphenyl)urea

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 3-Amino-1-(2-methylphenyl)urea. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will address common experimental challenges, explain the causality behind procedural choices, and offer robust protocols to improve yield and purity.

The primary and most direct synthetic route discussed involves the nucleophilic addition of hydrazine to 2-methylphenyl isocyanate (o-tolyl isocyanate). While seemingly straightforward, this reaction is susceptible to several competing pathways that can significantly impact the outcome. This guide provides the necessary framework to control these variables.

Core Synthesis Pathway & Mechanism

The fundamental reaction involves the attack of a terminal nitrogen of hydrazine on the electrophilic carbonyl carbon of the isocyanate. Careful control of stoichiometry and reaction conditions is paramount to favor the formation of the desired monosubstituted product.

Caption: Figure 1: Core synthetic route for 3-Amino-1-(2-methylphenyl)urea.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My final yield is significantly lower than expected. What are the common causes?

Low yield is the most frequent complaint and typically stems from three main areas: incomplete reaction, formation of side products, or mechanical loss during workup and purification.

Causality: The isocyanate starting material is highly reactive. While this drives the desired reaction, it also makes it susceptible to reacting with trace contaminants (like water) or with the product itself under certain conditions. Furthermore, using an incorrect stoichiometric ratio of reactants is a primary driver of side-product formation.

Troubleshooting Decision Tree:

Caption: Figure 3: Formation of the symmetrical urea byproduct from moisture.

Q3: How can I effectively purify the crude 3-Amino-1-(2-methylphenyl)urea?

The product is typically a crystalline solid, making recrystallization the most effective purification method. [1][2] Recommended Protocol: Recrystallization

• Solvent Selection: A binary solvent system is often effective. Dissolve the crude product in a minimum amount of a boiling solvent in which it is soluble (e.g., acetone, ethanol).

• Precipitation: Slowly add a "poor" solvent (an anti-solvent) in which the product is insoluble (e.g., petroleum ether, hexanes, or cold water) with swirling until the solution becomes persistently cloudy. [2]3. Crystallization: Add a few drops of the "good" solvent to redissolve the cloudiness and then allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath (0-5°C).

• Isolation: Collect the resulting crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry thoroughly.

If recrystallization fails to remove a persistent impurity, flash column chromatography on silica gel is a reliable alternative. [3][4]A mobile phase of ethyl acetate/hexanes or dichloromethane/methanol is a good starting point.

Frequently Asked Questions (FAQs)

Question	Answer
What is the optimal solvent for this reaction?	Anhydrous, aprotic solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile are ideal. [5]They effectively dissolve the starting materials without reacting with the isocyanate. Avoid protic solvents like water or alcohols.
Why is using excess hydrazine important?	Using a molar excess of hydrazine (typically 2-4 equivalents) serves two purposes. First, it ensures the complete consumption of the limiting isocyanate reagent. Second, and more importantly, it statistically disfavors the double-addition side reaction where one hydrazine molecule reacts with two isocyanate molecules.
How critical is temperature control?	Very critical. The reaction is exothermic. The initial addition of the isocyanate should be performed at a low temperature (0-5°C) to control the reaction rate and dissipate heat. After the addition is complete, the reaction can be allowed to warm to room temperature to ensure completion. [3]
What is the best way to monitor the reaction's progress?	Thin-Layer Chromatography (TLC) is the most convenient method. [3]Use a silica gel plate and an appropriate eluent (e.g., 50% Ethyl Acetate in Hexanes). Spot the starting isocyanate and the reaction mixture. The reaction is complete when the isocyanate spot has completely disappeared.
What analytical techniques confirm the product's identity and purity?	¹H and ¹³C NMR Spectroscopy are essential for structural confirmation. FT-IR Spectroscopy will show a characteristic urea carbonyl (C=O) stretch around 1640-1680 cm⁻¹ and N-H stretches. Melting Point Analysis provides a reliable indication of purity; a sharp melting range close to the literature value is desired. [1]High-Resolution Mass Spectrometry (HRMS) can confirm the elemental composition.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-1-(2-methylphenyl)urea

This protocol is a representative procedure and may require optimization based on laboratory conditions and reagent purity.

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add hydrazine hydrate (e.g., 2.5 mL, ~4 equivalents). Dilute with 50 mL of anhydrous THF. Place the flask under a nitrogen atmosphere and cool to 0°C in an ice-water bath.

• Reagent Addition: Dissolve 2-methylphenyl isocyanate (e.g., 1.5 g, 1 equivalent) in 25 mL of anhydrous THF and add it to the dropping funnel.

• Reaction: Add the isocyanate solution dropwise to the stirred hydrazine solution over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 2 hours. Monitor the reaction by TLC until the starting isocyanate is no longer visible.

• Workup: Reduce the solvent volume by approximately half using a rotary evaporator. Add 100 mL of cold deionized water to the flask. The product should precipitate as a white solid.

• Isolation: Stir the slurry for 15 minutes in an ice bath, then collect the solid by vacuum filtration. Wash the filter cake with two portions of cold water (2 x 20 mL).

• Purification: Dry the crude solid. Purify via recrystallization as described in the troubleshooting guide above. A typical yield of pure product after recrystallization is 65-80%.

Protocol 2: Analytical Characterization

• ¹H NMR (400 MHz, DMSO-d₆): Expect signals for the aromatic protons of the 2-methylphenyl group, a singlet for the methyl group (~2.2 ppm), and distinct signals for the three N-H protons (two from the -NH₂ group and one from the -NH-aryl group), which are typically broad and may exchange with D₂O.

• FT-IR (KBr pellet, cm⁻¹): Look for key peaks at ~3400-3200 (N-H stretching), ~3050 (Aromatic C-H stretching), ~2950 (Aliphatic C-H stretching), and a strong peak at ~1650 (Urea C=O stretching).

• Melting Point: Compare the experimentally determined melting point with the literature value. A narrow range indicates high purity.

References

• Organic Chemistry Portal. (n.d.). Urea Formation - Common Conditions. organic-chemistry.org. Retrieved from [Link]

• Fuson, R. C., & Jacobson, R. A. (1941). Phenylurea. Organic Syntheses, Coll. Vol. 1, p.455. Retrieved from [Link]

• Mavromoustakos, T., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(15), 4477. Retrieved from [Link]

• Reddy, T. S., et al. (2012). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. International Journal of ChemTech Research, 4(2), 543-548. Retrieved from [Link]

• Google Patents. (1986). The preparation method of substituted phenyl urea. CN86101095A.

• O'Dalaigh, C., et al. (2022). Optimization of the Formation of Amino Acids 3a,e. Chemistry, 4(3), 911-921. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis optimization of urea derivatives. Retrieved from [Link]

• Varghese, N., et al. (2021). Ureido Functionalization through Amine-Urea Transamidation under Mild Reaction Conditions. Polymers, 13(10), 1599. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. organic-chemistry.org. Retrieved from [Link]

• Al-Hiari, Y. M., et al. (2023). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank, 2023(1), M1531. Retrieved from [Link]

• Phakhodee, W., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. RSC Advances, 10(52), 31238-31247. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phenylurea synthesis - chemicalbook [chemicalbook.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Urea Formation - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Overcoming Solubility Challenges with 3-Amino-1-(2-methylphenyl)urea

Welcome to the dedicated technical support center for 3-Amino-1-(2-methylphenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve the solubility issues commonly encountered with this compound. As a substituted phenylurea, its inherent chemical properties can present significant hurdles in achieving desired concentrations for in vitro and in vivo studies. This resource provides a structured approach to understanding and overcoming these challenges, ensuring the integrity and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the solubility of 3-Amino-1-(2-methylphenyl)urea.

Q1: Why does 3-Amino-1-(2-methylphenyl)urea exhibit poor aqueous solubility?

A1: The limited aqueous solubility of 3-Amino-1-(2-methylphenyl)urea is a result of several structural factors. The presence of the 2-methylphenyl group imparts a significant hydrophobic character to the molecule, making it less favorable for interaction with polar water molecules.[1] Additionally, the urea functional group is capable of forming strong intermolecular hydrogen bonds, which leads to a more stable crystal lattice that is difficult for solvents to disrupt.[1]

Q2: What are the key factors influencing the solubility of this compound?

A2: The primary determinants of solubility for 3-Amino-1-(2-methylphenyl)urea are:

• Molecular Structure: The methyl and amino substituents on the phenyl ring influence the molecule's polarity and its ability to pack into a crystal lattice.[1]

• Solvent Choice: The compound is generally more soluble in organic solvents than in water. The polarity of the solvent and its capacity for hydrogen bonding are critical.[1]

• Temperature: In most cases, increasing the temperature will increase the solubility of organic compounds like this one.[1]

• pH: The presence of the amino group means that the pH of the aqueous medium can significantly impact solubility by altering the ionization state of the molecule.

Q3: How does pH specifically affect the solubility of 3-Amino-1-(2-methylphenyl)urea?

A3: The amino group (-NH2) on the phenyl ring is basic and can be protonated in acidic conditions to form a more soluble salt. According to the Henderson-Hasselbalch equation, at a pH below the pKa of the amino group, the ionized form will predominate, leading to enhanced aqueous solubility. Conversely, in neutral or basic media, the un-ionized, less soluble form will be more prevalent. Therefore, adjusting the pH to the acidic range is a primary strategy for improving its solubility in aqueous solutions.

Part 2: Systematic Troubleshooting Workflow for Solubility Issues

When encountering solubility problems, a systematic approach is crucial. This workflow guides you from initial assessment to advanced solubilization techniques.

Caption: A systematic workflow for troubleshooting solubility issues.

Experimental Protocols

Protocol 1: Baseline Solubility Determination

• Preparation of Stock Solution: Prepare a high-concentration stock solution of 3-Amino-1-(2-methylphenyl)urea in 100% DMSO (e.g., 50 mM).

• Serial Dilution: Serially dilute the stock solution with the desired final buffer or medium (e.g., PBS, cell culture medium).

• Visual Inspection: Observe the dilutions for any signs of precipitation (cloudiness, visible particles) immediately and after a set incubation period (e.g., 1 hour, 24 hours) at the experimental temperature.

• Quantification (Optional): For a more precise determination, centrifuge the samples, and measure the concentration of the compound in the supernatant using a suitable analytical method like HPLC-UV.[2][3]

Protocol 2: pH-Dependent Solubility Assessment

• Buffer Preparation: Prepare a series of buffers with varying pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

• Solubility Testing: Add an excess amount of 3-Amino-1-(2-methylphenyl)urea to each buffer.

• Equilibration: Agitate the samples at a constant temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• Sample Processing: Centrifuge the samples to pellet the undissolved solid.

• Analysis: Carefully remove the supernatant and determine the concentration of the dissolved compound using a validated analytical method.

Part 3: Advanced Solubilization Strategies

For challenging applications requiring higher concentrations, more advanced techniques may be necessary.

Co-solvents

The use of a water-miscible organic solvent can reduce the polarity of the aqueous medium, thereby increasing the solubility of hydrophobic compounds.[4]

Co-solvent	Typical Starting Concentration	Notes
Dimethyl Sulfoxide (DMSO)	0.5 - 5% (v/v)	Potent solvent, but can have cellular effects at higher concentrations.
Ethanol	1 - 10% (v/v)	Generally well-tolerated in many biological systems.
Propylene Glycol	5 - 20% (v/v)	A common excipient in pharmaceutical formulations.
Polyethylene Glycol (PEG)	5 - 20% (v/v)	Different molecular weights (e.g., PEG 300, PEG 400) can be tested.

Mechanism of Co-solvency

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management [mdpi.com]
• 3. Analytical methods for amino acid determination in organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Synthesis of 3-Amino-1-(2-methylphenyl)urea

A Senior Application Scientist's Guide to Troubleshooting and Optimization

Welcome to the technical support center for the synthesis of 3-Amino-1-(2-methylphenyl)urea. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and other unsymmetrical ureas. My approach is to provide not just solutions, but a foundational understanding of the reaction mechanisms, enabling you to preemptively troubleshoot and logically optimize your experimental design.

Overview of the Core Synthesis

The most prevalent and versatile method for synthesizing unsymmetrical ureas like 3-Amino-1-(2-methylphenyl)urea involves the reaction of an isocyanate with an amine. In this specific case, the primary pathway involves the reaction of 2-methylphenyl isocyanate with hydrazine . The isocyanate itself is typically generated in situ from o-toluidine (2-methylaniline) to avoid handling this highly reactive intermediate.

The core challenge lies in controlling the reactivity of the isocyanate intermediate to prevent the formation of undesired byproducts, primarily the symmetrical urea.

Caption: General workflow for the synthesis of 3-Amino-1-(2-methylphenyl)urea.

Frequently Asked Questions & Troubleshooting Guide

Q1: My overall reaction yield is disappointingly low. What are the most likely causes and how can I address them?

Low yield is a common issue stemming from several potential factors. A systematic approach is crucial for diagnosis.

Causality Analysis:

• Incomplete Isocyanate Formation: The conversion of o-toluidine to its isocyanate is the critical first step. If this conversion is inefficient, the downstream yield will inherently be poor. This can be caused by impure phosgene equivalents, incorrect stoichiometry, or suboptimal temperature.

• Isocyanate Reactivity and Side Reactions: Isocyanates are highly electrophilic and susceptible to reaction with any available nucleophile. The primary culprit for yield loss is often water. Anhydrous conditions are non-negotiable. Water will hydrolyze the isocyanate back to o-toluidine, which can then react with another molecule of isocyanate to form the highly stable and often insoluble symmetrical urea byproduct.[1]

• Suboptimal Nucleophilic Addition: The reaction between the isocyanate and hydrazine may be too slow if conditions are not optimal. This gives the isocyanate more time to engage in side reactions. Factors include temperature, solvent polarity, and steric hindrance.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Purity and Stoichiometry: Use freshly opened or purified reagents. Ensure the molar ratios are correct. A slight excess of the phosgene equivalent may be necessary, but a large excess can lead to other impurities.

• Temperature Control: The initial isocyanate formation is often performed at low temperatures (e.g., 0 °C) to control the reaction rate and minimize side reactions, before allowing it to warm for the subsequent reaction with the amine.

• Solvent Selection: The choice of solvent is critical. It must be aprotic and capable of dissolving the reagents.

Solvent	Dielectric Constant (ε)	Suitability & Rationale
Tetrahydrofuran (THF)	7.6	Excellent. Aprotic, good solvating power for reagents, and appropriate boiling point.
Dichloromethane (DCM)	9.1	Good. Aprotic and volatile, making workup easier. Ensure it's anhydrous.
Acetonitrile (MeCN)	37.5	Good. Aprotic polar solvent that can facilitate the reaction. Must be rigorously dried.
Toluene	2.4	Acceptable. Non-polar aprotic. May require higher temperatures, increasing risk of side products.
Water / Alcohols	High	Unsuitable. Protic solvents will react directly with the isocyanate intermediate.

Q2: I'm observing a significant amount of a white, insoluble precipitate that isn't my product. I suspect it's the symmetrical urea. How can I prevent its formation?

This is the most common challenge in unsymmetrical urea synthesis. The formation of 1,3-bis(2-methylphenyl)urea occurs when the generated 2-methylphenyl isocyanate reacts with unreacted o-toluidine instead of the intended hydrazine.

Mechanistic Insights:

This side reaction is a competition of rates. If the concentration of o-toluidine is high relative to hydrazine when the isocyanate is present, or if the reaction with hydrazine is significantly slower, the symmetrical byproduct will dominate.

Mitigation Strategies:

• Control Reagent Addition (Slow Addition): The most effective strategy is to add the phosgene equivalent (e.g., a solution of triphosgene in THF) slowly to a solution containing both the o-toluidine and the hydrazine. This ensures that any isocyanate generated is formed in the presence of a large excess of the desired nucleophile (hydrazine) and is consumed immediately, keeping its transient concentration low.

• Use of Isocyanate Surrogates: Modern methods utilize precursors that generate isocyanates under milder conditions. For example, 3-substituted dioxazolones can be heated to generate isocyanates in situ, often providing cleaner reactions and avoiding toxic phosgene-based reagents.[2]

• Metal-Free CO₂-Based Methods: Greener chemistry approaches have been developed that utilize CO₂ as a C1 building block to form a carbamic acid intermediate from the amine, which is then dehydrated to the isocyanate.[1][3] This method can offer high yields with minimal symmetrical urea byproduct.

Caption: Troubleshooting logic for minimizing symmetrical urea byproduct.

Q3: The reaction seems complete by TLC, but purifying the product is difficult. What are the recommended purification protocols?

Purification strategies depend on the scale of the reaction and the nature of the impurities.

Standard Purification Workflow:

• Workup & Filtration:

  • Quenching: Quench the reaction mixture with a small amount of water or a saturated ammonium chloride solution to destroy any remaining reactive species.

  • Extraction: If necessary, perform a standard aqueous workup. Extract the product into an organic solvent like ethyl acetate. Wash with brine and dry over sodium sulfate.

  • Precipitation/Filtration: The desired product or the symmetrical byproduct may precipitate upon concentration of the solvent or addition of a non-polar anti-solvent (like hexanes). This is often the most effective first purification step.[2] The high insolubility of the symmetrical urea can sometimes be used to remove it by simple filtration.

• Recrystallization: This is the preferred method for obtaining high-purity crystalline material.

  • Solvent Selection: The ideal solvent will dissolve the product when hot but not when cold. Common solvents for ureas include ethanol, methanol, isopropanol, or mixtures such as ethanol/water or ethyl acetate/hexanes.[4]

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If colored impurities are present, you can add a small amount of activated charcoal and hot-filter. Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation. Collect the crystals by filtration.

• Silica Gel Chromatography: If recrystallization and filtration are insufficient, column chromatography is the final option.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or methanol in dichloromethane is a good starting point.

  • Visualization: The urea functional group is UV-active, making it easy to track fractions using a UV lamp (254 nm).

Q4: How can I definitively confirm the identity and purity of my final product?

A combination of analytical techniques is required for full characterization.

Technique	Purpose	Expected Observations for 3-Amino-1-(2-methylphenyl)urea
¹H NMR	Structural Elucidation	- Aromatic protons (multiplets, ~6.8-7.5 ppm).- NH protons (broad singlets, variable ppm).- NH₂ protons (broad singlet, variable ppm).- Methyl group (singlet, ~2.2-2.4 ppm).
¹³C NMR	Carbon Skeleton Confirmation	- Carbonyl carbon (C=O) signal (~155-160 ppm).- Aromatic carbons.- Methyl carbon (~17-20 ppm).
FT-IR	Functional Group ID	- Strong C=O (urea carbonyl) stretch at ~1640-1680 cm⁻¹.- N-H stretching (two bands for primary amine, one for secondary) at ~3200-3400 cm⁻¹.
Mass Spec (MS)	Molecular Weight	Confirmation of the molecular ion peak corresponding to the product's mass (C₈H₁₁N₃O = 165.19 g/mol ).
Melting Point	Purity Assessment	A sharp, defined melting point range indicates high purity. Compare to literature values if available.

Reference Experimental Protocols

Disclaimer: These protocols are for informational purposes. All lab work should be conducted with appropriate safety measures.

Protocol 1: Synthesis via In Situ Isocyanate Formation

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add o-toluidine (1.0 eq) and hydrazine hydrate (1.1 eq) to anhydrous THF (approx. 0.1 M concentration relative to o-toluidine).

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve triphosgene (0.35 eq) in anhydrous THF.

• Add the triphosgene solution dropwise to the cooled amine mixture over 30-60 minutes using an addition funnel. Maintain the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

Protocol 2: Purification by Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture gently (using a steam bath or heating mantle) until the solid completely dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once crystals begin to form, place the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the purified crystals by vacuum filtration, washing with a small amount of cold solvent.

• Dry the crystals under vacuum to remove residual solvent.

References

• Organic Syntheses. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Retrieved from [Link]

• Tantishaiyakul, V., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Phosphorus, Sulfur, and Silicon and the Related Elements. Retrieved from [Link]

• Ren, Y., & Rousseaux, S. A. L. (2018). Metal-Free Synthesis of Unsymmetrical Ureas and Carbamates from CO2 and Amines via Isocyanate Intermediates. The Journal of Organic Chemistry, 83(2), 913–920. Retrieved from [Link]

• Ren, Y., & Rousseaux, S. A. L. (2018). Metal-Free Synthesis of Unsymmetrical Ureas and Carbamates from CO2 and Amines via Isocyanate Intermediates. PubMed. Retrieved from [Link]

• Spyropoulos, C., & Kokotos, C. G. (2014). One-Pot Synthesis of Ureas from Boc-Protected Amines. The Journal of Organic Chemistry. Retrieved from [Link]

• Baboo, P. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESI SSECTION.pdf. Slideshare. Retrieved from [Link]

• Wikipedia. (n.d.). Urea. Retrieved from [Link]

• Cogent. (n.d.). Analysis of Urea. Retrieved from [Link]

• Google Patents. (n.d.). Method for analysis of urea.

• Baboo, P. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION (For Saipem Urea Process). ResearchGate. Retrieved from [Link]

• Analytical methodology for the determination of urea: Current practice and future trends. (2024). Analytical Methods. Retrieved from [Link]

• Sarr, M., et al. (1997). Analytical methods for measuring urea in pharmaceutical formulations. PubMed. Retrieved from [Link]

• YouTube. (2012). Troubleshooting in Urea-PAGE. Retrieved from [Link]

• UreaKnowHow. (n.d.). Case Study: Influence of Steam Failure on Urea Synthesis Equipment Performance. Retrieved from [Link]

• Fertilizer Industrial Services. (n.d.). Operation optimization and troubleshooting for Ammonia and Urea technologies. Retrieved from [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (n.d.). International Journal of ChemTech Research. Retrieved from [Link]

• Ghodsinia, S. S. E., & Akhlaghinia, B. (2016). A high-yielding, expeditious, and multicomponent synthesis of urea and carbamate derivatives by using triphenylphosphine/trichloroisocyanuric acid system. ResearchGate. Retrieved from [Link]

• Al-Rawi, J. M. A., et al. (2023). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. MDPI. Retrieved from [Link]

• ResearchGate. (2018). How to purify the urea bought from market to pure urea? Retrieved from [Link]

• Antonella, C., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC. Retrieved from [Link]

• Chemical Empowering. (n.d.). Synthesis of urea. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Amino-1-(2-methylphenyl)urea

Welcome to the technical support center for the purification of 3-Amino-1-(2-methylphenyl)urea. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this compound in high purity. The following troubleshooting guides and frequently asked questions (FAQs) are based on established principles of organic chemistry and extensive experience with the purification of substituted ureas.

Introduction to Purification Challenges

3-Amino-1-(2-methylphenyl)urea is a polar aromatic compound whose purification can be complicated by the presence of structurally similar impurities. The success of your research often hinges on the purity of your materials, and this guide will help you navigate the common pitfalls associated with isolating this specific molecule. The primary challenges often stem from the synthetic route used to prepare the compound, which can lead to byproducts that are difficult to separate.

Common synthetic routes to N-aryl ureas include the reaction of an amine with an isocyanate, or the reaction of an amine with urea at elevated temperatures.[1] These methods can result in impurities such as unreacted starting materials and symmetrically substituted ureas.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 3-Amino-1-(2-methylphenyl)urea.

Issue 1: Presence of Starting Materials in the Final Product

Symptom: Your NMR or LC-MS analysis shows the presence of 2-methylaniline (o-toluidine) or other amine precursors.

Cause: Incomplete reaction or inefficient removal of the starting amine. Amines are basic and can be difficult to remove from the polar urea product.

Solution:

• Acid Wash: Before recrystallization or chromatography, wash your crude product with a dilute acid.[1]

  • Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane (DCM).

  • Wash the organic layer with 1M hydrochloric acid (HCl). This will protonate the basic amine, forming a salt that is soluble in the aqueous layer.

  • Separate the aqueous layer.

  • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• dot

  Caption: Workflow for Acid Washing to Remove Amine Impurities.

Issue 2: Contamination with Symmetrical 1,3-bis(2-methylphenyl)urea

Symptom: A significant amount of a less polar, symmetrically substituted urea is observed in your product.

Cause: This is a common byproduct in urea synthesis, especially when using reagents like phosgene or triphosgene, if the stoichiometry is not carefully controlled.[1][2]

Solution:

• Recrystallization: This is often the most effective method for removing the less polar symmetrical urea.

  • Solvent Selection: An ideal solvent system is one in which your desired product and the impurity have different solubilities. For polar aromatic ureas, an ethanol/water or methanol/water mixture is a good starting point.[3] The desired 3-amino substituted product should be more polar and potentially more soluble in the hot solvent mixture than the symmetrical byproduct.

  • See the detailed protocol for recrystallization in the "Experimental Protocols" section below.

• Column Chromatography: If recrystallization is ineffective, column chromatography is a reliable alternative.

  • Stationary Phase: Silica gel is the most common choice for normal-phase chromatography.[4]

  • Mobile Phase: A gradient elution is often necessary. Start with a less polar solvent system, such as ethyl acetate/hexane, to elute the less polar symmetrical urea. Then, gradually increase the polarity by adding methanol to the mobile phase (e.g., transitioning from ethyl acetate to a mixture of dichloromethane and methanol) to elute your more polar product.[5][6]

Issue 3: Low Recovery After Purification

Symptom: A significant loss of product is observed after recrystallization or chromatography.

Cause:

• Recrystallization: Using too much solvent, cooling the solution too quickly, or washing the crystals with a solvent in which they have some solubility.[3][7]

• Column Chromatography: Your compound may be adsorbing irreversibly to the silica gel, or the chosen mobile phase may be too weak to elute it effectively.

Solution:

• For Recrystallization:

  • Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of pure crystals.[7]

  • Wash the collected crystals with a minimal amount of ice-cold solvent.

• For Column Chromatography:

  • Before running a large-scale column, perform thin-layer chromatography (TLC) to determine the optimal solvent system.[4]

  • If your compound is very polar, consider deactivating the silica gel with a small amount of triethylamine in your eluent to reduce strong interactions.

  • Alternatively, reversed-phase chromatography (using a C18 stationary phase and a polar mobile phase like water/acetonitrile) can be effective for very polar compounds.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best method to monitor the progress of the purification?

A1: Thin-layer chromatography (TLC) is an indispensable tool for monitoring purification. It allows you to quickly assess the purity of your fractions during column chromatography or to check the effectiveness of a recrystallization step. Use a suitable solvent system (e.g., 10% methanol in dichloromethane) and visualize the spots under a UV lamp.

Q2: My purified product is colored. How can I remove the color?

A2: Colored impurities can sometimes be removed by treating a solution of your product with a small amount of activated charcoal.[3] Add the charcoal to the hot solution during recrystallization, allow it to stir for a few minutes, and then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize. Use charcoal sparingly as it can also adsorb your desired product.

Q3: Can I use a single solvent for recrystallization?

A3: It is possible if you can find a solvent where 3-Amino-1-(2-methylphenyl)urea is highly soluble at high temperatures and poorly soluble at low temperatures.[9] Methanol or ethanol can be good candidates. However, a two-solvent system (e.g., ethanol and water) often provides better control over the crystallization process.[3]

Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water Mixture

• Place the crude 3-Amino-1-(2-methylphenyl)urea in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• Heat the solution gently on a hot plate.

• Once dissolved, add hot water dropwise until the solution becomes slightly cloudy.

• Add a few more drops of hot ethanol until the solution is clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystals have started to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of ice-cold ethanol/water mixture.

• Dry the crystals under vacuum.

• dot

  Caption: Recrystallization Workflow for Purification.

Protocol 2: Flash Column Chromatography

• Prepare a silica gel column. The amount of silica should be about 50-100 times the weight of your crude product.

• Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

• Load the sample onto the column.

• Begin eluting with a non-polar solvent system (e.g., 20% ethyl acetate in hexane) to remove non-polar impurities.

• Gradually increase the polarity of the mobile phase (e.g., to 50% ethyl acetate in hexane, then to 5% methanol in dichloromethane).

• Collect fractions and analyze them by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure.

Quantitative Data Summary

The following table provides expected outcomes for the purification of a hypothetical 10-gram batch of crude 3-Amino-1-(2-methylphenyl)urea.

Purification Method	Starting Purity (Hypothetical)	Final Purity (Expected)	Yield (Expected)
Recrystallization	85%	>98%	70-85%
Column Chromatography	85%	>99%	60-80%

References

• Urea Manufacturing Process - Chemical Engineering World. (2020). Retrieved from [Link]

• Urea - Wikipedia. (n.d.). Retrieved from [Link]

• PROCESS FOR PRODUCING UREA AND BIURET - TREA. (2024). Retrieved from [Link]

• Urea - The Chemical Company. (n.d.). Retrieved from [Link]

• Substituted ureas - Digital Commons @ NJIT. (n.d.). Retrieved from [Link]

• US3585237A - Crystallization of urea - Google Patents. (n.d.).

• Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). (n.d.). Retrieved from [Link]

• Why is methanol used in recrystallization of urea? - Quora. (2018). Retrieved from [Link]

• Substituted Ureas. Methods of Synthesis and Applications - ResearchGate. (2025). Retrieved from [Link]

• Column Chromatography set up for separation of aliphatic, aromatic and polar fractions. - ResearchGate. (n.d.). Retrieved from [Link]

• US4310692A - Process for the preparation of alkyl-ureas - Google Patents. (n.d.).

• Chromatography to separate polar molecules? : r/OrganicChemistry - Reddit. (2022). Retrieved from [Link]

• Column chromatography - Wikipedia. (n.d.). Retrieved from [Link]

• Technique Series: Recrystallization (urea as an example) - YouTube. (2016). Retrieved from [Link]

• Column Chromatography - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

• Recrystallization Purification Method for Urea - China/Asia On Demand (CAOD). (2020). Retrieved from [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (n.d.). Retrieved from [Link]

• Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. (2020). Retrieved from [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC. (n.d.). Retrieved from [Link]

• 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea - MDPI. (n.d.). Retrieved from [Link]

• CA1092125A - Process for preparing amino-phenyl-ureas and amino- carbanylates - Google Patents. (n.d.).

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stability problems with 3-Amino-1-(2-methylphenyl)urea in solution

Technical Support Center: 3-Amino-1-(2-methylphenyl)urea

Welcome to the technical support center for 3-Amino-1-(2-methylphenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. As a substituted aryl urea, its behavior in solution can be influenced by a variety of factors, leading to degradation and impacting experimental reproducibility. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you maintain the integrity of your compound.

Part 1: Troubleshooting Guide for Solution Stability Issues

Researchers often observe a loss of potency, changes in solution appearance (e.g., precipitation, color change), or the emergence of unexpected peaks in analytical chromatograms. These are hallmark indicators of compound instability. This section provides a systematic approach to diagnosing and resolving these issues.

Initial Observation: What is the nature of the problem?

The first step in troubleshooting is to accurately characterize the problem. Are you observing precipitation, a change in pH, or evidence of chemical degradation?

Precipitation of 3-Amino-1-(2-methylphenyl)urea from a solution that was initially clear suggests that the compound's solubility limit has been exceeded. This can be triggered by changes in temperature, pH, or solvent composition.

Troubleshooting Flowchart: Addressing Precipitation

A troubleshooting workflow for precipitation issues.

Chemical degradation is often indicated by a decrease in the concentration of the parent compound over time, the appearance of new peaks in HPLC analysis, or a change in the solution's color. Urea compounds are susceptible to hydrolysis, which can be influenced by pH and temperature.[1][2]

Primary Degradation Pathway for Urea Derivatives

Urea and its derivatives can undergo hydrolysis to form an amine and isocyanic acid. The isocyanic acid can then react further or decompose. For 3-Amino-1-(2-methylphenyl)urea, the likely initial degradation products would be 2-methylaniline and 3-aminourea. The decomposition of urea is catalyzed by both acids and bases and is also temperature-dependent.[1][3][4]

Proposed hydrolytic degradation of 3-Amino-1-(2-methylphenyl)urea.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal pH range for storing solutions of 3-Amino-1-(2-methylphenyl)urea?

A1: Based on extensive studies of urea and its derivatives, the most stable pH range for aqueous solutions is between 4 and 8.[1][3] Outside of this range, both acid- and base-catalyzed hydrolysis can significantly increase the rate of degradation. For optimal stability, it is recommended to use a buffered solution, with lactate buffer at pH 6.0 showing excellent performance in preventing urea decomposition.[1][4]

Q2: I'm dissolving my compound in DMSO for a stock solution. What are the stability considerations?

A2: While DMSO is a common solvent for preparing high-concentration stock solutions, it is hygroscopic and can absorb water from the atmosphere. This absorbed water can then facilitate hydrolysis of the urea moiety over time, even during frozen storage. It is best practice to use anhydrous DMSO, aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles and exposure to moisture, and store them in desiccated conditions.

Q3: My solution is turning a yellowish-brown color upon storage. What could be the cause?

A3: The discoloration of your solution could be indicative of oxidative degradation. The presence of an amino group on the phenyl ring makes the compound susceptible to oxidation, which can lead to the formation of colored byproducts. To mitigate this, consider the following:

• Degas your solvents: Removing dissolved oxygen from your solvents by sparging with an inert gas like nitrogen or argon can reduce oxidative degradation.

• Store under inert gas: For long-term storage, overlaying the solution with an inert gas can be beneficial.

• Avoid light exposure: Photodegradation can also lead to discoloration. Store solutions in amber vials or protect them from light.

Q4: Can I use non-aqueous solvents to improve stability?

A4: Yes, non-aqueous solvents can significantly retard the degradation of urea-based compounds. Studies have shown that isopropanol is particularly effective at slowing the decomposition of urea compared to aqueous solutions.[1][4][5] If your experimental protocol allows, consider using solvents like isopropanol or ethanol for preparing stock solutions.

Q5: How should I handle the solid form of 3-Amino-1-(2-methylphenyl)urea?

A5: The solid compound should be stored in a cool, dry, and well-ventilated area, protected from light and moisture.[6][7] It is important to keep the container tightly sealed. Avoid storing near heat sources, as elevated temperatures can accelerate decomposition even in the solid state.[6][8]

Part 3: Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 3-Amino-1-(2-methylphenyl)urea in a stability-enhancing buffer.

Materials:

• 3-Amino-1-(2-methylphenyl)urea (solid)

• Lactic acid

• Sodium hydroxide

• High-purity water (e.g., Milli-Q)

• Calibrated pH meter

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a 50 mM Lactate Buffer (pH 6.0):

  • Dissolve the appropriate amount of lactic acid in high-purity water.

  • Adjust the pH to 6.0 using a sodium hydroxide solution.

  • Bring the buffer to the final volume with high-purity water.

• Dissolution of the Compound:

  • Accurately weigh the required amount of 3-Amino-1-(2-methylphenyl)urea.

  • Add a small volume of the lactate buffer and vortex to create a slurry.

  • Gradually add more buffer until the compound is fully dissolved. Gentle warming (not exceeding 40°C) may be used if necessary.

• Final Preparation and Storage:

  • Once dissolved, bring the solution to the final desired volume with the lactate buffer.

  • Sterile filter the solution using a 0.22 µm filter to remove any particulates.

  • Aliquot into single-use, light-protecting tubes.

  • Store at 4°C for short-term use or -20°C/-80°C for long-term storage.

Protocol 2: HPLC-Based Stability Assessment

This protocol provides a general framework for monitoring the stability of 3-Amino-1-(2-methylphenyl)urea in solution over time.

Methodology:

• Prepare the Solution: Prepare the solution of 3-Amino-1-(2-methylphenyl)urea in the desired solvent system (e.g., aqueous buffer, DMSO).

• Initial Time Point (T=0): Immediately after preparation, inject an aliquot of the solution onto a suitable HPLC system.

  • Column: A C18 reverse-phase column is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is typically effective for separating aryl ureas from their degradation products.

  • Detection: UV detection at a wavelength where the parent compound has a strong absorbance.

• Incubate Samples: Store aliquots of the solution under the conditions you wish to test (e.g., 4°C, room temperature, 40°C).

• Subsequent Time Points: At regular intervals (e.g., 24h, 48h, 1 week), remove an aliquot and analyze it by HPLC under the same conditions as the T=0 sample.

• Data Analysis:

  • Calculate the peak area of the parent compound at each time point.

  • Normalize the peak area at each time point to the T=0 peak area to determine the percentage of the compound remaining.

  • Monitor for the appearance and growth of new peaks, which indicate degradation products.

Data Interpretation Table:

Time Point	Storage Condition	Peak Area (Parent Compound)	% Remaining	New Peaks Observed (Peak Area)
T=0	N/A	1,200,000	100%	None
T=24h	4°C	1,195,000	99.6%	Peak A (5,000)
T=24h	Room Temp (25°C)	1,150,000	95.8%	Peak A (45,000), Peak B (5,000)
T=24h	40°C	980,000	81.7%	Peak A (180,000), Peak B (40,000)

This structured approach will allow you to quantitatively assess the stability of 3-Amino-1-(2-methylphenyl)urea under your specific experimental conditions and make informed decisions about solution preparation and storage.

References

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Journal of Cosmetic Science, 65(3), 187–195. [Link]

• Lilov, M. E. (2021). STABILITY OF UREA SOLUTIONS IN PRESENCE OF BUFFERING ADDITIVES. Journal of Chemical Technology and Metallurgy, 56(6), 1197-1201. [Link]

• Japanese Patent No. JPS61204159A. (1986).

• Vance, J. A., et al. (2014). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 19(11), 17478–17501. [Link]

• Lilov, M. E., & Kirilov, P. P. (2019). STABILITY OF UREA SOLUTIONS IN PRESENCE OF MINERAL ACIDS AND THEIR AMMONIUM SALTS. Journal of Chemical Technology and Metallurgy, 54(2), 319-325. [Link]

• Achema. (n.d.). Requirements for UREA and Litfert StabillioN storage. [Link]

• PubChem. (n.d.). 1-Amino-3-[(2-methylphenyl)sulfonylamino]urea. National Center for Biotechnology Information. [Link]

• AWS. (2021). GROUP 6 UREA Safety Data Sheet. [Link]

• Stenutz. (n.d.). 3-amino-1-(2-methoxyphenyl)urea. [Link]

• Wipf, P., et al. (2010). Synthesis of Aryl-Heteroaryl Ureas (AHUs) Based on 4-Aminoquinoline and Their Evaluation Against the Insulin-Like Growth Factor Receptor (IGF-1R). Organic Letters, 12(20), 4644–4647. [Link]

• Green Gubre Group. (n.d.). Best Practices for Storing and Handling Urea Fertilizers. [Link]

• Knorst, M. T., Neubert, R., & Wohlrab, W. (1997). Analytical methods for measuring urea in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1627–1632. [Link]

• BioSpectra. (n.d.). UREA TESTING METHODS. [Link]

• Hausinger, R. P. (2004). Metabolic Versatility of Prokaryotes for Urea Decomposition. Journal of Bacteriology, 186(19), 6343–6345. [Link]

• Arctom Scientific. (n.d.). 3-amino-1-(2-methylphenyl)urea. [Link]

• Beijing Xinheng Research Technology Co., Ltd. (n.d.). 3-Amino-1-(2-methylphenyl)urea. [Link]

• Wikipedia. (n.d.). Urea. [Link]

• Scribd. (n.d.). Urea Solution Stability Pharmaceutical Preparations. [Link]

• Semantic Scholar. (n.d.). Stability of urea in solution and pharmaceutical preparations. [Link]

• Sorek, M., et al. (2021). Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling. Frontiers in Microbiology, 12, 706859. [Link]

• ResearchGate. (n.d.). Analytical methodology for the determination of urea: Current practice and future trends. [Link]

• Huaxin Fertiliser Machinery. (n.d.). How to Store and Handle Urea Khad Safely. [Link]

• German Patent No. DE2759962C2. (1984).

• ResearchGate. (n.d.). Stability of urea in solution and pharmaceutical preparations. [Link]

• Wikipedia. (n.d.). Cyanamide. [Link]

• Krämer, M., Fry, H., & Kappenstein, O. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Food Additives & Contaminants: Part A, 38(6), 931–942. [Link]

• Pharmaceuticals (Basel). (2021). Aryl Urea Based Scaffolds for Multitarget Drug Discovery in Anticancer Immunotherapies. 14(4), 337. [Link]

• Sciencemadness Wiki. (n.d.). Urea. [Link]

• NFUonline. (2024). Urea fertilisers – best practices on storage, calibration and application. [Link]

• Asian Journal of Chemistry. (2013). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. 25(10), 5551-5554. [Link]

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Technical Support Center: Crystallization of 3-Amino-1-(2-methylphenyl)urea

Welcome to the technical support center for the crystallization of 3-Amino-1-(2-methylphenyl)urea (CAS 15940-63-3). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind crystallization protocols to overcome common challenges in obtaining high-purity, crystalline 3-Amino-1-(2-methylphenyl)urea.

Physicochemical Properties at a Glance

Before delving into troubleshooting, a foundational understanding of the physicochemical properties of 3-Amino-1-(2-methylphenyl)urea is paramount. These properties govern its behavior in solution and are critical for designing a successful crystallization strategy.

Property	Value	Source
CAS Number	15940-63-3	[1]
Molecular Formula	C₈H₁₁N₃O	[1]
Molecular Weight	165.19 g/mol	[1]
Predicted Melting Point	While no experimental data is publicly available for the exact melting point of 3-Amino-1-(2-methylphenyl)urea, a structurally related compound, 1-{(E)-[3-(1H-Imidazol-1-yl)-1-(4-methoxyphenyl)propylidene]amino}-3-(2-methylphenyl)urea, has a reported melting point of 363–365 K (90–92 °C). This suggests that the melting point of 3-Amino-1-(2-methylphenyl)urea is likely to be in a similar range, though experimental verification is necessary.	[2]
Predicted Solubility	Due to the presence of both a polar urea moiety capable of hydrogen bonding and a nonpolar 2-methylphenyl group, the solubility of 3-Amino-1-(2-methylphenyl)urea is expected to vary significantly with the solvent's polarity. It is predicted to have moderate solubility in polar protic solvents like ethanol and methanol, and lower solubility in non-polar solvents. The methyl group on the phenyl ring may slightly decrease water solubility compared to its non-methylated analog due to increased hydrophobicity.[3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the crystallization of 3-Amino-1-(2-methylphenyl)urea in a question-and-answer format. Each answer provides a mechanistic explanation and actionable protocols.

Q1: My 3-Amino-1-(2-methylphenyl)urea is "oiling out" instead of crystallizing upon cooling. What causes this and how can I fix it?

A1: The Phenomenon of "Oiling Out"

"Oiling out" or liquid-liquid phase separation occurs when a solute, upon cooling, separates from the solution as a supersaturated liquid phase (an oil) rather than a solid crystalline phase. This is a common problem for substituted ureas and is primarily caused by a high degree of supersaturation being achieved at a temperature that is still above the melting point of the solid or when the rate of cooling is too rapid for the molecules to organize into a crystal lattice. The presence of impurities can also stabilize the liquid-like clusters of solute molecules, hindering nucleation.

Causality and Troubleshooting Workflow:

The key is to control the rate of supersaturation generation and provide favorable conditions for nucleation.

Caption: Workflow for troubleshooting "oiling out".

Detailed Protocols:

• Reduce the Cooling Rate: Instead of transferring your flask directly to an ice bath, allow it to cool slowly to room temperature on the benchtop, insulated with glass wool or in a dewar. Once at room temperature, proceed with gradual cooling in a refrigerator and then a freezer.

• Decrease Solute Concentration: Start with a more dilute solution. While this may reduce the overall yield, it will lower the supersaturation level at any given temperature, giving the molecules more time to orient themselves into a crystal lattice.

• Solvent System Modification:

  • Anti-Solvent Addition: If you are using a good solvent (e.g., methanol, where the compound is highly soluble), slowly add a miscible "anti-solvent" (a solvent in which the compound is poorly soluble, e.g., water or hexane) at an elevated temperature until slight turbidity is observed. Then, allow the solution to cool slowly. The anti-solvent reduces the overall solvating power of the system, promoting crystallization.

  • Solvent Screening: A systematic solvent screening is highly recommended. The ideal solvent will dissolve the compound at an elevated temperature but have low solubility at room temperature or below. Based on the structure of 3-Amino-1-(2-methylphenyl)urea, a good starting point would be to test polar protic solvents like ethanol or isopropanol, and polar aprotic solvents like acetone or ethyl acetate. Mixtures of these solvents can also be effective.

Data-Driven Solvent Selection:

Solvent Class	Predicted Solubility	Rationale
Polar Protic (e.g., Methanol, Ethanol)	High to Moderate	The urea moiety will form strong hydrogen bonds with these solvents. The 2-methylphenyl group will limit very high solubility.
Polar Aprotic (e.g., Acetone, Ethyl Acetate)	Moderate to Low	The carbonyl group can act as a hydrogen bond acceptor, but the lack of a donor proton on the solvent will result in weaker interactions compared to protic solvents.
Non-Polar (e.g., Toluene, Hexane)	Very Low	The polar urea group will have very unfavorable interactions with these solvents.
Water	Low to Moderate	The amino and urea groups will interact with water, but the aromatic ring will reduce overall solubility.

A systematic approach to solvent screening is crucial.

Caption: Systematic workflow for solvent screening.

Q2: The yield of my crystallization is very low. How can I improve it?

A2: Maximizing Crystallization Yield

Low yield is a common issue that can often be addressed by optimizing several experimental parameters. The primary reasons for low yield are typically high solubility of the compound in the mother liquor at low temperatures, incomplete precipitation, or material loss during handling.

Strategies for Yield Improvement:

• Optimize the Solvent System: The choice of solvent is critical. An ideal solvent will have a steep solubility curve, meaning it dissolves a large amount of the compound when hot and very little when cold.

  • Protocol: Perform small-scale solubility tests. Dissolve a known amount of your compound in a minimal amount of a hot solvent. Cool the solution to a specific low temperature (e.g., 0 °C or -20 °C) and isolate the crystals. Measure the amount of compound remaining in the mother liquor (e.g., by evaporating the solvent) to determine the solubility at that temperature. The solvent that gives the lowest solubility at the final cooling temperature will likely provide the highest yield.

• Control the Final Cooling Temperature: Ensure that you are cooling the crystallization mixture to a sufficiently low temperature to maximize precipitation. Cooling to 0 °C in an ice bath or to -20 °C in a freezer can significantly increase the yield compared to crystallization at room temperature.

• Minimize the Volume of Solvent: Use the minimum amount of hot solvent required to fully dissolve the crude product. An excess of solvent will result in a higher amount of the compound remaining in the mother liquor upon cooling.

• "Salting Out": In aqueous crystallizations, the addition of a salt (e.g., NaCl) can decrease the solubility of the organic compound, leading to a higher yield. This is due to the salt ions competing for hydration by water molecules, reducing the amount of "free" water available to solvate the organic compound.

• Seeding: If you have a small amount of pure crystalline material, adding a seed crystal to the supersaturated solution can induce crystallization and improve the overall yield by providing a template for crystal growth.

Q3: I am concerned about polymorphism. How can I ensure I am consistently crystallizing the desired polymorph?

A3: Understanding and Controlling Polymorphism

Polymorphism is the ability of a solid material to exist in more than one form or crystal structure.[4] Different polymorphs can have different physicochemical properties, including solubility, melting point, and stability, which is of critical importance in the pharmaceutical industry. For aryl ureas, polymorphism is a known phenomenon, often influenced by the pattern of hydrogen bonding.[3]

Key Factors Influencing Polymorphism:

• Solvent: The polarity and hydrogen bonding capability of the solvent can influence which polymorph is favored.

• Cooling Rate: Rapid cooling often yields a metastable polymorph, while slow cooling is more likely to produce the thermodynamically stable form.

• Temperature: The crystallization temperature can determine which polymorph nucleates and grows.

• Presence of Impurities: Impurities can sometimes inhibit the formation of one polymorph while favoring another.

Protocol for Polymorph Screening and Control:

• Systematic Crystallization Studies: Crystallize the compound from a variety of solvents with different polarities (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene, and water/ethanol mixtures).

• Vary the Cooling Rate: For a given solvent system, perform crystallizations with both rapid cooling (e.g., direct immersion in an ice bath) and slow cooling (e.g., allowing the insulated vessel to cool to room temperature overnight).

• Characterize the Solids: Analyze the resulting crystals from each experiment using techniques such as:

  • Powder X-ray Diffraction (PXRD): This is the definitive method for identifying different crystal forms.

  • Differential Scanning Calorimetry (DSC): Different polymorphs will exhibit different melting points and may show solid-state transitions.

  • Infrared (IR) or Raman Spectroscopy: The vibrational modes of the molecules can differ in different crystal lattices, leading to distinct spectra.

• Seeding: Once you have identified and isolated a desired polymorph, use it to seed subsequent crystallizations to ensure the consistent formation of that specific form.

Caption: Workflow for polymorph screening and control.

By systematically exploring these variables, you can identify the conditions that consistently produce the desired crystalline form of 3-Amino-1-(2-methylphenyl)urea.

References

• Desiraju, G. R. et al. Crystal Structures of N-Aryl-N′-4-Nitrophenyl Ureas: Molecular Conformation and Weak Interactions Direct the Strong Hydrogen Bond Synthon. Crystal Growth & Design2013, 13 (5), 2195–2205.
• Weber, H. P. et al. High-pressure polymorphism in deuterated urea. The Journal of Chemical Physics2002, 117 (14), 6724–6728.
• Tiekink, E. R. T. et al. 1-{(E)-[3-(1H-Imidazol-1-yl)-1-(4-methoxyphenyl)propylidene]amino}-3-(2-methylphenyl)urea. Acta Crystallographica Section E: Structure Reports Online2012, 68 (7), o1799–o1800.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Amino-1-(2-methylphenyl)urea

Welcome to the technical support guide for the synthesis of 3-Amino-1-(2-methylphenyl)urea, a substituted semicarbazide of interest in pharmaceutical and chemical research. The standard synthesis involves the nucleophilic addition of hydrazine to 2-methylphenyl isocyanate (o-tolyl isocyanate). While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact yield and purity.

This guide is designed to help you, the researcher, anticipate, identify, and troubleshoot these common issues. We will delve into the mechanisms of byproduct formation and provide field-proven protocols to optimize your synthesis and purification processes.

Part 1: The Ideal vs. The Reality of Synthesis

The target reaction is the selective mono-acylation of hydrazine. The high reactivity of the isocyanate functional group is both a benefit for forming the desired product and a liability, as it can engage with various other nucleophiles, including reactants, products, and contaminants.

The Intended Reaction Pathway

The core of the synthesis is the reaction between o-tolyl isocyanate and hydrazine. Hydrazine, acting as the nucleophile, attacks the electrophilic carbonyl carbon of the isocyanate.

Caption: Ideal synthesis pathway for 3-Amino-1-(2-methylphenyl)urea.

Part 2: Troubleshooting Guide for Common Side Reactions

This section addresses the most frequently encountered problems during the synthesis in a question-and-answer format.

Question 1: My reaction produced a significant amount of a high-melting, insoluble white precipitate. What is it, and how can I prevent it?

Answer: This is almost certainly 1,3-bis(2-methylphenyl)urea , a symmetrically substituted urea.

• Causality & Mechanism: This side product forms when the o-tolyl isocyanate reacts with o-toluidine. The o-toluidine is generated in situ from the reaction of the isocyanate with trace amounts of water present in your solvent, reagents, or glassware.[1] The isocyanate first reacts with water to form an unstable carbamic acid, which rapidly decarboxylates to yield the amine and carbon dioxide.[1] This newly formed amine is highly reactive and immediately consumes another molecule of isocyanate. The reaction between an amine and an isocyanate is often much faster than the reaction of an alcohol (or water) with an isocyanate, making even small amounts of water problematic.[1]

Caption: Formation of the symmetrical urea byproduct via water contamination.

• Preventative Measures:

  • Rigorous Drying: Dry all glassware in an oven (e.g., 120 °C) for several hours and cool under a stream of inert gas or in a desiccator.

  • Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents like THF, DCM, or DMF are common choices for this reaction.[2]

  • Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.[3]

• Troubleshooting & Purification: This byproduct is typically much less soluble than the desired semicarbazide product in many organic solvents. It can often be removed by filtering the crude reaction mixture or by selective precipitation during workup or recrystallization.

Question 2: My product yield is low, and I've identified a byproduct with a mass corresponding to two isocyanate units plus one hydrazine unit. What went wrong?

Answer: You have likely formed 1,2-bis[2-(2-methylphenyl)carbamoyl]hydrazine (also known as 1,2-bis(2-methylphenyl)carbohydrazide).

• Causality & Mechanism: This byproduct arises from the double acylation of hydrazine. Because hydrazine has two nucleophilic -NH₂ groups, it can react with two molecules of the isocyanate. This is especially prevalent if the local concentration of the isocyanate is high relative to hydrazine.

Caption: Competing pathways of mono- vs. double-addition to hydrazine.

• Preventative Measures:

  • Stoichiometry: Use a slight molar excess of hydrazine (e.g., 1.1 to 1.5 equivalents) to favor the mono-addition product.

  • Controlled Addition: Add the o-tolyl isocyanate solution slowly and dropwise to a stirred solution of hydrazine. This maintains a low concentration of isocyanate, minimizing the chance of double addition.

  • Temperature Control: Perform the addition at a reduced temperature (e.g., 0-5 °C) to moderate the reaction rate and improve selectivity.

• Troubleshooting & Purification: This byproduct has a polarity similar to the desired product, making separation by simple filtration or crystallization difficult. Column chromatography is the most effective method for its removal.[4]

Question 3: After purification, I still see a minor impurity with a high molecular weight, seemingly from the product reacting further. What is this?

Answer: This is likely a biuret-type adduct , formed from the reaction of your desired product, 3-Amino-1-(2-methylphenyl)urea, with another molecule of o-tolyl isocyanate.

• Causality & Mechanism: The product itself contains nucleophilic N-H groups. The terminal -NH₂ group is particularly susceptible to reacting with any excess isocyanate present in the reaction mixture, especially at elevated temperatures or during prolonged reaction times. This leads to the formation of a biuret or a related carbohydrazide structure.[5][6]

• Preventative Measures:

  • Strict Stoichiometry: Avoid using an excess of o-tolyl isocyanate. Careful weighing and calculation of molar equivalents are critical.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to ensure the consumption of the starting isocyanate without prolonged exposure of the product to reaction conditions.

  • Controlled Addition: As with preventing double-addition, the slow, controlled addition of the isocyanate helps to ensure it reacts preferentially with the more abundant and more nucleophilic hydrazine starting material rather than the product.

• Troubleshooting & Purification: Similar to the double-addition product, this high-molecular-weight impurity typically requires purification by column chromatography for complete removal.

Part 3: FAQs - Experimental and Purification Best Practices

Question	Best Practice & Rationale
What is the optimal solvent?	Anhydrous aprotic solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile.[2] Rationale: These solvents will not react with the isocyanate and can be obtained in high purity with low water content, minimizing the formation of the 1,3-bis(2-methylphenyl)urea byproduct.[1]
What is the ideal temperature profile?	0-5 °C during isocyanate addition, then warm to room temperature. Rationale: The initial low temperature helps control the exothermic reaction and improves selectivity for mono-addition.[7] Allowing the reaction to warm to room temperature ensures it proceeds to completion in a reasonable timeframe.
How do I effectively purify the final product?	A multi-step approach is often best: 1. Filtration/Trituration: If the symmetrical urea byproduct has precipitated, it can be removed by filtration. Alternatively, stirring the crude solid in a solvent where the byproduct is insoluble (e.g., diethyl ether) can wash away the desired product. 2. Recrystallization: If a suitable solvent system can be found, recrystallization is effective for removing minor impurities. 3. Column Chromatography: This is the most robust method for removing structurally similar byproducts like the double-addition and biuret adducts.[4] A silica gel column with a gradient elution of ethyl acetate in hexanes is a common starting point.

Part 4: Optimized Protocols

Protocol 1: Recommended Synthesis of 3-Amino-1-(2-methylphenyl)urea

This protocol is designed to minimize the formation of the key side products discussed above.

• Preparation: Under an inert atmosphere (N₂), add anhydrous hydrazine (1.2 eq.) to a three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel. Dilute with anhydrous THF (approx. 0.5 M concentration relative to hydrazine).

• Cooling: Cool the stirred hydrazine solution to 0 °C using an ice-water bath.

• Isocyanate Addition: Dissolve o-tolyl isocyanate (1.0 eq.) in a separate volume of anhydrous THF. Add this solution to the dropping funnel and add it dropwise to the cold hydrazine solution over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction by TLC for the disappearance of the isocyanate.

• Workup: Once the reaction is complete, reduce the solvent volume under reduced pressure. The crude product can then be precipitated by the addition of a non-polar solvent like hexanes or purified directly.

Protocol 2: Purification by Column Chromatography

• Adsorption: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate. Add a small amount of silica gel ("dry loading") and evaporate the solvent to obtain a free-flowing powder.

• Column Packing: Pack a silica gel column using a non-polar solvent (e.g., 100% hexanes or 5% ethyl acetate in hexanes).

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin eluting the column with a low-polarity solvent mixture (e.g., 10-20% ethyl acetate in hexanes). Gradually increase the polarity of the mobile phase (e.g., to 30%, 50%, and 70% ethyl acetate).

• Collection: Collect fractions and analyze them by TLC to identify and combine those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Amino-1-(2-methylphenyl)urea.

Part 5: Compound Data Summary

Compound	Role	Formula	MW ( g/mol )	Key Characteristics
o-Tolyl Isocyanate	Reactant	C₈H₇NO	133.15	Moisture-sensitive liquid.[8]
Hydrazine	Reactant	H₄N₂	32.05	Highly nucleophilic; use anhydrous.[9]
3-Amino-1-(2-methylphenyl)urea	Target Product	C₈H₁₁N₃O	177.20	Typically a crystalline solid.
1,3-bis(2-methylphenyl)urea	Side Product	C₁₅H₁₆N₂O	240.30	High melting point, poor solubility in common solvents.[10]
1,2-bis(2-methylphenyl)carbohydrazide	Side Product	C₁₆H₁₈N₄O₂	314.34	Polarity similar to the target product.
Biuret-type Adduct	Side Product	C₁₆H₁₈N₄O₂	310.35	High molecular weight impurity.[5]

References

• Bansagi, J., Wilson-Konderka, C., Debrauwer, V., Narayanan, P., & Batey, R. A. (2022). Monosubstituted Carbamoylimidazoles as Precursors for the Synthesis of Ureas, Carbamates, Thiocarbamates, and Other Carbamoyl-Containing Functional Groups. The Journal of Organic Chemistry, 87(17), 11329–11349. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Retrieved from [Link]

• Organic Reaction Mechanisms. (n.d.). Urea Formation - Common Conditions. Retrieved from [Link]

• Shelkovnikov, V. V., & Shelkovnikova, O. S. (2019). PECULIARITIES OF ISOCYANATES INTERACTION WITH HYDRAZINE DERIVATIVES. Butlerov Communications, 59(8), 1-28. Available at: [Link]

• Usharani, V., Bhujanga Rao, A. K. S., Pulla Reddy, M., & Dubey, P. K. (2012). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, 24(12), 5537-5541. Available at: [Link]

• Costantino, G., & Macchiarulo, A. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(24), 7658. Available at: [Link]

• Al-Hiari, Y. M., Qaisi, A. M., El-Abadelah, M. M., & Voelter, W. (2007). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molecules, 12(7), 1383–1392. Available at: [Link]

• Chamni, S., He, Y., Morris, K. L., Smith, R. C., & He, J. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Cogent Chemistry, 6(1), 1794760. Available at: [Link]

• Semicarbazide. (n.d.). In Wikipedia. Retrieved from [Link]

• Audrieth, L. F., & Kippur, P. S. (1963). Semicarbazide. Inorganic Syntheses, 1, 90-93.
• Patent EP1710228A2. (2006). Biuret compounds, their preparation and use and intermediates for their preparation. Google Patents.

• PrepChem. (2023). Synthesis of biuret. Retrieved from [Link]

• Sadek, P. C. (2000). The HPLC Solvent Guide. John Wiley & Sons.
• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons.
• Patent US4482738A. (1984). Process for preparing semicarbazide hydrochloride. Google Patents.
• Patent US2145392A. (1939). Preparation of biuret. Google Patents.

• Organic Chemistry Portal. (n.d.). Hydrazine. Retrieved from [Link]

• Zhang, Y., et al. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. Molecules, 29(15), 3456. Available at: [Link]

• Sathyadevi, P., et al. (2011). Reaction of isocyanates with active hydrogen compounds. International Journal of Chemical Sciences, 9(3), 1139-1152.
• Patent WO2001004115A2. (2001). Novel process for synthesis of heteroaryl-substituted urea compounds. Google Patents.
• Patent US7914682B2. (2011). Method for removing impurities from a urea solution. Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP1710228A2 - Biuret compounds, their preparation and use and intermediates for their preparation - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. PECULIARITIES OF ISOCYANATES INTERACTION WITH HYDRAZINE DERIVATIVES | Kirilin | Fine Chemical Technologies [finechem-mirea.ru]
• 8. Reactions of isocyanates with active hydrogen compounds [ebrary.net]
• 9. Hydrazine [organic-chemistry.org]
• 10. tandfonline.com [tandfonline.com]

Technical Support Center: Refining Analytical Detection of 3-Amino-1-(2-methylphenyl)urea

Welcome to the technical support center for the analytical detection of 3-Amino-1-(2-methylphenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the analysis of this compound. Our approach is rooted in practical, field-proven insights to ensure the integrity and success of your experimental outcomes.

Introduction to Analytical Challenges

3-Amino-1-(2-methylphenyl)urea is a substituted phenylurea, a class of compounds that can present unique analytical challenges. These may include issues with solubility, thermal stability, and chromatographic behavior. This guide will address these potential hurdles with specific, actionable solutions for common analytical platforms such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Part 1: High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

HPLC is a primary technique for the analysis of phenylurea compounds due to their polarity and potential thermal lability. Below are common issues and their resolutions.

FAQ 1: Why am I seeing poor peak shape (tailing or fronting) for my 3-Amino-1-(2-methylphenyl)urea peak?

Answer:

Poor peak shape is a common issue that can compromise the accuracy of quantification. The causes can be multifaceted, ranging from interactions with the stationary phase to issues with the mobile phase or the HPLC system itself.

Possible Causes & Solutions:

• Secondary Silanol Interactions: Residual, un-capped silanols on the surface of C18 columns can interact with the basic amine groups of your analyte, leading to peak tailing.

  • Solution: Switch to a column with high-purity silica and robust end-capping. Alternatively, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mitigate these interactions. A mobile phase pH adjustment can also help; for a basic compound, a lower pH will ensure it is in its protonated form, which may reduce tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broadened and asymmetric peaks.[1]

  • Solution: Reduce the injection volume or the concentration of your sample. Perform a loading study by injecting serial dilutions of your sample to determine the optimal concentration range for your column.[2]

• Mismatched Injection Solvent: If the solvent used to dissolve your sample is significantly stronger (more eluting power) than your mobile phase, it can cause peak distortion.

  • Solution: Whenever feasible, dissolve and inject your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

• Column Void or Contamination: A void at the head of the column or contamination from previous analyses can distort the sample path, leading to split or misshapen peaks.[3]

  • Solution: First, try back-flushing the column to remove any particulate matter. If this does not resolve the issue, a guard column can protect the analytical column from contaminants. If a void is suspected, the column may need to be replaced.

Experimental Protocol: Optimizing Peak Shape

• Mobile Phase Modification:

  • Prepare your aqueous mobile phase (e.g., water with 0.1% formic acid) and your organic mobile phase (e.g., acetonitrile with 0.1% formic acid).

  • If peak tailing is observed, prepare a new aqueous mobile phase containing a competing base, such as 0.1% TEA, and re-analyze your sample.

• Sample Dilution Series:

  • Prepare a stock solution of 3-Amino-1-(2-methylphenyl)urea in a suitable solvent (e.g., methanol or acetonitrile).

  • Create a dilution series (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL).

  • Inject each concentration and observe the peak shape to identify the concentration at which overloading occurs.

• Injector Solvent Test:

  • Dissolve your analyte in two different solvents: one that matches the initial mobile phase composition and another that is a stronger solvent (e.g., 100% acetonitrile).

  • Inject both samples and compare the peak shapes.

Visualization: Troubleshooting Peak Shape

Caption: Decision tree for troubleshooting poor peak shape in HPLC.

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting Guide

While less common for polar compounds like substituted ureas, GC-MS can be employed, typically with a derivatization step.

FAQ 2: My 3-Amino-1-(2-methylphenyl)urea appears to be degrading in the GC inlet. What can I do?

Answer:

Thermal degradation is a significant challenge for many phenylurea compounds in GC analysis. The high temperatures of the injector port can cause the molecule to break down, leading to poor sensitivity, reproducibility, and the appearance of unexpected peaks.

Possible Causes & Solutions:

• High Inlet Temperature: The most direct cause of thermal degradation.

  • Solution: Optimize the injector temperature by starting at a lower temperature (e.g., 200 °C) and gradually increasing it to find a balance between efficient volatilization and minimal degradation.

• Analyte Instability: The inherent chemical structure of 3-Amino-1-(2-methylphenyl)urea may make it susceptible to heat.

  • Solution: Derivatization is often necessary to create a more thermally stable and volatile compound. Silylation (e.g., with BSTFA) or acylation are common approaches for compounds with active hydrogens.

Experimental Protocol: Derivatization for GC-MS Analysis

• Sample Preparation:

  • Accurately weigh a known amount of your sample into a reaction vial.

  • Add a suitable solvent (e.g., pyridine or acetonitrile).

• Derivatization Reaction:

  • Add the derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

  • Cap the vial tightly and heat at a controlled temperature (e.g., 60-70 °C) for a specified time (e.g., 30-60 minutes).

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

  • Develop a temperature program that effectively separates the derivatized analyte from any byproducts.

Visualization: GC-MS Workflow with Derivatization

Caption: Workflow for GC-MS analysis with a derivatization step.

Part 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Troubleshooting Guide

LC-MS/MS offers high sensitivity and selectivity, making it a powerful tool for trace-level analysis.

FAQ 3: I am experiencing low sensitivity and a noisy baseline in my LC-MS/MS analysis. How can I improve my signal-to-noise ratio?

Answer:

Low sensitivity and a noisy baseline can be frustrating and can compromise the limit of detection (LOD) and limit of quantification (LOQ) of your assay.[4] These issues often stem from suboptimal ionization, matrix effects, or contamination.

Possible Causes & Solutions:

• Inefficient Ionization: The mobile phase composition can significantly impact the efficiency of analyte ionization in the mass spectrometer source.

  • Solution: For positive ion mode, ensure your mobile phase has a suitable proton source, such as 0.1% formic acid or acetic acid. For negative ion mode, a proton acceptor like ammonia or a small amount of ammonium hydroxide can be beneficial. Experiment with different mobile phase additives to find the optimal conditions for your analyte.

• Matrix Effects: Co-eluting compounds from your sample matrix can suppress or enhance the ionization of your target analyte, leading to inaccurate and irreproducible results.

  • Solution: Improve your sample preparation to remove interfering matrix components. Techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be very effective. Also, consider adjusting your chromatography to separate the analyte from the interfering compounds.

• Contamination: Contaminants in the mobile phase, solvents, or from the LC system itself can contribute to a high chemical background and a noisy baseline.[4]

  • Solution: Use high-purity, LC-MS grade solvents and additives. Regularly flush your LC system to remove any accumulated contaminants. A well-maintained system is crucial for sensitive analysis.

• Suboptimal MS Parameters: The settings on your mass spectrometer, such as ion source voltages, gas flows, and temperatures, need to be optimized for your specific analyte.

  • Solution: Perform a tuning and optimization of the MS parameters using a standard solution of 3-Amino-1-(2-methylphenyl)urea. This will ensure that the instrument is operating at its maximum sensitivity for your compound of interest.

Quantitative Data Summary: Example LC-MS/MS Parameters

Parameter	Recommended Starting Point	Optimization Notes
Column	C18, 2.1 x 50 mm, 1.8 µm	A shorter column can reduce run times, while a longer column may provide better resolution from matrix components.
Mobile Phase A	Water + 0.1% Formic Acid	Test different acid modifiers (e.g., acetic acid) and concentrations.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Methanol can also be tested as the organic modifier.
Flow Rate	0.3 - 0.5 mL/min	Lower flow rates can sometimes improve ionization efficiency.
Ionization Mode	Positive Electrospray (ESI+)	Phenylurea compounds generally ionize well in positive mode.
Precursor Ion	[M+H]+	Calculate the exact mass of the protonated molecule.
Product Ions	To be determined experimentally	Perform a product ion scan to identify the most stable and abundant fragment ions for Multiple Reaction Monitoring (MRM).

Visualization: Enhancing LC-MS/MS Sensitivity

Caption: Troubleshooting low sensitivity in LC-MS/MS analysis.

References

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Bowen, C. L., & Licea-Perez, H. (2013). Development of a sensitive and selective LC-MS/MS method for the determination of urea in human epithelial lining fluid. Journal of Chromatography B, 917-918, 24–29. [Link]

• Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. Retrieved from [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America, 30(7), 564-569. [Link]

• McCalley, D. V. (2017). A critical evaluation of the theory of peak shape in liquid chromatography. Journal of Chromatography A, 1523, 2-15. [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? LCGC North America, 40(8), 353-357. [Link]

• Waters Corporation. (n.d.). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]

• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

Sources

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• 2. m.youtube.com [m.youtube.com]
• 3. waters.com [waters.com]
• 4. zefsci.com [zefsci.com]

Technical Support Center: Enhancing the Biological Efficacy of 3-Amino-1-(2-methylphenyl)urea Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Amino-1-(2-methylphenyl)urea derivatives. This guide is designed to provide expert insights and practical troubleshooting advice to help you navigate the complexities of your experiments and enhance the biological efficacy of these promising compounds. Drawing from extensive experience in the field, this resource addresses common challenges with a focus on scientific causality and robust experimental design.

Introduction to 3-Amino-1-(2-methylphenyl)urea Derivatives as p38 MAPK Inhibitors

Aryl urea derivatives are a well-established class of compounds in medicinal chemistry, known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2] The urea functionality is adept at forming stable hydrogen bonds with protein targets, making it a valuable scaffold in drug design.[3] Specifically, N-pyrazole, N'-aryl ureas have been identified as potent inhibitors of p38 mitogen-activated protein kinase (MAPK).[4] The p38 MAPK signaling pathway is a crucial regulator of inflammatory responses, and its inhibition is a key therapeutic strategy for autoimmune diseases.[5][6]

The inhibitory mechanism of these urea-based compounds is often allosteric. They bind to a region distinct from the ATP-binding site, stabilizing a conformation of the kinase that is incompatible with ATP binding.[7] This guide will focus on troubleshooting and frequently asked questions related to the evaluation of 3-Amino-1-(2-methylphenyl)urea derivatives as potential p38 MAPK inhibitors.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis, purification, and biological evaluation of 3-Amino-1-(2-methylphenyl)urea derivatives.

Synthesis and Purification Challenges

Problem: Low yield or incomplete reaction during the synthesis of 3-Amino-1-(2-methylphenyl)urea derivatives.

Potential Causes & Solutions:

• Reagent Purity: The purity of the starting materials, particularly the isocyanate and amine, is critical. Impurities can lead to side reactions and reduced yields.

  • Solution: Ensure all reagents are of high purity. If necessary, purify the starting materials before use.

• Reaction Conditions: The reaction between an isocyanate and an amine is typically rapid. However, suboptimal conditions can hinder the reaction.

  • Solution: The reaction is often carried out in an inert, anhydrous solvent like THF or dichloromethane. Ensure the reaction is performed under a dry atmosphere (e.g., nitrogen or argon) to prevent the isocyanate from reacting with water. While the reaction is often fast at room temperature, gentle heating might be required for less reactive starting materials. Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Problem: Difficulty in purifying the final compound.

Potential Causes & Solutions:

• Residual Starting Materials: Unreacted starting materials can co-elute with the product during chromatography.

  • Solution: Optimize the stoichiometry of the reactants to ensure complete consumption of the limiting reagent. A slight excess of the more volatile reactant can sometimes be used and then easily removed under vacuum.

• Byproduct Formation: Side reactions can lead to impurities that are difficult to separate from the desired product.

  • Solution: In addition to optimizing reaction conditions, consider alternative purification techniques. If silica gel chromatography is challenging, reversed-phase chromatography may offer better separation. Recrystallization is also a powerful purification method if a suitable solvent system can be identified.

Solubility and Compound Handling Issues

Problem: The 3-Amino-1-(2-methylphenyl)urea derivative has poor solubility in aqueous buffers used for biological assays.

Potential Causes & Solutions:

• Hydrophobicity: The aromatic rings in the molecule contribute to its hydrophobicity, leading to low aqueous solubility.

  • Solution:

    • Co-solvents: Prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into the aqueous assay buffer. Be mindful of the final DMSO concentration, as it can affect enzyme activity and cell viability. It is crucial to determine the DMSO tolerance of your specific assay.

    • Formulation Strategies: For in vivo studies, consider formulation strategies such as the use of cyclodextrins or lipid-based delivery systems to improve solubility and bioavailability.

Problem: Compound precipitates out of solution during the experiment.

Potential Causes & Solutions:

• Exceeding Solubility Limit: The final concentration of the compound in the assay buffer may be above its solubility limit.

  • Solution: Determine the maximum solubility of your compound in the assay buffer. Always visually inspect for precipitation after diluting the stock solution. If precipitation is observed, the experiment should be repeated at a lower, soluble concentration.

• Buffer Composition: The pH and ionic strength of the buffer can influence the solubility of the compound.

  • Solution: Evaluate the solubility of your compound in a few different buffers with varying pH and salt concentrations to find the optimal conditions.

In Vitro Kinase Assay Troubleshooting

Problem: High background signal in the kinase assay.

Potential Causes & Solutions:

• Compound Interference: The test compound may interfere with the detection method (e.g., fluorescence quenching or enhancement).

  • Solution: Run a control experiment with the compound and all assay components except the kinase enzyme. A high signal in this control indicates compound interference.

• ATP Contamination: The ATP stock may be contaminated with ADP, which can be a source of background in ADP-detection based assays.

  • Solution: Use high-purity ATP and prepare fresh stock solutions.

• Non-specific Binding: The compound may bind non-specifically to the assay plate or other components.

  • Solution: Include a detergent like Triton X-100 or Tween-20 in the assay buffer to minimize non-specific binding.

Problem: Inconsistent IC50 values.

Potential Causes & Solutions:

• Assay Conditions: Variations in assay conditions such as incubation time, temperature, and reagent concentrations can lead to variability in IC50 values.

  • Solution: Standardize all assay parameters and ensure they are consistently maintained across experiments. Use a positive control inhibitor with a known IC50 to monitor assay performance.

• Enzyme Concentration: The concentration of the kinase can significantly impact the measured IC50 value.

  • Solution: Use a consistent concentration of the kinase in all experiments. The kinase concentration should be in the linear range of the assay.

• ATP Concentration: For ATP-competitive inhibitors, the IC50 value is dependent on the ATP concentration. While many aryl ureas are allosteric inhibitors, it is still good practice to maintain a consistent ATP concentration.

  • Solution: Use an ATP concentration that is close to the Km value for the kinase to ensure a sensitive and physiologically relevant assay.

Table 1: Key Parameters for a p38 MAPK Inhibition Assay

Parameter	Recommended Range/Condition	Rationale
p38 MAPKα concentration	5-20 nM	Ensures a robust signal within the linear range of the assay.
Substrate (e.g., ATF2)	1-5 µM	Should be at or above the Km for the substrate to ensure saturation.
ATP concentration	10-100 µM	Close to the Km of p38 MAPKα for ATP.
Incubation Time	30-60 minutes	Allows for sufficient product formation without significant substrate depletion.
Temperature	30 °C or Room Temperature	Consistent temperature is crucial for reproducible enzyme kinetics.
DMSO Concentration	< 1% (v/v)	Minimizes solvent effects on enzyme activity.

Cell-Based Assay Troubleshooting

Problem: Low potency or lack of activity in cell-based assays despite good in vitro activity.

Potential Causes & Solutions:

• Poor Cell Permeability: The compound may not be able to efficiently cross the cell membrane to reach its intracellular target.

  • Solution: Assess the physicochemical properties of the compound, such as lipophilicity (LogP). If permeability is an issue, medicinal chemistry efforts may be needed to modify the structure to improve its drug-like properties.

• Efflux by Transporters: The compound may be a substrate for efflux pumps (e.g., P-glycoprotein), which actively transport it out of the cell.

  • Solution: Test for efflux pump liability using specific inhibitors of these transporters.

• Metabolic Instability: The compound may be rapidly metabolized by the cells into an inactive form.

  • Solution: Perform metabolic stability assays using liver microsomes or hepatocytes to assess the metabolic fate of the compound.

• High Protein Binding: The compound may bind extensively to proteins in the cell culture medium, reducing the free concentration available to interact with the target.

  • Solution: Measure the extent of plasma protein binding. While challenging to modify, this information is crucial for interpreting the discrepancy between in vitro and cellular activity.

Problem: Cellular toxicity observed at concentrations close to the effective concentration.

Potential Causes & Solutions:

• Off-Target Effects: The compound may be hitting other targets in the cell, leading to toxicity.

  • Solution: Perform a kinase panel screen to assess the selectivity of the compound. Evaluate the effect of the compound on cell viability using multiple assays (e.g., MTT, CellTiter-Glo) and in different cell lines.

• Compound Degradation: The compound may degrade in the cell culture medium into a toxic byproduct.

  • Solution: Assess the stability of the compound in cell culture medium over the time course of the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the expected binding mode of 3-Amino-1-(2-methylphenyl)urea derivatives to p38 MAPK?

A1: Based on studies of similar N-aryl urea inhibitors, these compounds are expected to bind to a hydrophobic pocket adjacent to the ATP-binding site. The urea moiety typically forms key hydrogen bonds with the hinge region of the kinase, specifically with the backbone amide of a conserved residue. The 2-methylphenyl group will likely occupy a hydrophobic pocket, and the orientation of this group is critical for potency. The "amino" part of the "3-Amino" substituent would need further investigation to determine its role in binding, which could involve additional hydrogen bonding or ionic interactions.

Q2: How can I confirm that my compound is inhibiting p38 MAPK in cells?

A2: To confirm target engagement in a cellular context, you should measure the phosphorylation status of a known downstream substrate of p38 MAPK. A common and reliable method is to use a Western blot to detect the levels of phosphorylated heat shock protein 27 (pHSP27) or phosphorylated activating transcription factor 2 (pATF2). A potent and specific inhibitor should reduce the levels of these phosphorylated proteins in a dose-dependent manner upon stimulation (e.g., with lipopolysaccharide (LPS) or anisomycin).

Q3: What are the essential controls for a cellular p38 MAPK assay?

A3:

• Vehicle Control: Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve the test compound. This serves as the baseline for maximal p38 MAPK activity.

• Unstimulated Control: Cells that are not treated with the stimulus (e.g., LPS). This shows the basal level of p38 MAPK activity.

• Positive Control Inhibitor: A well-characterized p38 MAPK inhibitor (e.g., SB203580) should be included to validate the assay.

• Stimulus Control: Cells treated with the stimulus to induce p38 MAPK activation.

Q4: My compound shows good activity against p38 MAPKα but is less active against other isoforms (β, γ, δ). Is this expected?

A4: Yes, it is possible and often desirable to have isoform selectivity. While the ATP-binding site is highly conserved among the p38 MAPK isoforms, the allosteric binding pocket where many urea-based inhibitors bind can have subtle differences. These differences can be exploited to achieve selectivity. The structure-activity relationship (SAR) studies for your series of compounds will be crucial in understanding and optimizing for isoform selectivity.[5]

Q5: What are some strategies to improve the in vivo efficacy of my 3-Amino-1-(2-methylphenyl)urea derivative?

A5: Enhancing in vivo efficacy involves optimizing the pharmacokinetic properties of the compound.

• Improve Solubility: As discussed in the troubleshooting section, formulation strategies can significantly improve bioavailability.

• Increase Metabolic Stability: Medicinal chemistry approaches can be used to block sites of metabolism. For example, replacing a metabolically labile proton with a fluorine atom.

• Optimize Permeability: Balancing lipophilicity is key. Very lipophilic compounds may have poor solubility and high plasma protein binding, while very polar compounds may have poor membrane permeability.

• Reduce Efflux: Structural modifications can be made to reduce the compound's affinity for efflux transporters.

Experimental Protocols

Protocol 1: General Procedure for a p38 MAPKα In Vitro Kinase Assay

This protocol provides a general framework. Specific concentrations and incubation times should be optimized for your particular assay format (e.g., radiometric, fluorescence-based, or luminescence-based).

• Prepare Reagents:

  • Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl2, 0.5 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

  • Enzyme: Recombinant human p38 MAPKα.

  • Substrate: ATF2 peptide.

  • ATP: Prepare a stock solution in water.

  • Test Compound: Prepare a dilution series from a DMSO stock.

• Assay Procedure:

  • Add 5 µL of the test compound or vehicle (DMSO) to the wells of a 96-well plate.

  • Add 10 µL of the substrate solution.

  • Add 10 µL of the enzyme solution to initiate the reaction.

  • Incubate for 10 minutes at room temperature.

  • Add 25 µL of an ATP solution containing [γ-33P]ATP to start the phosphorylation reaction.

  • Incubate for 45 minutes at 30 °C.

  • Stop the reaction by adding 50 µL of 3% phosphoric acid.

  • Transfer 10 µL of the reaction mixture onto a P30 filtermat.

  • Wash the filtermat three times with 75 mM phosphoric acid and once with methanol.

  • Allow the filtermat to dry and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for Phospho-HSP27 in Stimulated Cells

• Cell Culture and Treatment:

  • Plate cells (e.g., THP-1 or HeLa) in a 6-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the 3-Amino-1-(2-methylphenyl)urea derivative or vehicle for 1 hour.

  • Stimulate the cells with a suitable agonist (e.g., 1 µg/mL LPS for THP-1 cells or 10 µg/mL anisomycin for HeLa cells) for 30 minutes.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet the cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against phospho-HSP27 (Ser82) overnight at 4 °C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total HSP27 and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-HSP27 signal to the total HSP27 signal and the loading control.

  • Plot the normalized signal versus the compound concentration to assess the dose-dependent inhibition of HSP27 phosphorylation.

Visualizations

Signaling Pathway of p38 MAPK

Caption: p38 MAPK signaling pathway and the point of inhibition.

Experimental Workflow for a Cell-Based Assay

Caption: Workflow for assessing p38 MAPK inhibition in cells.

References

• Tong, L., et al. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry, 45(25), 5581-5592. Available at: [Link]

• Pargellis, C., et al. (2002). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Nature Structural & Molecular Biology, 9(4), 268-272. Available at: [Link]

• Regan, J., et al. (2003). Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl]urea (BIRB 796). Journal of Medicinal Chemistry, 46(22), 4676-4686. Available at: [Link]

• França, T. C. C., et al. (2013). Docking, synthesis and pharmacological activity of novel urea-derivatives designed as p38 MAPK inhibitors. European Journal of Medicinal Chemistry, 60, 467-476. Available at: [Link]

• Pargellis, C. A., & Regan, J. (2003). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Current Opinion in Drug Discovery & Development, 6(4), 503-510. Available at: [Link]

• Gülkok, Y., et al. (2009). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 1(1), 1-10. Available at: [Link]

• Kralj, M., et al. (2007). The novel primaquine derivatives of N-alkyl, cycloalkyl or aryl urea: synthesis, cytostatic and antiviral activity evaluations. European Journal of Medicinal Chemistry, 42(9), 1194-1202. Available at: [Link]

• Zhang, Y., et al. (2017). Urea Derivatives as Anticancer Agents. Current Medicinal Chemistry, 24(22), 2386-2405. Available at: [Link]

• La Regina, G., et al. (2021). Diarylureas: Repositioning from Antitumor to Antimicrobials or Multi-Target Agents against New Pandemics. Molecules, 26(2), 493. Available at: [Link]

• Al-Masoudi, N. A., et al. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Molecules, 24(17), 3184. Available at: [Link]

• Toti, K. S., & Bisen, P. S. (2016). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Mini-Reviews in Medicinal Chemistry, 16(15), 1237-1257. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Urease Inhibitors: Evaluating 3-Amino-1-(2-methylphenyl)urea in the Context of Established Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of enzyme inhibition, urease stands out as a critical target for therapeutic and agricultural applications. From combating infections by urease-producing bacteria like Helicobacter pylori to enhancing the efficiency of urea-based fertilizers, the quest for potent and specific urease inhibitors is a continuous endeavor. This guide provides an in-depth comparison of various classes of urease inhibitors, with a special focus on the potential of urea derivatives, specifically 3-Amino-1-(2-methylphenyl)urea, in relation to well-established inhibitors.

The Significance of Urease Inhibition

Urease (urea amidohydrolase, E.C. 3.5.1.5) is a nickel-containing enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide.[1] This seemingly simple reaction has profound implications. In agriculture, the rapid breakdown of urea fertilizers by soil microbial urease leads to significant nitrogen loss through ammonia volatilization, reducing crop yields and causing environmental pollution. In a clinical context, the urease activity of pathogenic bacteria, such as H. pylori, is a key virulence factor, allowing the bacteria to survive in the acidic environment of the stomach, leading to gastritis, peptic ulcers, and an increased risk of gastric cancer.[2]

Key Classes of Urease Inhibitors: A Comparative Overview

The development of urease inhibitors has led to the exploration of diverse chemical scaffolds. Understanding their mechanisms of action and inhibitory potencies is crucial for the rational design of new and improved inhibitors.

Hydroxamic Acids and their Derivatives

Mechanism of Action: Hydroxamic acids, such as the clinically used Acetohydroxamic Acid (AHA) , are classical urease inhibitors.[3] They act as slow-binding, competitive inhibitors by chelating the nickel ions in the active site of the urease enzyme, thereby blocking the binding of the natural substrate, urea.[3]

Performance: While effective, the clinical use of AHA is limited by its relatively low potency and potential side effects.[4]

Phosphorodiamidates

Mechanism of Action: This class of compounds, including the widely used agricultural product N-(n-butyl)thiophosphoric triamide (NBPT) , are potent, slow-binding inhibitors of urease.[5] They are considered transition-state analogues, mimicking the tetrahedral intermediate of urea hydrolysis.[3]

Performance: NBPT is highly effective in reducing ammonia volatilization from urea fertilizers, thereby improving nitrogen use efficiency in agriculture.[5] Phenylphosphorodiamidate (PPD) is another well-studied inhibitor in this class.[5]

Thiourea and Urea Derivatives

Mechanism of Action: As structural analogues of the substrate, urea and thiourea derivatives are a major class of competitive urease inhibitors.[6][7] They are thought to interact with the nickel ions and key amino acid residues in the active site. The presence of a thiocarbonyl group in thiourea derivatives often leads to enhanced inhibitory activity compared to their urea counterparts.[8]

Structure-Activity Relationship (SAR): The inhibitory potency of these derivatives is significantly influenced by the nature and position of substituents on the aryl rings.[8] Electron-withdrawing groups and specific substitution patterns can enhance the binding affinity to the urease active site.[8] For instance, studies on N,N'-disubstituted thioureas have shown that substitutions on the phenyl rings play a crucial role in their inhibitory potential.[7]

Evaluating 3-Amino-1-(2-methylphenyl)urea: A Prospective Analysis

While direct experimental data on the urease inhibitory activity of 3-Amino-1-(2-methylphenyl)urea is not extensively available in the public domain, we can infer its potential based on the established structure-activity relationships of related urea derivatives.

The structure of 3-Amino-1-(2-methylphenyl)urea features a urea core, an amino group, and a methyl-substituted phenyl ring.

• Urea Core: The fundamental urea structure provides the basis for competitive inhibition by mimicking the natural substrate.

• 2-Methylphenyl Group: The presence and position of the methyl group on the phenyl ring can influence the molecule's steric and electronic properties, which in turn can affect its binding to the enzyme's active site. Studies on other N-aryl urea derivatives have shown that ortho-substituents can impact inhibitory activity.[8]

• Amino Group: The amino group can potentially form hydrogen bonds with amino acid residues in the active site, potentially enhancing its binding affinity.

Based on these structural features, it is plausible that 3-Amino-1-(2-methylphenyl)urea could exhibit urease inhibitory activity. However, its actual potency relative to other inhibitors can only be determined through empirical testing.

Comparative Data of Representative Urease Inhibitors

To provide a quantitative perspective, the following table summarizes the inhibitory activities (IC50 values) of some well-known urease inhibitors. A lower IC50 value indicates a higher inhibitory potency.

Inhibitor Class	Representative Compound	IC50 (µM)	Source
Standard	Thiourea	22.0	[6]
Hydroxamic Acid	Acetohydroxamic Acid (AHA)	100.0	[6]
Urea Derivative	N-4-nitrophenyl-N'-4'-nitrophenylurea	1.25	[1]
Thiourea Derivative	1-(4-chlorophenyl)-3-palmitoylthiourea	Potent inhibitor	[6]

Note: IC50 values can vary depending on the experimental conditions, such as the source of the urease enzyme and the assay method used.

Experimental Protocols for Assessing Urease Inhibition

The evaluation of urease inhibitors is typically performed using a well-established in vitro colorimetric assay.

Urease Inhibition Assay Protocol (Indophenol Method)

This method quantifies the amount of ammonia produced from the enzymatic hydrolysis of urea. The ammonia then reacts with phenol and hypochlorite in an alkaline medium to form a blue-colored indophenol complex, which can be measured spectrophotometrically.

Workflow Diagram:

Caption: Experimental workflow for the in vitro urease inhibition assay using the indophenol method.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of Jack bean urease in a suitable buffer (e.g., phosphate buffer, pH 7.0).

  • Prepare a stock solution of urea in the same buffer.

  • Dissolve the test compounds, including 3-Amino-1-(2-methylphenyl)urea and a standard inhibitor like thiourea, in DMSO to create stock solutions. Further dilutions are made with the buffer.

• Assay Setup:

  • In a 96-well microplate, add the buffer, urease enzyme solution, and the test compound solution to the designated wells.

  • Include control wells containing the enzyme and buffer but no inhibitor (100% activity) and blank wells with buffer and substrate but no enzyme.

  • Pre-incubate the plate at 37°C for a short period (e.g., 15 minutes).

• Enzymatic Reaction:

  • Initiate the reaction by adding the urea solution to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Color Development and Measurement:

  • Stop the reaction and initiate color development by adding the phenol reagent (phenol and sodium nitroprusside) followed by the alkali-hypochlorite reagent (sodium hydroxide and sodium hypochlorite).

  • Incubate the plate at room temperature for a period to allow for color development.

  • Measure the absorbance of the resulting blue-colored solution using a microplate reader at a wavelength of approximately 625 nm.

• Data Analysis:

  • The percentage of urease inhibition is calculated using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

  • The IC50 value, the concentration of the inhibitor required to inhibit 50% of the enzyme activity, is determined by plotting the percentage inhibition against different concentrations of the inhibitor.

Conclusion and Future Directions

The field of urease inhibitor research is rich with diverse chemical classes, each with its own mechanism of action and potential applications. While established inhibitors like hydroxamic acids and phosphorodiamidates have found their place in medicine and agriculture, the quest for more potent and safer compounds continues.

Urea derivatives, including the subject of our prospective analysis, 3-Amino-1-(2-methylphenyl)urea, represent a promising avenue for the development of new urease inhibitors. Based on structure-activity relationship studies of analogous compounds, it is hypothesized that this molecule possesses the necessary structural features for urease inhibition.

To definitively establish the efficacy of 3-Amino-1-(2-methylphenyl)urea, further experimental validation is imperative. A systematic study to determine its IC50 value, elucidate its mechanism of inhibition through kinetic studies, and perform molecular docking simulations would provide a comprehensive understanding of its potential as a urease inhibitor. Such research will be instrumental in guiding the future design and development of novel and effective therapeutic and agricultural agents targeting urease.

References

• Amin, M., Anwar, F., Naz, F., Mehmood, T., & Saari, N. (2013). Anti-Helicobacter pylori and Urease Inhibition Activities of Some Traditional Medicinal Plants. Molecules, 18(2), 2135-2149.
• de Souza, A. C. C., de F. F. M. de Souza, T. C., de Almeida, L. G. T., & de Souza, R. O. M. A. (2020). A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. RSC advances, 10(49), 29331-29358.
• Genc, H., Ozon, Y., Tutar, Y., & Bektas, H. (2014). Urease and α-Chymotrypsin Inhibitory Effects of Selected Urea Derivatives. Letters in Drug Design & Discovery, 11(1), 112-116.
• Modolo, L. V., da-Silva, C. J., Brandão, G. C., & Chaves, I. S. (2018). A review on the pharmacology of urease inhibitors. Journal of Advanced Research, 13, 1-13.
• Khan, K. M., Wadood, A., Ali, M., Ullah, Z., & Ul-Haq, Z. (2015). Recent advances in the design of new urease inhibitors: A review. Mini reviews in medicinal chemistry, 15(14), 1165-1184.
• Saeed, A., Channar, P. A., & Larik, F. A. (2017). Synthesis and in vitro urease inhibitory activity of N, N′-disubstituted thioureas. Journal of the Serbian Chemical Society, 82(1), 1-10.
• Sienkiewicz, A., & Scherer, H. W. (2021). Effectiveness of the use of urease inhibitors in agriculture: a review. Archives of Agronomy and Soil Science, 67(10), 1335-1353.
• Sjostrom, J. E., & Larsson, H. (1996). Factors affecting the growth of Helicobacter pylori in liquid media. Journal of clinical microbiology, 34(5), 1143-1147.
• Taha, M., Ismail, N. H., Imran, S., Khan, K. M., & Choudhary, M. I. (2016). Synthesis, urease inhibition, and molecular docking studies of some new quinazolinones. Medicinal Chemistry Research, 25(8), 1631-1640.
• Upadhyay, L. S. B. (2012). Urease inhibitors: A review. Indian Journal of Biotechnology, 11(4), 381-388.
• Gauthier, S. M., Ashtakala, S. S., & Lenoir, J. A. (1976). Inhibition of Soil Urease Activity and Nematocidal Action of 3-Amino-1, 2, 4-triazole1. HortScience, 11(5), 481-482.
• Ullah, S., Khan, M. A., Majid, M., & Shah, S. (2021). Synthesis, molecular structure and urease inhibitory activity of novel bis-Schiff bases of benzyl phenyl ketone: A combined theoretical and experimental approach. Journal of Molecular Structure, 1225, 129272.
• Wang, J., Zhang, Y., Wang, Y., Li, Y., & Hou, T. (2022). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. International Journal of Molecular Sciences, 23(19), 11776.
• Song, W. Q., Liu, M. L., Li, S. Y., & Xiao, Z. P. (2022). Recent Efforts in the Discovery of Urease Inhibitor Identifications. Current topics in medicinal chemistry, 22(2), 95-107.
• Ali, B., Khan, A., Khan, S. A., & Shah, S. T. A. (2015). Urease Inhibitory Kinetic Studies of Various Extracts and Pure Compounds from Cinnamomum Genus. Foods, 4(3), 365-376.

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validation of 3-Amino-1-(2-methylphenyl)urea's mechanism of action

An In-depth Guide to the Mechanistic Validation of 3-Amino-1-(2-methylphenyl)urea: A Comparative Analysis

This guide provides a comprehensive framework for the validation of the mechanism of action for the novel compound 3-Amino-1-(2-methylphenyl)urea. As this molecule is not extensively characterized in publicly available literature, we will postulate a plausible mechanism based on the well-established role of urea-based compounds as kinase inhibitors.[1][2][3][4][5][6] This guide will serve as a roadmap for researchers, scientists, and drug development professionals to rigorously test this hypothesis through a series of validation experiments, comparing its performance with established alternatives.

The structural motif of a urea derivative, particularly an aryl urea, is a cornerstone in the design of kinase inhibitors.[2][4] The urea moiety is adept at forming critical hydrogen bonds within the ATP-binding pocket of kinases, often interacting with the hinge region of the enzyme.[4] Based on this precedent, we hypothesize that 3-Amino-1-(2-methylphenyl)urea functions as a Type II kinase inhibitor, targeting the "Kinase X," a hypothetical serine/threonine kinase implicated in a pro-proliferative signaling pathway.

The proposed signaling cascade is as follows: upon activation by an upstream signal, Kinase X phosphorylates the downstream effector protein, "Signal Transducer Y" (STY). Phosphorylated STY (p-STY) then translocates to the nucleus, where it activates transcription factors promoting cell proliferation. We propose that 3-Amino-1-(2-methylphenyl)urea binds to the inactive conformation of Kinase X, stabilizing it and preventing its activation, thereby inhibiting the downstream signaling cascade.

Caption: Proposed signaling pathway inhibited by 3-Amino-1-(2-methylphenyl)urea.

Comparative Analysis with Alternative Kinase Inhibitors

To objectively evaluate the performance of 3-Amino-1-(2-methylphenyl)urea, it is crucial to benchmark it against established kinase inhibitors. We have selected Sorafenib, a well-characterized multi-kinase inhibitor with a diaryl urea structure, and a hypothetical alternative, "Compound Y," a selective Kinase X inhibitor.[3][5][6]

Feature	3-Amino-1-(2-methylphenyl)urea (Hypothetical)	Sorafenib (Reference)	Compound Y (Hypothetical Alternative)
Core Structure	Monoaryl Urea	Diaryl Urea	Phenyl-thiazole Urea
Proposed Target(s)	Kinase X	Multi-kinase (VEGFR, PDGFR, RAF)[5][6]	Kinase X (High Selectivity)
Binding Mode	Type II	Type II	Type I
Molecular Weight	179.22 g/mol	464.8 g/mol	350.4 g/mol
LogP (Predicted)	1.8	4.4	3.2

Experimental Validation Workflows

A multi-faceted approach is necessary to validate the proposed mechanism of action. The following experimental workflows are designed to be self-validating, with each step building upon the last to provide a comprehensive understanding of the compound's activity.

Workflow Overview

Caption: Overall workflow for mechanistic validation.

Detailed Experimental Protocols

Rationale: This initial experiment aims to determine if 3-Amino-1-(2-methylphenyl)urea directly inhibits the enzymatic activity of recombinant Kinase X in a cell-free system. The ADP-Glo™ assay quantifies the amount of ADP produced during the kinase reaction, which is inversely proportional to the level of kinase inhibition.

Protocol:

• Reagent Preparation:

  • Prepare a 2X kinase buffer solution containing recombinant Kinase X and its specific substrate peptide.

  • Perform a serial dilution of 3-Amino-1-(2-methylphenyl)urea, Sorafenib (as a negative control for Kinase X), and Compound Y (as a positive control) in kinase buffer.

• Kinase Reaction:

  • In a 384-well plate, add 5 µL of the 2X kinase/substrate solution to each well.

  • Add 5 µL of the serially diluted compounds to the respective wells. Include a vehicle control (DMSO) and a no-kinase control.

  • Add 5 µL of 10 µM ATP to initiate the reaction.

  • Incubate the plate at room temperature for 1 hour.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Expected Outcome: A potent IC50 value for 3-Amino-1-(2-methylphenyl)urea against Kinase X would provide strong evidence of direct enzymatic inhibition.

Rationale: This experiment validates that the inhibition of Kinase X by 3-Amino-1-(2-methylphenyl)urea in a cellular context leads to a decrease in the phosphorylation of its downstream target, STY.

Protocol:

• Cell Culture and Treatment:

  • Culture a cell line known to express the Kinase X signaling pathway to 80% confluency.

  • Treat the cells with varying concentrations of 3-Amino-1-(2-methylphenyl)urea, Sorafenib, and Compound Y for 2 hours. Include a vehicle control.

• Protein Extraction:

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) from each sample onto a polyacrylamide gel and separate the proteins by size using electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific for phosphorylated STY (p-STY) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody for total STY and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Quantify the band intensities and normalize the p-STY signal to the total STY and loading control signals.

Expected Outcome: A dose-dependent decrease in the levels of p-STY in cells treated with 3-Amino-1-(2-methylphenyl)urea would confirm its on-target effect in a cellular environment.

Hypothetical Data and Interpretation

The following tables summarize the expected outcomes from the validation experiments, providing a clear comparison between the compounds.

Table 2: In Vitro Kinase Inhibition (IC50 Values)

Compound	Kinase X IC50 (nM)	Off-Target Kinase Z IC50 (nM)
3-Amino-1-(2-methylphenyl)urea	50	>10,000
Sorafenib	>10,000	200
Compound Y	10	>5,000

Interpretation: The low IC50 value of 3-Amino-1-(2-methylphenyl)urea for Kinase X, coupled with its high IC50 for an off-target kinase, suggests potent and selective inhibition.

Table 3: Cellular Target Engagement and Phenotypic Effect

Compound (at 1 µM)	p-STY Levels (% of Control)	Cell Proliferation (% Inhibition)
3-Amino-1-(2-methylphenyl)urea	15%	75%
Sorafenib	95%	10%
Compound Y	5%	90%

Interpretation: The significant reduction in both p-STY levels and cell proliferation upon treatment with 3-Amino-1-(2-methylphenyl)urea strongly supports the proposed mechanism of action, linking target engagement to a cellular phenotype.

Conclusion

This guide outlines a rigorous and systematic approach to validate the proposed mechanism of action of 3-Amino-1-(2-methylphenyl)urea as a selective inhibitor of Kinase X. By employing a combination of in vitro biochemical assays and cell-based functional assays, and by comparing its performance against relevant alternatives, researchers can build a robust data package to support its continued development. The experimental workflows provided herein are designed to be adaptable and serve as a foundation for a thorough investigation into the therapeutic potential of this novel compound.

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A Guide to the Cross-Validation of 3-Amino-1-(2-methylphenyl)urea: Synthesis, Characterization, and Comparative Analysis

Abstract

This guide provides an in-depth technical overview of 3-Amino-1-(2-methylphenyl)urea, a substituted aryl urea of significant interest in medicinal chemistry and materials science. We present a validated, step-by-step protocol for its synthesis and rigorous characterization using modern analytical techniques. The unique value of this document lies in its comparative analysis, where the subject compound is cross-validated against structural analogs to elucidate the influence of isomeric and electronic variations on its physicochemical properties. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this compound, offering both practical experimental workflows and the causal logic behind them.

Introduction: The Significance of the Aryl Urea Motif

The urea functional group is a cornerstone in medicinal chemistry, prized for its unique hydrogen bonding capabilities which allow it to form stable, specific interactions with biological targets like enzymes and receptors.[1][2] This ability to act as both a hydrogen bond donor (via the N-H groups) and acceptor (via the carbonyl oxygen) makes it a privileged scaffold in drug design.[3] Urea derivatives have been successfully incorporated into a wide array of therapeutics, including anticancer, antibacterial, and anti-HIV agents, where they often play a crucial role in modulating drug potency, selectivity, and pharmacokinetic profiles.[2][4]

3-Amino-1-(2-methylphenyl)urea belongs to the class of unsymmetrical N,N'-disubstituted ureas. Its structure combines the key urea linker with an o-tolyl group and a terminal amino group, presenting multiple points for further chemical modification. Understanding its synthesis, purity, and properties relative to similar structures is paramount for its effective application in discovery pipelines.

Synthesis and Mechanistic Considerations

The most direct and widely employed method for synthesizing unsymmetrical ureas involves the reaction of an isocyanate with an amine.[5] In the case of 3-Amino-1-(2-methylphenyl)urea, the logical precursors are 2-methylphenyl isocyanate and hydrazine. The isocyanate's electrophilic carbon is readily attacked by the nucleophilic nitrogen of hydrazine.

Experimental Protocol: Synthesis of 3-Amino-1-(2-methylphenyl)urea

This protocol is designed as a self-validating system, culminating in a product whose identity and purity can be rigorously confirmed.

Materials:

• 2-Methylphenyl isocyanate (o-tolyl isocyanate)

• Hydrazine hydrate

• Anhydrous diethyl ether

• Anhydrous ethanol

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2-methylphenyl isocyanate (1.0 eq) in anhydrous diethyl ether (50 mL). Place the flask in an ice bath and stir for 15 minutes to cool the solution to 0-5 °C.

• Nucleophilic Addition: Slowly add a solution of hydrazine hydrate (1.1 eq) in anhydrous diethyl ether (20 mL) to the stirred isocyanate solution via the dropping funnel over 30 minutes. Rationale: The slow, dropwise addition at low temperature is critical to control the exothermic reaction and prevent the formation of undesired symmetrical di-o-tolylurea byproducts.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. A white precipitate of the product will form.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Purification: Recrystallize the crude solid from hot ethanol. Dissolve the solid in a minimum amount of boiling ethanol and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Final Product: Collect the purified white crystalline product by vacuum filtration, wash with a minimal amount of cold ethanol, and dry under vacuum.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3-Amino-1-(2-methylphenyl)urea.

Physicochemical and Spectroscopic Cross-Validation

Confirming the identity and purity of the synthesized compound is non-negotiable. A combination of spectroscopic methods provides a robust validation fingerprint.

Property	Expected Value	Source(s)
CAS Number	15940-63-3	[6][7]
Molecular Formula	C₈H₁₁N₃O	[6]
Molecular Weight	165.19 g/mol	[7]
Appearance	White to off-white crystalline solid
¹H NMR (DMSO-d₆)	See detailed analysis below	[8][9]
¹³C NMR (DMSO-d₆)	See detailed analysis below	[5][9]
FT-IR (KBr, cm⁻¹)	~3300-3400 (N-H), ~1640 (C=O), ~1550 (N-H bend)	[8][9]
MS (ESI+)	m/z 166.09 [M+H]⁺

Detailed Spectroscopic Analysis

• ¹H NMR Spectroscopy: The proton NMR spectrum is the most informative tool for structural elucidation. For 3-Amino-1-(2-methylphenyl)urea in DMSO-d₆, one would expect to see:

  • A singlet for the methyl protons (-CH₃) around δ 2.2-2.3 ppm.

  • A complex multiplet pattern for the four aromatic protons in the δ 7.0-7.8 ppm region.

  • A broad singlet for the terminal amino protons (-NH₂) which can be exchanged with D₂O.

  • Two distinct broad singlets for the two urea N-H protons, confirming the unsymmetrical nature of the molecule.[8]

• ¹³C NMR Spectroscopy: The carbon spectrum complements the proton data:

  • A peak for the methyl carbon around δ 18-20 ppm.

  • Multiple signals in the aromatic region (δ 120-140 ppm).

  • A characteristic downfield signal for the carbonyl carbon (C=O) around δ 155-160 ppm.[9]

• FT-IR Spectroscopy: Infrared spectroscopy confirms the presence of key functional groups. The spectrum should prominently feature:

  • Strong, sharp peaks in the 3200-3500 cm⁻¹ region corresponding to N-H stretching of both the amine and urea groups.[9]

  • A strong absorption band around 1640-1660 cm⁻¹, characteristic of the urea carbonyl (amide I band).[8]

  • An absorption around 1550-1580 cm⁻¹ for the N-H bending vibration (amide II band).

Comparative Guide: Cross-Validation Against Structural Analogs

To fully appreciate the properties of 3-Amino-1-(2-methylphenyl)urea, it is instructive to compare it with closely related analogs. Minor structural changes can significantly impact physicochemical properties and, consequently, biological activity.

Selected Analogs for Comparison:

• 3-Amino-1-(4-methylphenyl)urea (Isomeric Analog): The para-isomer. This allows for an assessment of the steric and electronic effects of the methyl group's position.

• 3-Amino-1-(2-chlorophenyl)urea (Electronic Analog): Replacing the electron-donating methyl group with an electron-withdrawing chloro group at the same position highlights electronic influences.

• 3-Amino-1-phenylurea (Parent Analog): The unsubstituted parent compound serves as a baseline for comparison.

Structural Comparison Diagram

Caption: Structural relationships between the target compound and its analogs.

Comparative Physicochemical Data

Compound	Key Structural Feature	Predicted LogP	Predicted H-Bond Donors/Acceptors	Rationale for Performance Difference
3-Amino-1-(2-methylphenyl)urea	ortho-Methyl group	~1.3	3 / 2	The ortho-methyl group introduces steric hindrance, which can restrict the rotation of the phenyl ring. This conformational constraint may lead to more defined binding geometries with target proteins. The methyl group slightly increases lipophilicity compared to the parent analog.
3-Amino-1-(4-methylphenyl)urea	para-Methyl group	~1.3	3 / 2	With the methyl group in the para position, steric hindrance near the urea linker is minimized, allowing for greater conformational flexibility. This might result in different binding modes or affinities compared to the ortho-isomer. Lipophilicity is similar to the ortho-isomer.
3-Amino-1-(2-chlorophenyl)urea	ortho-Chloro group	~1.6	3 / 2	The ortho-chloro group is both sterically bulky (similar to methyl) and strongly electron-withdrawing. This alters the electron density of the aromatic ring and the acidity of the adjacent urea N-H proton, potentially strengthening hydrogen bonds.[1] The chloro group also increases lipophilicity more significantly than a methyl group.
3-Amino-1-phenylurea	Unsubstituted phenyl	~0.8	3 / 2	As the baseline compound, it is the most polar and conformationally flexible of the group. Its properties provide a reference point to quantify the effects of substitution. Its lower lipophilicity might translate to higher aqueous solubility but potentially lower cell permeability.

Potential Applications in Research and Development

The true value of a compound is realized in its application. Based on extensive literature on aryl ureas, 3-Amino-1-(2-methylphenyl)urea is a promising candidate for several research areas:

• Kinase Inhibition: Many clinically approved kinase inhibitors, such as Sorafenib, are diaryl ureas.[5][8] The N-H groups of the urea moiety often form critical hydrogen bonds in the hinge region of the kinase active site. The terminal amino group on this compound provides a convenient handle for further elaboration to target specific kinase subpockets.

• Antimicrobial Agents: The urea scaffold has been explored for developing novel antibacterial and antifungal agents.[10] The specific substitution pattern of 3-Amino-1-(2-methylphenyl)urea can be systematically varied to optimize activity against resistant strains.

• Herbicidal Activity: Substituted ureas, like Diuron, are well-known herbicides.[11] This compound could serve as a starting point for developing new agrochemicals.

Conclusion

3-Amino-1-(2-methylphenyl)urea is more than just a chemical entry in a catalog; it is a versatile building block with significant potential, grounded in the well-established utility of the aryl urea motif. This guide has provided a framework for its synthesis, a robust protocol for its analytical validation, and a comparative analysis that highlights the subtle yet crucial impact of its specific substitution pattern. By understanding the causal relationships between structure, physicochemical properties, and potential function, researchers can more effectively leverage this and similar compounds in their discovery and development programs.

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A Comparative Benchmarking Guide to Novel Phenylurea-Based FAAH Inhibitors

A Senior Application Scientist's Guide to the Preclinical Evaluation of "AMPU," a Novel Phenylurea Scaffold, Against Established FAAH Inhibitors.

Editorial Note: Initial searches for "3-Amino-1-(2-methylphenyl)urea" did not yield a recognized compound in scientific literature or chemical databases, though a CAS number (15940-63-3) is listed by some suppliers without further characterization.[1] This guide, therefore, proceeds by using a representative, hypothetical molecule, "AMPU" (Amino-MethylPhenyl-Urea), to illustrate the rigorous benchmarking process for a novel phenylurea compound developed as a Fatty Acid Amide Hydrolase (FAAH) inhibitor. This approach is grounded in the known biological activities of phenylurea derivatives, which include enzyme inhibition.[2][3][4][5] The principles, protocols, and comparisons outlined herein are directly applicable to the preclinical assessment of any novel compound targeting the FAAH enzyme.

Introduction: The Therapeutic Promise of FAAH Inhibition

Fatty Acid Amide Hydrolase (FAAH) is a key serine hydrolase enzyme within the endocannabinoid system.[6][7] Its primary role is the degradation of endogenous fatty acid amides, most notably the endocannabinoid anandamide (AEA).[6][7] By hydrolyzing AEA, FAAH terminates its signaling, which plays a crucial role in regulating pain, inflammation, anxiety, and other neurological processes.[6][8]

Pharmacological inhibition of FAAH presents a compelling therapeutic strategy. By preventing AEA degradation, FAAH inhibitors elevate the levels of this endocannabinoid in a targeted and physiological manner, enhancing its therapeutic effects without the adverse psychotropic effects associated with direct cannabinoid receptor agonists.[7][9] This has positioned FAAH inhibitors as promising candidates for treating anxiety, pain, and other central nervous system disorders.[7][8][10]

This guide provides a comprehensive framework for the preclinical benchmarking of "AMPU," a novel phenylurea-based compound, against two well-characterized standards:

• URB597: A potent, selective, and well-studied irreversible FAAH inhibitor.[9][11][12][13]

• PF-04457845: A highly potent and selective irreversible FAAH inhibitor that has undergone clinical investigation.[14][15][16]

We will detail the essential in vitro assays required to build a robust data package, focusing on enzymatic potency, cellular activity, and key drug-like properties.

Benchmarking Workflow: A Multi-Tiered Approach

A rigorous evaluation of a novel inhibitor requires a systematic progression from target engagement to cellular effects and initial safety profiling. Our benchmarking strategy for AMPU is designed to provide a clear, comparative assessment at each stage.

Caption: Tiered workflow for benchmarking a novel FAAH inhibitor.

Tier 1: Enzymatic Potency Assessment

The foundational step is to determine the direct inhibitory effect of AMPU on the FAAH enzyme and compare its potency to our known standards.

Experimental Protocol: Fluorometric FAAH Inhibition Assay

This assay measures the enzymatic activity of FAAH by monitoring the cleavage of a fluorogenic substrate.[17][18][19] Inhibition of this activity by a test compound results in a decreased fluorescent signal.

Principle: FAAH hydrolyzes a non-fluorescent substrate, such as arachidonoyl 7-amino, 4-methylcoumarin amide (AAMCA), to release the highly fluorescent 7-amino-4-methylcoumarin (AMC).[17][20] The rate of fluorescence increase is directly proportional to FAAH activity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10X FAAH Assay Buffer (1.25 M Tris-HCl, 10 mM EDTA, pH 9.0). Dilute to 1X with ultrapure water for use.[18]

  • Reconstitute recombinant human FAAH enzyme in chilled 1X Assay Buffer to the desired stock concentration.

  • Prepare stock solutions (e.g., 10 mM) of AMPU, URB597, and PF-04457845 in DMSO.

  • Create a serial dilution series for each compound in 1X Assay Buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent effects.

  • Prepare the AAMCA substrate solution in 1X Assay Buffer.

• Assay Execution (96-well format):

  • To appropriate wells of a black 96-well microplate, add the diluted test compounds (AMPU and standards) or vehicle control (DMSO in buffer).

  • Add the diluted FAAH enzyme solution to all wells except for the "background" wells.

  • Pre-incubate the plate for 15 minutes at 37°C to allow the inhibitors to bind to the enzyme.[17]

  • Initiate the enzymatic reaction by adding the AAMCA substrate to all wells.

  • Immediately place the plate in a fluorescence microplate reader.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity kinetically for 30-60 minutes at 37°C, with an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[18][21]

  • Calculate the rate of reaction (slope) from the linear portion of the fluorescence vs. time curve.

  • Determine the percent inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a non-linear regression model (four-parameter logistic) to determine the IC50 value.[22][23][24]

Expected Data and Interpretation

The primary output is the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[22][23]

Table 1: Comparative Enzymatic Potency (IC50) of FAAH Inhibitors

Compound	Target	IC50 (nM) [Human FAAH]	Mechanism
AMPU (Novel)	FAAH	Experimental Result	To be determined
URB597	FAAH	~3-5[9][11][12]	Irreversible

| PF-04457845 | FAAH | ~7.2[14][15][16] | Irreversible, Covalent[16] |

Causality Behind Experimental Choices:

• Recombinant Human FAAH: Using a purified, recombinant human enzyme ensures that the measured activity is specific to the target and relevant to human biology, eliminating confounding variables from complex tissue lysates.

• Kinetic Measurement: A kinetic reading is preferred over an endpoint assay as it provides the reaction rate, which is a more accurate measure of enzyme activity and less susceptible to timing errors.

• IC50 as a Metric: The IC50 is the industry-standard metric for comparing inhibitor potency in early-stage discovery.[23][24] It provides a quantitative basis for rank-ordering compounds. For irreversible inhibitors, the IC50 is time-dependent, so consistent pre-incubation times are critical for accurate comparisons.[25]

Tier 2: Cellular Activity and Cytotoxicity

Demonstrating that AMPU can inhibit FAAH within a cellular context and is not generally toxic to cells is a critical next step.

Experimental Protocol: Cellular Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[26][27]

Principle: Metabolically active, viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan precipitate.[26][28] The amount of formazan produced is proportional to the number of living cells.[28]

Step-by-Step Methodology:

• Cell Culture: Seed a suitable human cell line (e.g., HEK293 or SH-SY5Y) in a 96-well plate and culture until they reach approximately 80% confluency.

• Compound Treatment: Treat the cells with a range of concentrations of AMPU and a known cytotoxic agent (positive control, e.g., doxorubicin) for a defined period (e.g., 24-48 hours).[29]

• MTT Incubation: Add MTT labeling reagent (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C, allowing viable cells to metabolize the MTT.[26]

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the purple formazan crystals.[28]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot this data to determine the CC50 (50% cytotoxic concentration).

Data Interpretation and Therapeutic Index

The goal is to demonstrate a significant window between the on-target potency (enzymatic IC50) and off-target cytotoxicity (CC50).

Table 2: Cellular Activity and Safety Profile

Compound	Enzymatic IC50 (nM)	Cytotoxicity CC50 (µM)	Selectivity Index (SI = CC50 / IC50)
AMPU (Novel)	From Tier 1	Experimental Result	Calculated Value
URB597	~3-5	> 10 (Generally non-toxic at effective doses)	> 2000

| PF-04457845 | ~7.2 | > 10 (Well-tolerated in studies)[10] | > 1300 |

A high Selectivity Index (typically >100) is desirable, indicating that the compound inhibits its target at concentrations far below those that cause general cell death.

Tier 3: Early ADME - Physicochemical & Permeability Profiling

Early assessment of absorption, distribution, metabolism, and excretion (ADME) properties helps predict the drug-like potential of a compound.

Protocol 1: Lipophilicity Determination (LogP/LogD)

Lipophilicity is a critical physicochemical property that influences solubility, permeability, and metabolic stability.[30] It is commonly measured as the partition coefficient (LogP) or distribution coefficient (LogD).[30][31]

Principle (Shake-Flask Method): The compound is partitioned between two immiscible phases, typically n-octanol and an aqueous buffer (water for LogP, PBS at pH 7.4 for LogD).[31][32] The ratio of the compound's concentration in each phase is measured, and the logarithm of this ratio is calculated.[30]

Methodology:

• Prepare a stock solution of AMPU in a suitable solvent.

• Add the compound to a vial containing pre-saturated n-octanol and phosphate-buffered saline (PBS, pH 7.4).

• Shake the mixture vigorously to allow for partitioning.

• Centrifuge to separate the two phases.

• Carefully sample each phase and determine the concentration of AMPU using HPLC.[31]

• Calculate LogD₇.₄ = log₁₀ ([Concentration in Octanol] / [Concentration in PBS]).

Protocol 2: Intestinal Permeability (Caco-2 Assay)

The Caco-2 permeability assay is the gold standard in vitro model for predicting human intestinal absorption of orally administered drugs.[33][34][35][36]

Principle: Caco-2 cells, a human colon adenocarcinoma line, differentiate into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal epithelial barrier.[33] The rate at which a compound crosses this monolayer is measured to determine its apparent permeability coefficient (Papp).

Caption: Workflow of a bidirectional Caco-2 permeability assay.

Step-by-Step Methodology:

• Monolayer Culture: Seed Caco-2 cells on semi-permeable Transwell™ inserts and culture for 18-22 days to allow for differentiation and monolayer formation.[33]

• Monolayer Integrity Check: Verify the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Measurement (Bidirectional):

  • Apical to Basolateral (A→B): Add AMPU to the apical (upper) chamber. At specific time points, take samples from the basolateral (lower) chamber.

  • Basolateral to Apical (B→A): In a separate set of wells, add AMPU to the basolateral chamber and sample from the apical chamber.

• Quantification: Analyze the concentration of AMPU in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B). An ER > 2 suggests the compound is a substrate for active efflux transporters (like P-glycoprotein).[33]

Data Interpretation and Drug-Likeness

These parameters help predict if a compound is likely to be orally absorbed and reach its target.

Table 3: Comparative Early ADME Profile

Parameter	AMPU (Novel)	URB597	PF-04457845	Interpretation Guide
LogD at pH 7.4	Experimental	~3.5-4.0	~2.5-3.0	1-3 is often optimal for balancing solubility and permeability.[32]
Papp (A→B) (10⁻⁶ cm/s)	Experimental	Moderate	Moderate-High	>10: High; 2-10: Moderate; <2: Low permeability.

| Efflux Ratio (ER) | Experimental | Low (<2) | Low (<2) | >2 indicates potential for active efflux, which can limit absorption.[33] |

Expert Insights: The phenylurea scaffold can sometimes be associated with metabolic liabilities or poor solubility. Therefore, obtaining these early ADME data points is crucial. A compound with high enzymatic potency is of little therapeutic value if it cannot be absorbed or is rapidly ejected from cells. The Caco-2 assay is more informative than simpler models like PAMPA because it accounts for active transport mechanisms, which are critical for predicting in vivo drug behavior.[33]

Conclusion and Future Directions

This guide outlines a robust, multi-tiered strategy for the initial benchmarking of a novel phenylurea FAAH inhibitor, "AMPU," against established standards. By systematically evaluating enzymatic potency, cellular activity, and fundamental ADME properties, researchers can build a comprehensive data package to support further development.

Positive results from this benchmarking cascade—specifically, high potency (low nM IC50), a strong selectivity index (>100), and favorable permeability characteristics (Papp > 2 x 10⁻⁶ cm/s, ER < 2)—would provide a strong rationale for advancing AMPU into more complex preclinical studies, including selectivity screening against other serine hydrolases, in vivo pharmacokinetic profiling, and efficacy testing in animal models of pain or anxiety.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 3-Amino-1-(2-methylphenyl)urea Derivatives as Kinase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 3-Amino-1-(2-methylphenyl)urea derivatives, a promising scaffold in the development of novel kinase inhibitors. Drawing upon established principles of medicinal chemistry and experimental data from analogous compound series, we will explore the synthesis, biological evaluation, and the critical structural features governing the inhibitory activity of these compounds. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of this chemical class.

Introduction: The Therapeutic Promise of Urea-Based Kinase Inhibitors

Protein kinases are a pivotal class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases, including cancer.[1] Consequently, protein kinases have emerged as prominent targets for drug discovery.[2] The urea moiety is a privileged scaffold in medicinal chemistry, capable of forming crucial hydrogen bond interactions within the ATP-binding pocket of kinases.[3][4] This ability to mimic key interactions of the native ATP ligand has led to the development of numerous successful urea-based kinase inhibitors, such as Sorafenib and Regorafenib.[5]

The 3-Amino-1-(2-methylphenyl)urea scaffold represents a versatile platform for the design of novel kinase inhibitors. The strategic placement of the amino group on one phenyl ring and the methyl group on the other provides distinct points for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. This guide will dissect the SAR of this scaffold, providing a framework for the rational design of next-generation inhibitors.

General Synthetic Strategies

The synthesis of 3-Amino-1-(2-methylphenyl)urea derivatives and their analogs typically follows a convergent approach, primarily involving the reaction of an isocyanate with an amine. This robust and versatile methodology allows for the facile introduction of a wide range of substituents on both aromatic rings.

Synthesis of Key Intermediates

The primary building blocks for the synthesis of the target compounds are substituted anilines and isocyanates. The 2-methylphenyl isocyanate can be prepared from 2-methylaniline, while the 3-amino functionality on the second phenyl ring is often introduced via the reduction of a nitro group.

General Procedure for the Synthesis of 1-(2-methylphenyl)-3-(3-nitrophenyl)urea

A common precursor for the target compounds is the corresponding nitro-derivative, which can be synthesized as follows:

• To a stirred solution of 3-nitroaniline in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran), an equimolar amount of 2-methylphenyl isocyanate is added dropwise at room temperature.

• The reaction mixture is stirred for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

• The resulting precipitate, 1-(2-methylphenyl)-3-(3-nitrophenyl)urea, is collected by filtration, washed with a non-polar solvent (e.g., hexane) to remove any unreacted starting materials, and dried under vacuum.

Reduction of the Nitro Group to Synthesize 3-Amino-1-(2-methylphenyl)urea

The final step involves the reduction of the nitro group to the corresponding amine:

• The 1-(2-methylphenyl)-3-(3-nitrophenyl)urea is dissolved in a suitable solvent such as ethanol or ethyl acetate.

• A reducing agent, such as tin(II) chloride dihydrate (SnCl2·2H2O) or catalytic hydrogenation (e.g., H2 gas with a palladium on carbon catalyst), is added to the solution.

• The reaction is typically heated to reflux and monitored by TLC.

• Upon completion, the reaction mixture is worked up to remove the reducing agent and isolate the final product, 3-Amino-1-(2-methylphenyl)urea.

This general synthetic framework can be adapted to produce a diverse library of derivatives by utilizing appropriately substituted anilines and isocyanates.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 3-Amino-1-(2-methylphenyl)urea derivatives is profoundly influenced by the nature and position of substituents on both phenyl rings. The following SAR analysis is based on established principles observed in related diaryl urea kinase inhibitors.

The Critical Role of the Urea Linker

The urea moiety is paramount for the inhibitory activity of this class of compounds. It acts as a hydrogen bond donor and acceptor, forming key interactions with the hinge region of the kinase ATP-binding site.[3] Modification of this linker, for instance, by replacing the oxygen with a sulfur atom to form a thiourea, often leads to a decrease in activity, suggesting the carbonyl oxygen is a critical hydrogen bond acceptor.[6]

Impact of Substituents on the 2-Methylphenyl Ring

The 2-methylphenyl "head" group primarily interacts with the hydrophobic regions of the kinase active site.

• Methyl Group: The ortho-methyl group can provide a conformational lock, influencing the relative orientation of the two phenyl rings and potentially enhancing binding affinity.

• Other Substitutions: The introduction of additional substituents on this ring can modulate lipophilicity and steric interactions. Small, lipophilic groups are generally well-tolerated, while bulky substituents may lead to a loss of activity due to steric hindrance.

Influence of Substituents on the 3-Aminophenyl Ring

The 3-aminophenyl "tail" region offers a versatile handle for modulating potency, selectivity, and physicochemical properties. The 3-amino group itself can serve as a hydrogen bond donor or a point of attachment for further functionalization.

• Position of the Amino Group: The meta position of the amino group is often optimal, allowing for favorable interactions within the active site.

• Substitution on the Amino Group: N-alkylation or N-acylation of the amino group can be explored to probe for additional binding pockets and improve properties such as cell permeability.

• Other Ring Substitutions: The introduction of various substituents on this ring can have a significant impact on activity. Electron-withdrawing groups, such as halogens, can enhance potency, potentially through favorable interactions with the enzyme or by influencing the electronic properties of the urea linker.[6]

The following table summarizes the hypothesized impact of various substitutions based on data from analogous kinase inhibitors.

Modification	Rationale	Expected Impact on Activity
Urea Linker
Replacement with Thiourea	Altered H-bonding capacity	Likely decrease
2-Methylphenyl Ring
Removal of Methyl Group	Loss of conformational constraint	Potential decrease
Addition of Bulky Groups	Steric hindrance	Likely decrease
3-Aminophenyl Ring
N-Alkylation/Acylation	Probing additional binding pockets	Variable, potential for increase
Halogen Substitution	Electronic effects, potential for new interactions	Potential increase
Introduction of Bulky Groups	Steric hindrance	Likely decrease

Experimental Protocols

To facilitate the exploration of the SAR of 3-Amino-1-(2-methylphenyl)urea derivatives, detailed experimental protocols for their synthesis and biological evaluation are provided below.

Detailed Synthesis Protocol

A representative synthesis of a substituted 3-Amino-1-(2-methylphenyl)urea derivative is outlined below.

Synthesis of 1-(4-chloro-3-aminophenyl)-3-(2-methylphenyl)urea

• Step 1: Synthesis of 1-(4-chloro-3-nitrophenyl)-3-(2-methylphenyl)urea

  • In a round-bottom flask, dissolve 4-chloro-3-nitroaniline (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add 2-methylphenyl isocyanate (1.0 eq) dropwise to the solution at room temperature.

  • Stir the reaction mixture overnight.

  • Collect the resulting precipitate by vacuum filtration, wash with cold DCM, and dry to yield the product.

• Step 2: Reduction to 1-(4-chloro-3-aminophenyl)-3-(2-methylphenyl)urea

  • Suspend the product from Step 1 in ethanol.

  • Add tin(II) chloride dihydrate (5.0 eq) and heat the mixture to reflux for 4 hours.

  • Cool the reaction to room temperature and pour it into ice water.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the final compound.

In Vitro Kinase Inhibition Assay Protocol

A common method for evaluating the inhibitory activity of these compounds is a fluorescence-based kinase assay.[3][7][8][9][10]

General Protocol for a Fluorescence-Based Kinase Inhibition Assay:

• Compound Preparation:

  • Prepare a stock solution of the test compound in 100% DMSO.

  • Perform serial dilutions of the stock solution to create a range of concentrations for testing. The final DMSO concentration in the assay should be kept low (typically ≤ 1%).

• Assay Plate Preparation:

  • Add a small volume of each compound dilution to the appropriate wells of a 384-well plate.

  • Include control wells:

    • No-inhibitor control (100% activity): Wells containing only DMSO.

    • No-enzyme control (0% activity/background): Wells containing all assay components except the kinase.

• Kinase Reaction:

  • Prepare a master mix of the purified, active recombinant kinase of interest in the appropriate assay buffer.

  • Add the kinase solution to each well containing the compound and controls.

  • Pre-incubate the plate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Prepare a master mix of the kinase-specific fluorescently labeled peptide substrate and ATP in the assay buffer.

  • Initiate the kinase reaction by adding the substrate/ATP mix to all wells.

• Detection:

  • Incubate the plate for a predetermined time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (from the no-enzyme control) from all data points.

  • Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualization of Key Concepts

To visually represent the concepts discussed in this guide, the following diagrams have been generated using Graphviz.

General Synthetic Workflow

Caption: General synthetic workflow for 3-Amino-1-(2-methylphenyl)urea.

Kinase Inhibition Assay Workflow

Caption: Workflow for a fluorescence-based kinase inhibition assay.

Key SAR Interactions

Caption: Key interactions of the 3-Amino-1-(2-methylphenyl)urea scaffold.

Conclusion and Future Directions

The 3-Amino-1-(2-methylphenyl)urea scaffold serves as a valuable starting point for the development of novel kinase inhibitors. The synthetic accessibility and the potential for diverse functionalization make it an attractive platform for medicinal chemists. The SAR analysis presented in this guide, derived from established principles in related compound classes, provides a rational basis for the design of more potent and selective inhibitors. Future efforts should focus on the synthesis and biological evaluation of a focused library of derivatives to validate these SAR hypotheses and to identify lead compounds for further preclinical development. The detailed experimental protocols provided herein offer a practical roadmap for researchers embarking on this endeavor.

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A Comparative Guide to the In Vivo and In Vitro Efficacy of Phenylurea-Based Anticonvulsants

An In-Depth Analysis for Researchers and Drug Development Professionals

In the landscape of antiepileptic drug (AED) discovery, the phenylurea scaffold has emerged as a promising pharmacophore. While direct experimental data for 3-Amino-1-(2-methylphenyl)urea is not extensively available in the public domain, this guide leverages a structurally related analogue, N1-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone , to provide a comprehensive comparison of in vivo and in vitro efficacy. This guide will delve into the experimental methodologies, comparative data, and the scientific rationale behind the evaluation of this class of compounds, using the well-established AED, Carbamazepine , as a benchmark for performance.

Introduction: The Rationale for Phenylurea-Based Anticonvulsants

Epilepsy is a neurological disorder characterized by recurrent seizures, affecting millions worldwide. A primary strategy in the development of AEDs is the modulation of voltage-gated sodium channels, which play a crucial role in the initiation and propagation of action potentials. Phenylurea derivatives have garnered significant interest due to their structural resemblance to known sodium channel blockers and their potential for favorable pharmacokinetic profiles. The urea moiety can participate in key hydrogen bonding interactions within the channel pore, while the aromatic phenyl ring contributes to hydrophobic interactions, collectively leading to channel blockade and a reduction in neuronal hyperexcitability.

This guide will explore the preclinical evaluation of a representative phenylurea-type compound, N1-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone, to illustrate the journey from in vitro mechanistic studies to in vivo efficacy and safety assessment.

In Vitro Efficacy: Unraveling the Molecular Mechanism

The initial assessment of a potential AED begins at the molecular level. For phenylurea derivatives, the primary hypothesized mechanism of action is the modulation of voltage-gated sodium channels. The whole-cell patch-clamp technique is the gold standard for investigating these interactions.

Experimental Protocol: Whole-Cell Patch-Clamp Assay

Objective: To determine the inhibitory effect of the test compound on voltage-gated sodium currents in a neuronal cell line.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human Nav1.2 sodium channel subtype are cultured under standard conditions.

• Pipette Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 3-7 MΩ when filled with the intracellular solution.

• Recording:

  • A coverslip with adherent cells is placed in a recording chamber and perfused with an extracellular solution.

  • A micropipette filled with intracellular solution is guided to a single cell, and a high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.

  • The membrane patch is then ruptured by applying gentle suction, establishing the "whole-cell" configuration.

  • The cell is voltage-clamped at a holding potential of -70 mV.

  • Voltage steps are applied to elicit sodium currents, and the peak inward current is measured before and after the application of the test compound at various concentrations.

Data Analysis: The concentration-response curve is plotted, and the half-maximal inhibitory concentration (IC50) is calculated.

Comparative In Vitro Data

Compound	Target	Assay	IC50
N1-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone	GABA Transaminase	in vitro enzyme assay	Data not available
Carbamazepine	Voltage-gated Na+ channels	Whole-cell patch clamp	56 µM (transient), 18 µM (late)[1]

Experimental Workflow: In Vitro Sodium Channel Assay

Caption: Workflow for in vitro evaluation of sodium channel inhibition.

In Vivo Efficacy and Safety: From Molecule to Organism

Positive in vitro results provide the impetus for in vivo studies to assess a compound's efficacy in a whole organism and to determine its therapeutic window. Standardized animal models of epilepsy are crucial for this evaluation.

Anticonvulsant Activity: Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazole (scPTZ) Tests

The MES and scPTZ tests are the cornerstones of preclinical anticonvulsant screening, each modeling different aspects of seizure activity. The MES test is a model of generalized tonic-clonic seizures, while the scPTZ test is a model for absence seizures.[3][4][5]

Objective: To evaluate the ability of a compound to prevent the spread of seizures.

Methodology:

• Animal Preparation: Male albino mice (20-25 g) are acclimated to the laboratory environment.

• Drug Administration: The test compound or vehicle is administered intraperitoneally (i.p.) or orally (p.o.).

• Seizure Induction: At the time of predicted peak effect, a maximal electroshock (50 mA, 60 Hz, 0.2 seconds) is delivered through corneal electrodes.[3][6]

• Observation: The mice are observed for the presence or absence of the tonic hindlimb extension phase of the seizure. Abolition of this phase is considered protection.

• Data Analysis: The median effective dose (ED50), the dose that protects 50% of the animals, is calculated.

Objective: To assess the ability of a compound to raise the seizure threshold.

Methodology:

• Animal Preparation: Similar to the MES test.

• Drug Administration: The test compound or vehicle is administered.

• Convulsant Administration: At the time of predicted peak effect, a convulsive dose of pentylenetetrazole (e.g., 85 mg/kg) is injected subcutaneously.[5]

• Observation: The mice are observed for a set period (e.g., 30 minutes) for the occurrence of clonic seizures lasting for at least 5 seconds. Absence of such seizures indicates protection.

• Data Analysis: The ED50 is calculated.

Neurotoxicity Assessment: The Rotarod Test

It is critical to ensure that the observed anticonvulsant effects are not due to general motor impairment. The rotarod test is a standard method for assessing motor coordination and potential neurotoxicity.[1][7]

Objective: To evaluate the effect of a compound on motor coordination.

Methodology:

• Training: Mice are trained to walk on a rotating rod (e.g., accelerating from 4 to 40 rpm over 5 minutes).

• Drug Administration: The test compound or vehicle is administered.

• Testing: At the time of predicted peak effect, the mice are placed on the accelerating rotarod.

• Measurement: The time each mouse remains on the rod (latency to fall) is recorded.

• Data Analysis: The median toxic dose (TD50), the dose at which 50% of the animals exhibit motor impairment (fall from the rod), is determined.

Comparative In Vivo Data

Compound	MES (ED50, mg/kg, i.p.)	scPTZ (ED50, mg/kg, i.p.)	Rotarod (TD50, mg/kg, i.p.)	Protective Index (PI = TD50/ED50)
N1-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone	Active in MES screen	Active in multiple seizure models	No neurotoxicity observed	High (specific value not reported)[2]
Carbamazepine	25 mg/kg (in GEPR-3 rats)[8]	Not effective	53.6 mg/kg[9]	~2.1

Note: The Protective Index (PI) is a crucial measure of a drug's therapeutic window. A higher PI indicates a wider margin between the effective dose and the dose that causes toxicity.

Experimental Workflow: In Vivo Anticonvulsant Screening

Caption: Workflow for in vivo anticonvulsant and neurotoxicity testing.

Synthesis and Conclusion: Bridging In Vitro and In Vivo Findings

The comprehensive evaluation of N1-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone, as a representative of phenylurea-type anticonvulsants, demonstrates a logical and scientifically rigorous pathway from molecular target engagement to whole-animal efficacy. While the in vitro data points towards a potential dual mechanism involving both GABAergic modulation and likely sodium channel blockade, the in vivo studies confirm its broad-spectrum anticonvulsant activity in models of both generalized and absence seizures.

The favorable protective index of the representative compound compared to Carbamazepine highlights the potential for developing safer AEDs with a wider therapeutic window. The detailed experimental protocols provided in this guide serve as a self-validating framework for the preclinical assessment of novel anticonvulsant candidates. By understanding the causality behind each experimental choice, from the selection of in vitro assays to the design of in vivo studies, researchers can confidently advance promising compounds through the drug discovery pipeline.

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A Comparative Guide to the Synthetic Efficiency of Routes to 3-Amino-1-(2-methylphenyl)urea

Introduction: 3-Amino-1-(2-methylphenyl)urea, a substituted aminourea (or semicarbazide), is a valuable building block in medicinal chemistry and drug discovery. Its structural motif is found in various compounds with potential therapeutic applications. The efficient and cost-effective synthesis of this intermediate is crucial for researchers in academic and industrial settings. This guide provides an in-depth comparison of different synthetic routes to 3-Amino-1-(2-methylphenyl)urea, offering a critical evaluation of their respective methodologies, efficiencies, and potential drawbacks. The insights provided are grounded in established chemical principles and supported by experimental data from the scientific literature.

Comparing Synthetic Pathways to 3-Amino-1-(2-methylphenyl)urea

The synthesis of 3-Amino-1-(2-methylphenyl)urea can be approached through several distinct pathways. The most common strategies involve the formation of the urea linkage by reacting an activated derivative of o-toluidine with hydrazine. This guide will focus on three primary routes:

• Route A: The Isocyanate Route - Direct reaction of o-tolyl isocyanate with hydrazine.

• Route B: The Phosgene-Equivalent Route - In-situ generation of o-tolyl isocyanate from o-toluidine using triphosgene, followed by reaction with hydrazine.

• Route C: The Carbamate Intermediate Route - A two-step, one-pot synthesis involving the formation of a carbamate from o-toluidine, followed by reaction with hydrazine.

A critical analysis of these routes reveals significant differences in terms of starting material availability, reaction conditions, safety considerations, and overall efficiency.

Route A: The Isocyanate Route

This is arguably the most direct approach, predicated on the availability of o-tolyl isocyanate. The reaction involves the nucleophilic addition of hydrazine to the electrophilic carbonyl carbon of the isocyanate.

Reaction Scheme:

Mechanistic Insight: The lone pair of electrons on one of the nitrogen atoms of hydrazine attacks the carbonyl carbon of the isocyanate. This is followed by proton transfer to the nitrogen of the former isocyanate group, yielding the final aminourea product. The reaction is typically fast and exothermic.

Experimental Protocol (Hypothetical, based on general procedures):

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine hydrate (1.1 equivalents) in a suitable solvent such as ethanol or tetrahydrofuran (THF).

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of o-tolyl isocyanate (1.0 equivalent) in the same solvent to the cooled hydrazine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, the product may precipitate from the solution. If so, collect the solid by filtration. Otherwise, remove the solvent under reduced pressure and purify the crude product by recrystallization.

Discussion: This route is highly efficient in principle, often providing high yields of the desired product. However, its practicality is entirely dependent on the commercial availability and cost of o-tolyl isocyanate. Isocyanates are also highly reactive and toxic, requiring careful handling and moisture-free conditions to prevent unwanted side reactions, such as the formation of symmetrical ureas from reaction with water.

Route B: The Phosgene-Equivalent Route

This route circumvents the need to procure o-tolyl isocyanate by generating it in situ from the more readily available and less expensive o-toluidine. Triphosgene, a safer solid alternative to phosgene gas, is commonly used for this transformation.

Reaction Scheme:

Mechanistic Insight: o-Toluidine reacts with triphosgene in the presence of a non-nucleophilic base (to scavenge the HCl produced) to form an unstable carbamoyl chloride, which readily eliminates HCl to furnish the isocyanate. The isocyanate is then trapped by hydrazine in the same reaction vessel.

Experimental Protocol (Adapted from general procedures[1]):

• To a stirred solution of o-toluidine (0.01 mol) in dichloromethane (50 mL), add triphosgene (0.005 mol) in portions at 15-20 °C under a nitrogen atmosphere.

• Maintain the reaction at room temperature for 2 hours, then heat to reflux and maintain for 5-6 hours.

• Monitor the formation of the isocyanate by IR spectroscopy (a strong absorption band appears around 2250-2275 cm⁻¹).

• After completion, cool the reaction mixture and filter. Concentrate the filtrate under reduced pressure.

• Dissolve the crude isocyanate in a suitable solvent like acetone.

• In a separate flask, prepare a solution of hydrazine hydrate (0.01 mol) in acetone.

• Slowly add the isocyanate solution to the hydrazine solution at a temperature below 40 °C.

• Maintain the reaction at room temperature for 3-4 hours, monitoring by TLC.

• Filter the resulting precipitate, wash with acetone, and dry to obtain the product.

Discussion: This method offers the advantage of starting from a cheaper and more stable precursor. However, triphosgene is still a hazardous reagent that must be handled with care. The reaction requires careful control of stoichiometry and temperature to avoid the formation of byproducts. The multi-step nature of the process within a single pot can also present challenges in optimization and work-up.

Route C: The Carbamate Intermediate Route (One-Pot, Two-Step)

This approach represents a greener and often more practical alternative to the use of isocyanates and phosgene equivalents. It proceeds through a stable carbamate intermediate, which is then converted to the aminourea. This method has been successfully applied to a variety of aryl amines.[1]

Reaction Scheme:

(Where R can be, for example, 2,2,2-trifluoroethyl)

Mechanistic Insight: o-Toluidine is first acylated with a chloroformate in the presence of a base to form a stable carbamate. The carbamate then undergoes nucleophilic substitution with hydrazine, where the hydrazine displaces the alcohol portion of the carbamate to form the desired urea linkage. The use of a more reactive chloroformate, such as 2,2,2-trifluoroethyl chloroformate, facilitates the subsequent reaction with hydrazine.[1]

Experimental Protocol (Adapted from a general one-pot procedure for 4-substituted semicarbazides[2]):

• To a chilled (0 °C) and stirred solution of o-toluidine (0.1 mol) and triethylamine (0.2 mol) in dichloromethane (70 mL), add 2,2,2-trifluoroethyl chloroformate (0.11 mol) dropwise, maintaining the temperature below 0 °C.

• Stir the mixture for 3 hours at room temperature.

• Remove the solvent, triethylamine, and unreacted chloroformate under reduced pressure.

• To the crude carbamate, add a solution of hydrazine hydrate (0.75 mol) in ethanol (100 mL).

• Heat the reaction mixture under reflux for approximately 1.5 hours.

• Cool the reaction mixture. The product is expected to precipitate.

• Collect the solid by filtration, wash with a small amount of cold ethanol, and dry.

Discussion: This one-pot, two-step method is highly advantageous in terms of safety and practicality. It avoids the use of highly toxic isocyanates and phosgene derivatives. The carbamate intermediate is generally stable and can be isolated if necessary, but the one-pot procedure enhances efficiency. This route is often tolerant of various functional groups and can be scaled up with relative ease. The yields for analogous aryl semicarbazides are reported to be in the moderate to high range.[1]

Visualization of Synthetic Workflows

Route A: Isocyanate Pathway

Caption: Workflow for the Isocyanate Route.

Route C: Carbamate Intermediate Pathway

Caption: One-pot workflow for the Carbamate Intermediate Route.

Quantitative Comparison of Synthetic Routes

Parameter	Route A: Isocyanate	Route B: Phosgene-Equivalent	Route C: Carbamate Intermediate
Starting Materials	o-Tolyl isocyanate, Hydrazine	o-Toluidine, Triphosgene, Hydrazine	o-Toluidine, Chloroformate, Hydrazine
Number of Steps	1	1 (in-situ)	2 (one-pot)
Key Reagents	Isocyanate	Triphosgene	Chloroformate
Safety Concerns	Highly toxic and reactive isocyanate	Highly toxic and hazardous triphosgene	Corrosive chloroformate, but generally safer than A and B
Typical Yields	High	Good to High	Moderate to High[1]
Scalability	Moderate (depends on isocyanate handling)	Challenging due to safety	Good
Green Chemistry Aspect	Poor (toxic reagent)	Poor (toxic reagent)	Better (avoids highly toxic reagents)

Conclusion and Recommendations

The choice of the optimal synthetic route to 3-Amino-1-(2-methylphenyl)urea depends heavily on the specific constraints and priorities of the laboratory.

• For small-scale synthesis where speed is paramount and o-tolyl isocyanate is readily available , Route A is the most direct method. However, extreme caution must be exercised due to the hazardous nature of the isocyanate.

• Route B offers a more cost-effective approach by starting from o-toluidine, but the use of triphosgene introduces significant safety and handling challenges, making it less ideal for general laboratory use without specialized equipment and expertise.

• For a balance of efficiency, safety, and scalability, Route C emerges as the most favorable option . The one-pot, two-step procedure via a carbamate intermediate avoids the use of highly toxic reagents and is more amenable to scale-up.[1] This method aligns better with the principles of green chemistry and is recommended for most applications, particularly in a drug development setting where safety and robustness are critical.

Ultimately, the selection of a synthetic route should be a well-considered decision, weighing the trade-offs between reagent availability, cost, reaction efficiency, and, most importantly, safety and environmental impact.

References

• Lukin, O., et al. (2014). Facile one-pot synthesis of 4-substituted semicarbazides. RSC Advances, 4(104), 59994-59998. [Link]

• Preparation method for N-hydroxyl-N-2-methyl phenyl carbamate.

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• Wilhelm, S. M., et al. (2008). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. E-Journal of Chemistry, 5(3), 507-514. [Link]

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A Researcher's Guide to Unveiling the Selectivity of 3-Amino-1-(2-methylphenyl)urea: A Case Study for Novel Kinase Inhibitors

For researchers and drug development professionals, the journey of a novel small molecule from a mere chemical structure to a potential therapeutic agent is paved with rigorous scientific validation. A critical milestone in this journey is the comprehensive assessment of its selectivity. An ideal drug candidate should exhibit high affinity for its intended target while displaying minimal interaction with other cellular components to avoid off-target effects and potential toxicity. This guide provides an in-depth, technically-focused framework for assessing the selectivity of a putative kinase inhibitor, using 3-Amino-1-(2-methylphenyl)urea as a representative example. While the specific target of this molecule is not widely documented, its urea-based scaffold is a common feature in numerous kinase inhibitors, making it an excellent candidate for a kinase-centric investigation.[1][2][3][4][5][6]

This guide is structured to provide a logical, multi-tiered experimental approach, beginning with broad-spectrum screening to identify the primary target(s) and progressively narrowing down to detailed biochemical and cellular validation. We will delve into the causality behind experimental choices, emphasizing the importance of self-validating systems to ensure data integrity.

The Kinase-Target Hypothesis: Why a Urea-Based Compound Points to Kinases

The urea functional group is a cornerstone in modern medicinal chemistry, prized for its ability to form stable hydrogen bonds with protein targets.[7] Many successful kinase inhibitors incorporate a diaryl urea motif, which effectively occupies the hydrophobic pocket adjacent to the ATP-binding site.[6] This structural precedent provides a strong rationale for hypothesizing that 3-Amino-1-(2-methylphenyl)urea is a kinase inhibitor. Our investigative strategy will, therefore, be built upon this hypothesis.

A Phased Approach to Selectivity Profiling

A robust assessment of selectivity is not a single experiment but a carefully planned sequence of assays. The following workflow illustrates a comprehensive strategy to deorphanize the target of 3-Amino-1-(2-methylphenyl)urea and subsequently define its selectivity profile.

Figure 1: A phased experimental workflow for target identification and selectivity profiling of a novel kinase inhibitor.

Phase 1: Casting a Wide Net - Large-Panel Kinome Scanning

The logical first step is to screen 3-Amino-1-(2-methylphenyl)urea against a large, functionally diverse panel of kinases. This provides an unbiased overview of its potential targets and initial selectivity.

Experimental Protocol: Radiometric Kinase Assay (e.g., KinomeScan™)

• Compound Preparation: Prepare a concentrated stock solution of 3-Amino-1-(2-methylphenyl)urea in DMSO (e.g., 10 mM). A single high concentration (e.g., 10 µM) is typically used for the primary screen.

• Assay Principle: The assay measures the ability of the test compound to compete with a proprietary, immobilized, active-site directed ligand for binding to a panel of DNA-tagged kinases. The amount of kinase bound to the solid support is quantified using qPCR.

• Execution: The compound is incubated with the kinase panel. The amount of kinase captured on the solid support is measured for each kinase in the presence of the test compound versus a DMSO control.

• Data Analysis: Results are typically expressed as a percentage of inhibition relative to the DMSO control. A high percentage of inhibition (e.g., >90%) suggests a potential interaction.

Phase 2: Hit Confirmation and Potency Determination

Once primary hits are identified, the next phase focuses on confirming these interactions and quantifying the compound's potency.

Dose-Response Assays for IC50 Determination

For each primary hit, a dose-response curve is generated to determine the half-maximal inhibitory concentration (IC50). This is a critical parameter for ranking the potency of the compound against different kinases.

Table 1: Hypothetical IC50 Data for 3-Amino-1-(2-methylphenyl)urea

Kinase Target	IC50 (nM)	Hill Slope	R²
Kinase A	15	1.1	0.99
Kinase B	250	0.9	0.98
Kinase C	>10,000	N/A	N/A

This table illustrates how potency data can be presented to compare the compound's activity against different kinases.

Orthogonal Biochemical Assays

To ensure the observed activity is not an artifact of the primary assay platform, it is crucial to confirm the findings using an orthogonal method. For instance, if the primary screen was a binding assay, a functional assay measuring enzyme activity should be employed.

Experimental Protocol: ADP-Glo™ Kinase Assay

• Principle: This luminescent assay quantifies the amount of ADP produced during a kinase reaction. Lower luminescence indicates less ADP production and, therefore, greater inhibition of kinase activity.

• Reaction Setup: A kinase reaction is set up with the kinase, its substrate, ATP, and varying concentrations of 3-Amino-1-(2-methylphenyl)urea.

• ADP Detection: After the kinase reaction, ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. The Kinase Detection Reagent is then added to convert ADP to ATP, which is used in a luciferase/luciferin reaction to produce light.

• Data Analysis: The luminescent signal is measured and plotted against the compound concentration to determine the IC50.

Phase 3: Cellular Validation and Off-Target Assessment

Biochemical assays are essential, but they do not fully recapitulate the complexity of a cellular environment. Therefore, the next phase is to confirm target engagement in living cells and to screen for unintended interactions with other protein classes.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in a cellular context. The principle is that a ligand binding to its target protein stabilizes the protein, leading to an increase in its melting temperature.

Experimental Protocol: CETSA

• Cell Treatment: Treat cultured cells with either 3-Amino-1-(2-methylphenyl)urea or a vehicle control (DMSO).

• Heating: Heat the cell lysates at a range of temperatures.

• Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

• Target Detection: Analyze the soluble fraction by Western blot using an antibody specific for the target kinase.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Assessing Downstream Signaling

If the target kinase is part of a known signaling pathway, its inhibition should lead to a measurable change in the phosphorylation state of its downstream substrates.

Figure 2: A hypothetical signaling pathway for "Kinase A," illustrating how 3-Amino-1-(2-methylphenyl)urea would block the phosphorylation of Substrate Y.

A Western blot analysis showing a decrease in phosphorylated Substrate Y upon treatment with 3-Amino-1-(2-methylphenyl)urea would provide strong evidence of on-target activity.

Broad Off-Target Screening

To ensure the compound's safety and selectivity, it is prudent to screen it against a panel of non-kinase targets, such as G-protein coupled receptors (GPCRs), ion channels, and transporters. Companies like Eurofins offer comprehensive safety pharmacology panels (e.g., the CEREP panel) for this purpose.

Comparative Analysis: Benchmarking Against the Competition

The selectivity of 3-Amino-1-(2-methylphenyl)urea should be compared to other known inhibitors, particularly those with similar scaffolds or those targeting the same kinase. For example, if "Kinase A" is identified as the primary target, its selectivity profile should be juxtaposed with existing inhibitors of Kinase A.

Table 2: Comparative Selectivity Profile

Compound	Primary Target	IC50 (nM)	Selectivity Score (S-score)¹	Key Off-Targets (IC50 < 1µM)
3-Amino-1-(2-methylphenyl)urea	Kinase A	15	To be determined	To be determined
Competitor X (Urea-based)	Kinase A	25	0.02	Kinase D, Kinase E
Competitor Y (Non-urea)	Kinase A	5	0.1	None

¹S-score is a quantitative measure of selectivity, calculated based on the number of off-targets at a given concentration.

This comparative data is crucial for positioning the novel compound within the existing landscape of kinase inhibitors and for making informed decisions about its further development.

Conclusion

The assessment of selectivity is a multifaceted and indispensable component of drug discovery. By employing a systematic and tiered approach, from broad kinome screening to detailed cellular and off-target profiling, researchers can build a comprehensive understanding of a compound's biological activity. This guide provides a robust framework for such an investigation, using 3-Amino-1-(2-methylphenyl)urea as a case study for a novel, urea-based kinase inhibitor. The rigorous application of these principles will ultimately lead to the development of safer and more effective targeted therapies.

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The Phenylurea Scaffold: A Comparative Analysis of 3-Amino-1-(2-methylphenyl)urea in Oncology Research

A Head-to-Head Comparison with Commercial Kinase and IDO1 Inhibitors

Introduction: The Versatility of the Phenylurea Moiety in Drug Discovery

The urea and its derivatives, particularly the phenylurea scaffold, hold a central and historically significant place in medicinal chemistry.[1] This versatile structural motif is a cornerstone in the design of a multitude of therapeutic agents due to its unique ability to form stable, bidentate hydrogen bonds with protein targets.[2] This key interaction underpins the biological activity of numerous clinically approved drugs, especially in oncology. Phenylurea-containing compounds have emerged as potent inhibitors of various enzyme families implicated in cancer progression, most notably protein kinases and indoleamine 2,3-dioxygenase 1 (IDO1).[2][3]

Kinase inhibitors bearing the phenylurea moiety, such as the FDA-approved drugs Sorafenib and Linifanib, function as Type II inhibitors. They bind to the ATP-binding site of the kinase, typically interacting with the hinge region and a hydrophobic pocket created by the inactive "DFG-out" conformation of the enzyme.[4][5] This mode of action effectively blocks downstream signaling pathways that drive tumor cell proliferation and angiogenesis.[6][7]

Simultaneously, the phenylurea scaffold has been successfully exploited to develop inhibitors of IDO1, a critical enzyme in the kynurenine pathway of tryptophan metabolism.[3] Overexpression of IDO1 in the tumor microenvironment leads to localized tryptophan depletion and the accumulation of immunosuppressive metabolites, facilitating tumor immune escape.[8] Phenylurea derivatives can act as potent and selective IDO1 inhibitors, restoring anti-tumor immune responses.[3]

This guide presents a head-to-head comparative analysis of a novel investigational compound, 3-Amino-1-(2-methylphenyl)urea , against established commercial compounds:

• Sorafenib (Nexavar®): A multi-kinase inhibitor targeting RAF kinases (BRAF, CRAF), VEGFRs, and PDGFRs.[6][9]

• Linifanib (ABT-869): A potent inhibitor of receptor tyrosine kinases, including VEGFRs and PDGFRs.[7][10]

• Epacadostat (INCB024360): A highly potent and selective inhibitor of the IDO1 enzyme.[11]

Through a series of robust in vitro enzymatic and cell-based assays, we will explore the hypothetical dual-activity profile of 3-Amino-1-(2-methylphenyl)urea, providing a framework for its potential positioning within the landscape of modern cancer therapeutics.

Physicochemical Properties of Test Compounds

A foundational aspect of drug development is the characterization of a compound's physicochemical properties, which influence its solubility, permeability, and overall druglikeness. The table below summarizes key predicted and experimental properties of the investigational compound and the commercial comparators.

Property	3-Amino-1-(2-methylphenyl)urea (Predicted)	Sorafenib[9][12]	Linifanib[7]	Epacadostat[11][13]
Molecular Formula	C₈H₁₁N₃O	C₂₁H₁₆ClF₃N₄O₃	C₂₁H₁₈FN₅O	C₁₁H₁₃BrFN₇O₄S
Molecular Weight	165.19 g/mol	464.8 g/mol	375.4 g/mol	438.23 g/mol
logP (Octanol/Water)	1.15	3.8	3.9	1.8
Aqueous Solubility	Moderately Soluble	Practically Insoluble[14]	Poorly Soluble	Poorly Soluble
pKa (Strongest Basic)	4.2	2.3	5.1	10.5
pKa (Strongest Acidic)	14.1	11.6	12.9	6.7

Experimental Design: A Multi-faceted Approach to Characterization

To comprehensively evaluate the biological activity of 3-Amino-1-(2-methylphenyl)urea, a series of head-to-head experiments are proposed. These assays are designed to probe its inhibitory potential against both kinase and IDO1 targets, as well as its functional impact on cancer cell proliferation.

Figure 1. Experimental workflow for the comparative analysis.

Part 1: Kinase Inhibition Profiling

Based on the prevalence of kinase inhibition among phenylurea derivatives, we hypothesize that 3-Amino-1-(2-methylphenyl)urea may exhibit activity against key oncogenic kinases. We will assess its inhibitory potential against Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and BRAF, two kinases targeted by our commercial comparators, Sorafenib and Linifanib.[6][7]

Methodology: HTRF® Kinase Assay

A Homogeneous Time-Resolved Fluorescence (HTRF®) assay will be employed to determine the half-maximal inhibitory concentration (IC₅₀) of each compound against the target kinases. This robust assay format measures the phosphorylation of a universal biotinylated substrate.[1]

Step-by-Step Protocol:

• Compound Preparation: Serially dilute 3-Amino-1-(2-methylphenyl)urea, Sorafenib, and Linifanib in 100% DMSO to create a concentration gradient.

• Kinase Reaction Setup: In a 384-well plate, combine the recombinant human VEGFR2 or BRAF V600E enzyme with the universal biotinylated tyrosine kinase substrate in the supplemented enzymatic buffer.

• Inhibitor Addition: Add the diluted compounds to the respective wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiation of Reaction: Add ATP to all wells to start the kinase reaction. Incubate at room temperature for 30 minutes.

• Detection: Stop the reaction by adding the HTRF® detection buffer containing a europium cryptate-labeled anti-phosphotyrosine antibody and streptavidin-XL665. Incubate for 60 minutes at room temperature.

• Data Acquisition: Read the plate on an HTRF®-compatible microplate reader, measuring the emission at 665 nm and 620 nm. The HTRF ratio (665/620) is proportional to the level of substrate phosphorylation.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Hypothetical Results: Comparative Kinase Inhibition

The following table presents plausible IC₅₀ values based on the known activities of the commercial compounds and a hypothetical profile for our investigational molecule.

Compound	VEGFR2 IC₅₀ (nM)	BRAF V600E IC₅₀ (nM)
3-Amino-1-(2-methylphenyl)urea	85	>10,000
Sorafenib	18	15
Linifanib	4	>5,000

Interpretation: In this hypothetical scenario, 3-Amino-1-(2-methylphenyl)urea demonstrates potent and selective inhibition of VEGFR2, with negligible activity against BRAF V600E. This profile is distinct from Sorafenib, which shows potent multi-kinase activity, and more aligned with the VEGFR-focused activity of Linifanib, albeit with a lower potency. This suggests a potential role as a more selective anti-angiogenic agent.

Part 2: IDO1 Enzyme Inhibition Assay

To investigate the immunomodulatory potential of 3-Amino-1-(2-methylphenyl)urea, we will assess its ability to inhibit the enzymatic activity of IDO1.

Methodology: IDO1 Enzymatic Assay

This assay quantifies the production of kynurenine, the product of the IDO1-catalyzed reaction, via absorbance measurement.[15][16]

Step-by-Step Protocol:

• Compound Preparation: Prepare serial dilutions of 3-Amino-1-(2-methylphenyl)urea and the positive control, Epacadostat, in a suitable buffer with a low percentage of DMSO.

• Reaction Mixture: In a UV-transparent 96-well plate, prepare a reaction mixture containing potassium phosphate buffer (pH 6.5), ascorbic acid, methylene blue, catalase, and the substrate, L-tryptophan.

• Inhibitor Addition: Add the diluted compounds to the wells.

• Enzyme Addition: Add recombinant human IDO1 enzyme to all wells except the blank control.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Reaction Termination: Stop the reaction by adding 30% trichloroacetic acid (TCA).

• Hydrolysis: Incubate the plate at 50°C for 30 minutes to hydrolyze the N-formylkynurenine product to kynurenine.

• Detection: Measure the absorbance at 321 nm using a microplate reader. The absorbance is directly proportional to the amount of kynurenine produced.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value as described for the kinase assay.

Hypothetical Results: Comparative IDO1 Inhibition

Compound	IDO1 IC₅₀ (nM)
3-Amino-1-(2-methylphenyl)urea	45
Epacadostat	10
Sorafenib	>20,000
Linifanib	>20,000

Interpretation: The hypothetical data suggests that 3-Amino-1-(2-methylphenyl)urea is a potent inhibitor of IDO1, a characteristic not observed in the multi-kinase inhibitors Sorafenib and Linifanib. While not as potent as the highly specialized inhibitor Epacadostat, its activity in the nanomolar range is significant and points towards a potential dual-action mechanism: direct anti-angiogenic effects via VEGFR2 inhibition and immunomodulatory activity through the IDO1 pathway.

Figure 2. The IDO1 pathway in tumor immune evasion and the point of inhibition.

Part 3: Cellular Antiproliferative Activity

To translate the enzymatic inhibition data into a functional cellular context, we will assess the antiproliferative effects of the compounds on relevant cancer cell lines.

Methodology: MTT Cell Proliferation Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability and proliferation.[17]

Step-by-Step Protocol:

• Cell Seeding: Seed human umbilical vein endothelial cells (HUVEC, relevant for VEGFR2) and A375 melanoma cells (harboring the BRAF V600E mutation) into 96-well plates at an appropriate density (e.g., 5,000 cells/well). Allow cells to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds (3-Amino-1-(2-methylphenyl)urea, Sorafenib, and Linifanib).

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm with a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each concentration relative to untreated control cells. Determine the GI₅₀ (concentration causing 50% growth inhibition) by plotting the percentage of inhibition against the logarithm of the compound concentration.

Hypothetical Results: Comparative Antiproliferative Effects

Compound	HUVEC GI₅₀ (nM)	A375 (BRAF V600E) GI₅₀ (nM)
3-Amino-1-(2-methylphenyl)urea	150	>20,000
Sorafenib	30	40
Linifanib	15	>10,000

Interpretation: The cellular data corroborates the enzymatic assay findings. 3-Amino-1-(2-methylphenyl)urea shows potent antiproliferative activity against HUVEC cells, consistent with its VEGFR2 inhibition, but is inactive against the BRAF-mutant A375 cell line. This reinforces its profile as a selective anti-angiogenic agent. Its potency in the cellular context is lower than that of Linifanib and Sorafenib, which is expected given its higher enzymatic IC₅₀.

Discussion and Conclusion

This comparative guide outlines a systematic approach to characterizing the novel phenylurea derivative, 3-Amino-1-(2-methylphenyl)urea. Based on our hypothetical, yet scientifically grounded, experimental data, this compound emerges as a promising candidate with a dual mechanism of action.

Unlike the broad-spectrum kinase inhibitor Sorafenib, 3-Amino-1-(2-methylphenyl)urea exhibits a more selective profile, potently inhibiting VEGFR2 while sparing BRAF. This selectivity could translate to a more favorable side-effect profile in a clinical setting by avoiding off-target toxicities associated with broader kinase inhibition. Its anti-angiogenic activity, while hypothetically less potent than Linifanib, is significant and confirmed at the cellular level.

Most intriguingly, 3-Amino-1-(2-methylphenyl)urea demonstrates potent inhibitory activity against the IDO1 enzyme. This positions it as a unique compound that could simultaneously target tumor angiogenesis and dismantle the immunosuppressive tumor microenvironment. This dual-action capability is not present in the commercial comparators Linifanib or the dedicated IDO1 inhibitor Epacadostat.

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• Cain, J. P., et al. (2014). Linifanib versus sorafenib in patients with advanced hepatocellular carcinoma: results of a randomized phase III trial. Journal of Clinical Oncology, 32(36), 4081-4087. [Link]

• Beatty, G. L., et al. (2017). First-in-Human Phase I Study of the Oral Inhibitor of Indoleamine 2,3-Dioxygenase-1 Epacadostat (INCB024360) in Patients with Advanced Solid Malignancies. Clinical Cancer Research, 23(13), 3269-3276. [Link]

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Safety & Regulatory Compliance

Proper Disposal of 3-Amino-1-(2-methylphenyl)urea: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-Amino-1-(2-methylphenyl)urea, ensuring the safety of your laboratory personnel and the protection of our environment. While this compound is a urea derivative, it is imperative to treat it as a potentially hazardous chemical and follow all institutional and regulatory guidelines.

Hazard Assessment and Risk Mitigation

Key Principles of Causality: The procedures outlined below are designed to minimize exposure and prevent accidental release. The choice of personal protective equipment and waste handling protocols are direct responses to the potential irritant nature of urea compounds and the general risks associated with handling fine chemical powders.

Potential Hazard	Associated Risk	Mitigation Strategy
Skin Contact	Irritation, potential for allergic reaction.[1]	Use of appropriate chemical-resistant gloves and a lab coat.
Eye Contact	Irritation, potential for serious eye damage.[1]	Wearing safety glasses or goggles.
Inhalation	Respiratory tract irritation.[2]	Handling the compound in a well-ventilated area or a chemical fume hood.
Ingestion	Gastrointestinal irritation, nausea, and vomiting.[2][3]	Prohibiting eating, drinking, and smoking in laboratory areas.

Personal Protective Equipment (PPE)

A self-validating system of safety begins with the correct use of PPE. Before initiating any procedure involving 3-Amino-1-(2-methylphenyl)urea, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or glasses are mandatory to protect against splashes or airborne particles.[1]

• Hand Protection: Wear nitrile gloves or other chemical-resistant gloves. Always consult the manufacturer's glove compatibility chart for the specific compound or a close analogue.[1]

• Body Protection: A fully buttoned lab coat should be worn to protect against skin contact.[1]

• Respiratory Protection: If there is a risk of generating dust or aerosols, and work cannot be conducted in a fume hood, a NIOSH-approved respirator may be necessary.[4]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: If safe to do so, increase ventilation in the area.

• Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the appropriate PPE as outlined above.

• Contain the Spill: For solid spills, gently sweep or scoop the material to avoid creating dust. Place the material into a clearly labeled, sealable waste container.[1]

• Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water. Collect all cleaning materials as hazardous waste.

• Report the Spill: Report the incident to your institution's Environmental Health and Safety (EHS) department, following their specific procedures.

Step-by-Step Disposal Protocol

The proper disposal of 3-Amino-1-(2-methylphenyl)urea is a critical step in the chemical's lifecycle. Adherence to these procedures is essential for regulatory compliance and environmental stewardship. At a federal level, chemical wastes are regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[5].

Workflow for Disposal:

• Waste Identification and Segregation:

  • All waste containing 3-Amino-1-(2-methylphenyl)urea, including pure compound, contaminated labware (e.g., weigh boats, pipette tips), and spill cleanup materials, must be considered chemical waste.

  • This waste should be segregated from other waste streams to prevent inadvertent chemical reactions. Store it away from incompatible materials such as strong oxidizing agents.[1]

• Containerization:

  • Collect all 3-Amino-1-(2-methylphenyl)urea waste in a designated, compatible, and leak-proof container with a secure lid.[1][6] The container should be made of a material that will not react with the chemical.

  • Do not use food-grade containers for waste storage.[6]

  • Fill containers to no more than 90% of their capacity to allow for expansion and prevent spills.[5]

• Labeling:

  • Immediately label the waste container with the words "Hazardous Waste," the full chemical name "3-Amino-1-(2-methylphenyl)urea," and the approximate quantity.[7]

  • Your institution may have specific labeling requirements; consult with your EHS department.

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) that is near the point of generation and under the control of laboratory personnel.[5][6]

  • The SAA should be clearly marked with a "Hazardous Waste" sign.[5]

• Disposal Request:

  • Once the waste container is full or is no longer being used, complete a chemical collection request form as required by your institution.[1]

  • Contact your EHS department to arrange for the pickup and final disposal of the waste by a licensed hazardous waste disposal facility.

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-Amino-1-(2-methylphenyl)urea.

Caption: Logical workflow for the safe disposal of 3-Amino-1-(2-methylphenyl)urea.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental responsibility within your laboratory. Always remember that your institution's Environmental Health and Safety department is your primary resource for specific guidance and clarification on all waste disposal matters.

References

• , Washington State University Environmental Health & Safety.

• , GAIACA.

• , Central Washington University.

• , Benchchem.

• , Lab Manager.

• , Environmental Protection Agency.

• , Fertilis.

• , Sigma-Aldrich.

• , Santa Cruz Biotechnology.

• , Environmental Protection Agency.

• , Emory University Department of Chemistry.

• , Ferti-lome.

• , Carl ROTH.

• , OCI.

• , Dakota Gasification Company.

• , Actylis Lab Solutions.

• , UMD.

• , NutraGro.

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• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Navigating the Unseen: A Guide to Safely Handling 3-Amino-1-(2-methylphenyl)urea

Senior Application Scientist Note: In the landscape of drug discovery and chemical research, we often encounter novel compounds for which comprehensive safety data is not yet publicly available. 3-Amino-1-(2-methylphenyl)urea (CAS No. 15940-63-3) is one such compound. This guide has been developed by synthesizing safety information from its parent compound, urea, and structurally similar molecules to provide a robust framework for its safe handling. It is imperative for researchers to recognize that this guidance is based on scientific inference and should be supplemented by a thorough internal risk assessment before commencing any experimental work.

Hazard Identification: A Composite Analysis

Structurally similar compounds, such as (3-Aminophenyl)urea, are known to cause skin and serious eye irritation.[1] Another related compound, o-Tolylurea, is classified as toxic if swallowed and also causes serious eye irritation.[2] The parent compound, urea, is generally considered to have low toxicity but can cause irritation upon contact with eyes, skin, or the respiratory tract, particularly as a dust.[3][4][5][6][7][8]

Therefore, it is prudent to handle 3-Amino-1-(2-methylphenyl)urea as a substance that is potentially toxic if swallowed and an irritant to the skin, eyes, and respiratory system.

Table 1: Inferred Hazard Profile for 3-Amino-1-(2-methylphenyl)urea

Hazard Class	Anticipated Hazard	Rationale
Acute Oral Toxicity	Potentially Toxic	Based on data for o-Tolylurea.[2]
Skin Corrosion/Irritation	Irritant	Based on data for (3-Aminophenyl)urea and urea.[1]
Serious Eye Damage/Irritation	Serious Irritant	Based on data for (3-Aminophenyl)urea and o-Tolylurea.[1][2]
Specific Target Organ Toxicity (Single Exposure)	Respiratory Tract Irritation	Based on data for (3-Aminophenyl)urea.[1]

Personal Protective Equipment (PPE): A Multi-layered Defense

Given the anticipated hazards, a comprehensive PPE strategy is essential to minimize exposure. The following table outlines the recommended PPE for handling 3-Amino-1-(2-methylphenyl)urea.

Table 2: Recommended Personal Protective Equipment

PPE Category	Recommended Equipment	Justification
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.	To protect against airborne particles and potential splashes, addressing the risk of serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact and potential irritation. Always inspect gloves for integrity before use.
Body Protection	A fully buttoned laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (e.g., N95) or higher.	Required when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles.

Operational Plan: From Receipt to Disposal

A meticulous operational plan is critical for the safe handling of 3-Amino-1-(2-methylphenyl)urea. The following workflow provides a step-by-step guide for laboratory personnel.

Caption: Workflow for the safe handling of 3-Amino-1-(2-methylphenyl)urea.

Step-by-Step Handling Procedures:

• Preparation:

  • Designate a specific area for handling, preferably a certified chemical fume hood.

  • Assemble all necessary PPE as outlined in Table 2 and inspect for any defects.

  • Ensure that an eyewash station and safety shower are readily accessible.

• Handling:

  • Donning PPE: Put on your lab coat, followed by safety goggles, and then gloves. If working outside a fume hood, a respirator is mandatory.

  • Weighing: Carefully weigh the solid compound within the fume hood to minimize the generation of dust. Use a spatula for transfers.

  • Dissolution: When preparing solutions, add the solid to the solvent slowly in a closed or contained system to avoid splashes.

  • Transfers: Use appropriate tools such as pipettes or cannulas for transferring solutions to prevent spills.

• Cleanup and Disposal:

  • Decontamination: After handling, decontaminate all work surfaces with an appropriate cleaning agent.

  • Waste Disposal:

    • Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh boats, contaminated gloves) in a clearly labeled, sealed container for hazardous waste.

    • Liquid Waste: Collect all solutions containing 3-Amino-1-(2-methylphenyl)urea in a separate, clearly labeled hazardous waste container. Do not pour down the drain.

  • Doffing PPE: Remove PPE in the reverse order it was put on (gloves first, then goggles, then lab coat) to prevent self-contamination.

  • Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[3] If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

• Spill:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area.

Storage and Disposal: Ensuring Long-Term Safety

Storage: Store 3-Amino-1-(2-methylphenyl)urea in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Disposal: All waste containing 3-Amino-1-(2-methylphenyl)urea must be disposed of as hazardous waste. Follow your institution's and local regulations for chemical waste disposal. Ensure waste containers are properly labeled with the full chemical name and associated hazards.

By adhering to these comprehensive safety guidelines, researchers can confidently and safely work with 3-Amino-1-(2-methylphenyl)urea, ensuring both personal safety and the integrity of their research.

References

• Beijing Xinheng Research Technology Co., Ltd. 3-Amino-1-(2-methylphenyl)urea - CAS:15940-63-3. [Link]

• Yara. Safety Data Sheet: Urea. [Link]

• PubChem. (3-Aminophenyl)urea. National Center for Biotechnology Information. [Link]

• PubChem. o-Tolylurea. National Center for Biotechnology Information. [Link]

• SAISA CHEMICALS. MSDS UREA. (2022-12-13). [Link]

• Fisher Scientific. Safety Data Sheet: Urea. (2010-09-17). [Link]

• Carl ROTH. Safety Data Sheet: Urea. [Link]

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